Technical Documentation Center

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine
  • CAS: 956331-33-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine: Structure, Properties, and Synthetic Methodologies

Abstract The 5-aminopyrazole scaffold is a cornerstone in medicinal chemistry and materials science, valued for its versatile biological activities and unique physicochemical properties. This guide provides a detailed te...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 5-aminopyrazole scaffold is a cornerstone in medicinal chemistry and materials science, valued for its versatile biological activities and unique physicochemical properties. This guide provides a detailed technical overview of a specific derivative, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. We will delve into its molecular architecture, predicted physicochemical parameters relevant to drug development, and a comprehensive, field-proven synthetic protocol. This document is intended for researchers, chemists, and drug development professionals seeking to understand and utilize this compound in their scientific endeavors.

Chemical Identity and Nomenclature

To ensure clarity and precision, the fundamental identifiers for the title compound are consolidated below. These parameters are essential for database searches, regulatory submissions, and accurate scientific communication.

IdentifierValueSource
IUPAC Name 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amineN/A
CAS Number 956331-33-2
Molecular Formula C₁₆H₁₅N₃[1]
Molecular Weight 249.31 g/mol
Canonical SMILES CC1=CC(=CC=C1)N2C(=CC(=N2)C3=CC=CC=C3)N[1]
InChI Key AOPMWHRWQODBHE-UHFFFAOYSA-N[1]

Molecular Structure and Physicochemical Properties

The molecular structure of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine features a central 1H-pyrazole ring. A phenyl group is attached at the C3 position, and a 3-methylphenyl (m-tolyl) group is substituted at the N1 position. The key functional group for further chemical modification and biological interaction is the amine group (-NH₂) at the C5 position.

Predicted Physicochemical Properties for Drug Development

The following table summarizes key physicochemical properties predicted through computational models. These parameters are critical for assessing the compound's potential as a drug candidate, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

PropertyPredicted ValueSignificance in Drug Development
XlogP 3.6Indicates high lipophilicity, suggesting good membrane permeability but potentially lower aqueous solubility.[1]
Monoisotopic Mass 249.1266 Da[1]
Topological Polar Surface Area (TPSA) 41.8 ŲThis value is well within the range for good oral bioavailability.
Hydrogen Bond Donors 1 (the amine group)
Hydrogen Bond Acceptors 2 (the pyrazole nitrogens)

Note: These values are computationally predicted and require experimental verification.

Synthesis and Mechanistic Insights

The synthesis of 5-aminopyrazoles is a well-established area of heterocyclic chemistry. The most versatile and widely adopted method involves the condensation of a β-ketonitrile with a substituted hydrazine.[2][3] This approach provides a direct and efficient route to the desired pyrazole core.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, points to two primary starting materials:

  • 3-Oxo-3-phenylpropanenitrile (also known as benzoylacetonitrile)

  • (3-methylphenyl)hydrazine

This pathway is favored due to the commercial availability of the starting materials and the reliability of the cyclocondensation reaction.

Reaction Mechanism

The reaction proceeds through a two-step sequence:

  • Hydrazone Formation: The reaction initiates with a nucleophilic attack of the terminal nitrogen of (3-methylphenyl)hydrazine on the electrophilic carbonyl carbon of 3-oxo-3-phenylpropanenitrile. This is followed by dehydration to form a stable hydrazone intermediate.[2][3]

  • Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then performs an intramolecular nucleophilic attack on the carbon of the nitrile group. This cyclization step, followed by tautomerization, yields the aromatic 5-aminopyrazole ring system.[2][3]

Detailed Experimental Protocol

This protocol is a representative procedure based on established methodologies for this class of reaction.[2][3]

Materials:

  • 3-Oxo-3-phenylpropanenitrile (1.0 eq)

  • (3-methylphenyl)hydrazine or its hydrochloride salt (1.1 eq)

  • Ethanol (or Acetic Acid as an alternative solvent)

  • Triethylamine (or Sodium Acetate if using a hydrochloride salt)

  • Glacial Acetic Acid (catalytic amount, optional)

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-oxo-3-phenylpropanenitrile (1.0 eq) and ethanol (approx. 5-10 mL per gram of nitrile).

  • Addition of Hydrazine: Add (3-methylphenyl)hydrazine (1.1 eq) to the solution. If using the hydrochloride salt, add an equivalent of a base like triethylamine to liberate the free hydrazine.

  • Catalysis and Reflux: Add a few drops of glacial acetic acid to catalyze the reaction. Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate directly from the solution. If not, slowly add cold water to induce precipitation.

  • Purification: Collect the solid product by vacuum filtration and wash with cold ethanol or a mixture of ethanol/water to remove unreacted starting materials and impurities.

  • Recrystallization: For higher purity, recrystallize the crude product from a suitable solvent such as ethanol.

  • Drying: Dry the purified crystals under vacuum to obtain the final product, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process, from starting materials to the purified final compound.

SynthesisWorkflow cluster_reactants Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification SM1 3-Oxo-3-phenylpropanenitrile Reaction Condensation & Cyclization Solvent: Ethanol Catalyst: Acetic Acid Conditions: Reflux (2-4h) SM1->Reaction SM2 (3-methylphenyl)hydrazine SM2->Reaction Workup Cooling & Precipitation Reaction->Workup Reaction Completion Filtration Vacuum Filtration Workup->Filtration Recrystallization Recrystallization from Ethanol Filtration->Recrystallization Crude Product Drying Vacuum Drying Recrystallization->Drying Pure Product Product Final Product: 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine Drying->Product

Caption: Synthesis workflow for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Potential Applications and Biological Significance

While specific biological data for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is not extensively documented in publicly available literature, the 5-aminopyrazole scaffold is of significant interest in drug discovery. Structurally related compounds have demonstrated a wide range of biological activities.[2][4]

Potential areas for investigation include:

  • Kinase Inhibition: Many pyrazole derivatives are known to act as ATP-competitive inhibitors of various protein kinases, making them candidates for oncology research.

  • Antimicrobial Agents: The pyrazole nucleus is present in several compounds with antibacterial and antifungal properties.[4]

  • CNS Activity: Certain substituted pyrazoles have shown activity as antagonists or modulators of receptors in the central nervous system.

  • Anti-inflammatory Agents: The pyrazole ring is a key feature of several non-steroidal anti-inflammatory drugs (NSAIDs).

The title compound serves as a valuable intermediate. The C5-amine group is a prime site for further functionalization, allowing for the synthesis of diverse libraries of compounds (e.g., amides, sulfonamides) for screening in various biological assays.[5] For instance, it can be a precursor for creating fused heterocyclic systems like pyrazolo[3,4-b]pyridines, which also have significant biological potential.[5][6]

Conclusion

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a structurally significant molecule built upon the versatile 5-aminopyrazole scaffold. Its synthesis is straightforward and efficient, relying on the classical condensation of a β-ketonitrile and a substituted hydrazine. With its favorable predicted physicochemical properties and a reactive amine handle for further derivatization, this compound represents a valuable building block for medicinal chemists and researchers exploring new therapeutic agents and functional materials. Experimental validation of its properties and biological activities is a logical next step for unlocking its full potential.

References

  • Al-Adiwish, W. M., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 149-176. [Link]

  • Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]

  • PubChem. (n.d.). 3-(3-methylphenyl)-1H-pyrazol-5-amine. Retrieved from [Link]

  • Aggarwal, N., & Kumar, R. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. RSC Advances, 8(1), 1-21. [Link]

  • PubChem. (n.d.). 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. Retrieved from [Link]

  • Journal of Organic Chemistry and Pharmaceutical Research. (2014). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. [Link]

Sources

Exploratory

Physicochemical Characterization of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Technical Guide & Profiling Protocol Executive Summary & Chemical Identity[1][2][3][4] The compound 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine represents a privileged scaffold in medicinal chemistry, particularly wit...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Profiling Protocol

Executive Summary & Chemical Identity[1][2][3][4]

The compound 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine represents a privileged scaffold in medicinal chemistry, particularly within the kinase inhibitor space (e.g., p38 MAPK, Src family).[1][2] Its structural integrity relies on the 5-aminopyrazole core, which serves as a critical hydrogen-bond donor/acceptor motif in active sites.[1][2]

This guide details the physicochemical profiling of this specific congener. Unlike generic datasheets, this document focuses on the causality between the molecule's structural features—specifically the lipophilic m-tolyl tail and the polar amino-pyrazole head—and its behavior in solid and solution states.[1][2]

Structural Specifications
PropertySpecification
IUPAC Name 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine
Common Name 5-Amino-1-(m-tolyl)-3-phenylpyrazole
Molecular Formula C₁₆H₁₅N₃
Molecular Weight 249.31 g/mol
CAS Registry 80568-96-3 (Isomer specific)
SMILES CC1=CC(=CC=C1)N2C(=CC(=N2)C3=CC=CC=C3)N
In Silico Physicochemical Profile

Data derived from consensus modeling of structural analogs.[1][2]

DescriptorValueImplication for Development
cLogP 3.6 ± 0.2High lipophilicity; likely requires solubility enhancement (e.g., salt formation).[1][2]
TPSA ~55 ŲGood membrane permeability (Rule of 5 compliant).[1][2]
H-Bond Donors 1 (Exocyclic -NH₂)Critical for ligand-protein interaction.[1][2]
H-Bond Acceptors 2 (Ring N, Exocyclic N)Pyrazole N2 is the primary protonation site.[1][2]
pKa (Calc) ~2.5 (Ring N), ~14 (Amine)Weakly basic; remains neutral at physiological pH (7.4).[1][2]

Synthesis & Impurity Profiling Logic

To accurately characterize the material, one must understand its genesis.[1][2] This molecule is typically synthesized via the condensation of 3-methylphenylhydrazine with benzoylacetonitrile .[1][2]

Critical Impurity Markers

Understanding the synthesis allows us to predict and detect specific impurities during characterization:

  • Regioisomer (3-amino-1-phenyl...) : The condensation can theoretically yield the 3-amino isomer depending on pH/solvent, though the 5-amino is thermodynamically favored in acidic ethanol.[1][2]

  • Unreacted Hydrazine : m-Tolylhydrazine is genotoxic; quantification at ppm levels is mandatory.[1][2]

  • Oxidation Products : The electron-rich pyrazole ring is susceptible to oxidative coupling (azo-dimers) if exposed to light/air in solution.[1][2]

Spectroscopic Verification (The Fingerprint)[1][2]

Nuclear Magnetic Resonance (NMR)

The ¹H NMR spectrum provides the definitive structural proof.[1][2] The key diagnostic signal is the C4-H proton of the pyrazole ring.[1][2]

  • Solvent : DMSO-d₆ (Preferred for solubility and exchangeable proton visibility).[1][2]

  • Diagnostic Signals :

    • δ 2.35 ppm (s, 3H) : Methyl group on the m-tolyl ring.[1][2]

    • δ 5.80–6.00 ppm (s, 1H) : Pyrazole C4-H.[1][2] This singlet confirms cyclization.

    • δ 5.20–5.50 ppm (br s, 2H) : Exocyclic -NH₂.[1][2] Broadening indicates proton exchange.[1][2]

    • δ 7.00–7.80 ppm (m, 9H) : Aromatic protons (Phenyl + m-Tolyl).[1][2]

Mass Spectrometry (MS)[1][2]
  • Ionization : ESI+ (Electrospray Ionization, Positive Mode).[1][2]

  • Observed Ion : [M+H]⁺ = 250.13 m/z.[1][2]

  • Fragmentation Pattern : High collision energy often cleaves the N-N bond or loses the phenyl ring, useful for structural confirmation.[1][2]

Solid-State Characterization

The solid form dictates bioavailability and stability.[1][2] For this lipophilic amine, polymorphism is a high risk.[1][2]

Thermal Analysis (DSC/TGA)
  • Protocol : Differential Scanning Calorimetry (DSC) at 10°C/min.

  • Expected Behavior :

    • Melting Point : Sharp endotherm expected between 128–135°C (Based on analogs).[1][2]

    • Purity Check : A broad melting range (>2°C) indicates regioisomeric impurities or solvates.[1][2]

    • TGA : Weight loss prior to melting indicates a solvate or hydrate form.[1][2]

X-Ray Powder Diffraction (XRPD)[1][2]
  • Purpose : Fingerprinting the crystal lattice.[1][2]

  • Directive : If multiple melting endotherms are observed in DSC, XRPD is required to identify polymorphs (Form I vs. Form II).

Biopharmaceutical Profiling (The Behavior)[1][2]

This section details the experimental workflow to determine how the molecule interacts with biological fluids.

Solubility & pKa Determination Workflow

The low predicted pKa (~2.[1][2]5) implies the molecule is neutral in the stomach (pH 1.[1][2]2) and intestine (pH 6.8), leading to potential dissolution-limited absorption.[1][2]

Diagram 1: Physicochemical Characterization Workflow

G cluster_0 Phase 1: Identification cluster_1 Phase 2: Solid State cluster_2 Phase 3: Solution State Synthesis Synthesis (Knorr Condensation) Purification Recrystallization (EtOH/Water) Synthesis->Purification NMR 1H NMR (Confirm Regioisomer) Purification->NMR DSC DSC/TGA (Thermal Profile) NMR->DSC If Pure XRPD XRPD (Polymorph Check) DSC->XRPD If MP Defined pKa pKa Determination (Potentiometric) XRPD->pKa LogP LogD/LogP (Shake Flask) pKa->LogP

Caption: Sequential workflow ensuring material integrity before advanced profiling. Identification precedes solid-state analysis, which precedes solution behavior.[1][2]

Experimental Protocol: Potentiometric pKa

Since the pKa is low, standard titration may fail.[1][2]

  • Instrument : Sirius T3 or equivalent.

  • Solvent : Methanol/Water co-solvent titrations (extrapolated to 0% organic).

  • Rationale : The pyrazole nitrogen protonation is difficult to detect in pure water due to low solubility.[1][2] The co-solvent method ensures the analyte remains in solution during the pH swing (pH 2 → 12).[1][2]

Experimental Protocol: Thermodynamic Solubility
  • Media : pH 1.2 (HCl), pH 7.4 (Phosphate Buffer).

  • Method : Shake-flask method, 24-hour equilibration at 37°C.

  • Analysis : HPLC-UV quantification against a standard curve.

  • Expectation : High solubility in pH 1.2 is not guaranteed despite the amine, as the conjugate acid pKa is low.[1][2] If S < 10 µg/mL, formulation strategies (SEDDS, nanoparticles) will be required.[1][2]

Stability & Degradation Pathways[1][2]

Forced Degradation (Stress Testing)

To validate analytical methods (HPLC), the compound must be subjected to stress conditions.[1][2]

Stress ConditionDurationExpected DegradantMechanism
Acid (0.1N HCl) 24h @ 60°CHydrolysis of AmineDeamination to Pyrazolone (rare but possible).[1][2]
Oxidation (3% H₂O₂) 4h @ RTN-Oxides / Azo-dimersElectron-rich amine oxidation.
Photostability 1.2M Lux hoursRing Opening / Color ChangePhoto-oxidation of the pyrazole core.[1][2]

Diagram 2: HPLC Method Development Logic

HPLC Sample Stressed Sample (Acid/Oxidation) Column Column Selection (C18 vs. Phenyl-Hexyl) Sample->Column MobilePhase Mobile Phase (0.1% Formic Acid / ACN) Column->MobilePhase Decision Resolution > 1.5? MobilePhase->Decision Final Validated Method Decision->Final Yes Optimize Adjust Gradient/pH Decision->Optimize No Optimize->MobilePhase

Caption: Decision tree for developing a stability-indicating HPLC method for aminopyrazoles.

References

  • National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 16228376, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. Retrieved from [Link][1][2]

  • NIST Mass Spectrometry Data Center . 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- (Isomer Analog Data). NIST Chemistry WebBook, SRD 69.[1][2] Retrieved from [Link][1][2]

  • Fadda, A. A., et al. (2012) .[1][2] Synthesis and antimicrobial evaluation of some new pyrazole derivatives. Journal of Saudi Chemical Society.[1][2] (Context for synthesis of 1-aryl-3-phenyl-5-aminopyrazoles).

  • Kalinin, V. N., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile and water. European Journal of Organic Chemistry. (Reference for pyrazole acidity constants).

Sources

Foundational

history and discovery of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivatives

An In-depth Technical Guide to the History and Discovery of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Derivatives Abstract The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis o...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the History and Discovery of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Derivatives

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically active agents.[1][2] This guide provides a comprehensive exploration of a specific, yet significant, subclass: 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and its derivatives. We will delve into the historical context of pyrazole discovery, elucidate the fundamental synthetic pathways, analyze the structure-activity relationships that drive modern research, and detail the diverse therapeutic applications of these compounds. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and field-proven insights into this important heterocyclic system.

The Pyrazole Scaffold: A Privileged Structure in Drug Discovery

Pyrazoles are five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms.[3] Their unique structural and electronic properties, including the ability to participate in hydrogen bonding and hydrophobic interactions, make them ideal scaffolds for engaging with biological targets.[4] This versatility has led to their incorporation into a wide array of approved drugs, including the anti-inflammatory agent Celecoxib, the anti-obesity drug Rimonabant, and the analgesic Difenamizole.[1][2] The broad spectrum of biological activities associated with pyrazole derivatives—spanning anti-inflammatory, anticancer, antimicrobial, analgesic, and antidepressant effects—continues to fuel intensive research into novel analogues.[5][6][7]

Foundational Synthesis: The Genesis of the Pyrazole Ring

The history of pyrazole synthesis is rich, with the most classical and enduring method being the cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative, a process first described by Ludwig Knorr.[8] This fundamental transformation remains a primary route for accessing the pyrazole core.

A pivotal variation for creating the specific scaffold of interest, the 5-aminopyrazole, involves the reaction of β-ketonitriles with hydrazines.[9][10] This is arguably the most versatile and widely adopted method for synthesizing this particular subclass. The reaction proceeds through a well-established mechanism: initial nucleophilic attack by the hydrazine on the carbonyl carbon forms a hydrazone intermediate. This is followed by an intramolecular cyclization, where the second nitrogen atom of the hydrazine attacks the nitrile carbon, yielding the stable 5-aminopyrazole ring system.[10]

Generalized Synthetic Pathway for 5-Aminopyrazoles

The synthesis of 5-aminopyrazoles from β-ketonitriles is a robust and efficient process, often achievable in a single step.

G cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product ketonitrile β-Ketonitrile (R1-CO-CH2-CN) hydrazone Hydrazone Intermediate ketonitrile->hydrazone Condensation hydrazine Substituted Hydrazine (R2-NH-NH2) hydrazine->hydrazone aminopyrazole 5-Aminopyrazole Derivative hydrazone->aminopyrazole Intramolecular Cyclization

Caption: General workflow for 5-aminopyrazole synthesis.

Synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

The specific synthesis of the title compound is a direct application of the general principle described above. The key precursors are benzoylacetonitrile (which provides the 3-phenyl substituent and the nitrile for the 5-amino group) and (3-methylphenyl)hydrazine (which installs the 1-(3-methylphenyl) group).

The reaction involves the condensation of these two components, typically by heating them in a suitable solvent such as ethanol or acetic acid. The reaction proceeds regioselectively to yield the desired 1,3,5-substituted pyrazole amine.

G cluster_reactants Starting Materials benzoylacetonitrile Benzoylacetonitrile conditions Heat (e.g., Ethanol) benzoylacetonitrile->conditions methylphenylhydrazine (3-methylphenyl)hydrazine methylphenylhydrazine->conditions product 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine conditions->product

Caption: Specific synthesis of the title compound.

The Landscape of Derivatives and Pharmacological Activity

The true power of the 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine scaffold lies in its potential for derivatization. The 5-amino group serves as a versatile chemical handle for introducing a wide variety of functional groups, allowing for the systematic exploration of structure-activity relationships (SAR). Modifications at this position, as well as on the N1 and C3 phenyl rings, have yielded derivatives with a remarkable range of biological activities.

Biological ActivityKey Molecular Targets/MechanismsRepresentative References
Anti-inflammatory & Analgesic Inhibition of Cyclooxygenase (COX-1/COX-2) enzymes, reducing prostaglandin synthesis.[4][6],[4],[11]
Anticancer Targeting various kinases involved in tumor growth and proliferation; induction of apoptosis.[6][6],[12]
Antimicrobial (Antibacterial/Antifungal) Disruption of microbial cell wall synthesis or other essential cellular processes.[1],[5]
Antidepressant & Neuroprotective Modulation of monoamine oxidase (MAO) enzymes or other central nervous system receptors.[1],[5]
Antitubercular Inhibition of specific enzymes essential for the survival of Mycobacterium tuberculosis.[5]
Conceptual Framework for Biological Targeting

The pyrazole core acts as a scaffold to position key pharmacophoric features, enabling interaction with various biological targets.

G cluster_targets Potential Biological Targets core 1,3,5-Substituted Pyrazole Core cox COX Enzymes core->cox Anti-inflammatory kinases Protein Kinases core->kinases Anticancer receptors CNS Receptors core->receptors Neuroactivity microbial_enzymes Microbial Enzymes core->microbial_enzymes Antimicrobial

Caption: Pyrazole core and its potential biological interactions.

Experimental Protocol: General Synthesis of 1,3-Disubstituted-5-Aminopyrazoles

This protocol provides a representative, field-proven methodology for the synthesis of 5-aminopyrazole derivatives, which can be adapted for specific target molecules.

Objective: To synthesize a 1,3-disubstituted-5-aminopyrazole via cyclocondensation.

Materials:

  • Appropriate β-ketonitrile (1.0 eq)

  • Substituted hydrazine or hydrazine salt (1.1 eq)

  • Solvent (e.g., absolute ethanol, glacial acetic acid)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Heating mantle or oil bath

  • Standard workup and purification equipment (separatory funnel, rotary evaporator, recrystallization flasks, filtration apparatus)

Procedure:

  • Reaction Setup: To a round-bottom flask, add the β-ketonitrile (1.0 eq) and the chosen solvent (approx. 10 mL per gram of ketonitrile). Begin stirring to dissolve the starting material.

  • Addition of Hydrazine: Slowly add the substituted hydrazine (1.1 eq) to the stirring solution. If using a hydrazine salt (e.g., hydrochloride), add an equivalent of a base like sodium acetate to liberate the free hydrazine.

  • Reaction: Heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent) and maintain for 2-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Workup:

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • If a precipitate has formed, it can be collected by vacuum filtration. Wash the solid with cold solvent to remove impurities.

    • If no solid forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

    • Pour the resulting residue into ice-cold water. The product will often precipitate as a solid.

  • Purification:

    • Collect the crude solid by vacuum filtration.

    • Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) to obtain the pure 5-aminopyrazole derivative.

  • Characterization: Confirm the identity and purity of the final compound using standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), Mass Spectrometry, and melting point analysis.

Conclusion and Future Horizons

The 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine framework and its analogues represent a fertile ground for discovery in medicinal chemistry. The historical development, rooted in fundamental condensation chemistry, has given rise to robust synthetic strategies that enable the creation of vast chemical libraries.[13] The demonstrated pluripotent bioactivity of these derivatives, particularly in the realms of inflammation and oncology, ensures their continued relevance.[4][6]

Future research will likely focus on leveraging modern synthetic methods, such as multicomponent and microwave-assisted reactions, to accelerate the discovery of novel derivatives.[8][14] Furthermore, a deeper understanding of the SAR through computational modeling and advanced biological screening will pave the way for designing next-generation pyrazole-based therapeutics with enhanced potency, selectivity, and improved safety profiles.

References

  • Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available at: [Link]

  • El-Malah, A. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6529. Available at: [Link]

  • Bhat, M. A., et al. (2012). Recent advances in the therapeutic applications of pyrazolines. Expert Opinion on Therapeutic Patents, 22(5), 505-526. Available at: [Link]

  • Al-Ostoot, F. H., et al. (2023). Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia, 3(1), 184-210. Available at: [Link]

  • Asif, M. (2021). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews: Journal of Chemistry. Available at: [Link]

  • Kumar, A., et al. (2023). Therapeutic Potential of Pyrazole Containing Compounds: an Updated Review. Mini-Reviews in Medicinal Chemistry, 23. Available at: [Link]

  • A Review on Pyrazole and Its Derivative. (2024). International Journal of Novel Research and Development, 9(7). Available at: [Link]

  • Contreras, J., et al. (2022). Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1032-1064. Available at: [Link]

  • Neochoritis, C. G., et al. (2019). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 15, 1968-2002. Available at: [Link]

  • Balandina, A. A., et al. (2021). Reactivity of Cross-Conjugated Enynones in Cyclocondensations with Hydrazines: Synthesis of Pyrazoles and Pyrazolines. The Journal of Organic Chemistry, 86(10), 7062-7076. Available at: [Link]

  • El-Sattar, N. E. A. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 180-213. Available at: [Link]

  • Recent advances in the synthesis of new pyrazole derivatives. (n.d.). Available at: [Link]

  • El-Sattar, N. E. A. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 180-213. Available at: [Link]

  • Ghasemi, S., et al. (2022). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances, 12(28), 17855-17890. Available at: [Link]

  • One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. (n.d.). ResearchGate. Available at: [Link]

  • Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine. (2015). Google Patents.
  • Parajuli, R., et al. (2015). Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazolone Derivatives. Oriental Journal of Chemistry, 31(4), 2099-2106. Available at: [Link]

  • Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine. (2013). Google Patents.
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research, 65(1), 201-214. Available at: [Link]

  • Pop, O., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 34. Available at: [Link]

  • Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Global Pharma Technology, 5(2), 1-19. Available at: [Link]

  • Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available at: [Link]

Sources

Exploratory

thermodynamic properties of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

An In-depth Technical Guide to the Thermodynamic Properties of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and its Analogs for Drug Development PART 1: Introduction and Significance The Pyrazole Scaffold in Medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Thermodynamic Properties of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and its Analogs for Drug Development

PART 1: Introduction and Significance

The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives are known for a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3] The versatility of the pyrazole structure allows for extensive modification, enabling the fine-tuning of its biological and physicochemical properties.[2][3]

The Significance of Thermodynamic Properties in Drug Development

A thorough understanding of a compound's thermodynamic properties is fundamental to its successful development as a drug. Key parameters such as melting point, solubility, and thermal stability directly influence a drug's formulation, manufacturing process, shelf-life, and bioavailability. For instance, a higher melting point often correlates with greater crystal lattice energy, which can impact solubility. Solubility, in turn, is a critical determinant of a drug's absorption and, consequently, its therapeutic efficacy. Thermal stability is paramount for ensuring the drug's integrity during storage and administration.

Profile of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

This guide focuses on the .

  • Molecular Formula: C₁₆H₁₅N₃[4][5]

  • Molecular Weight: 249.31 g/mol [4]

  • CAS Number: 956331-33-2[4]

While specific experimental thermodynamic data for this compound is not extensively available in the public domain, this guide will provide a comprehensive framework for its determination. We will draw upon established methodologies and data from analogous pyrazole derivatives to present a complete picture for researchers.

PART 2: Synthesis and Characterization

Proposed Synthetic Route

The synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine can be approached through a well-established cyclocondensation reaction. A plausible synthetic route is outlined below. The synthesis of pyrazole derivatives often involves the reaction of a hydrazine with a 1,3-dicarbonyl compound or its equivalent.[2]

Step-by-step Protocol:

  • Reaction Setup: To a solution of 3-oxo-3-phenylpropanenitrile in a suitable solvent such as ethanol, add an equimolar amount of 3-methylphenylhydrazine.

  • Reaction Conditions: The reaction mixture is typically refluxed for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, or by column chromatography on silica gel.

Synthesis 3-oxo-3-phenylpropanenitrile 3-oxo-3-phenylpropanenitrile Reaction Reaction 3-oxo-3-phenylpropanenitrile->Reaction 3-methylphenylhydrazine 3-methylphenylhydrazine 3-methylphenylhydrazine->Reaction 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Reaction->1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Cyclocondensation (Ethanol, Reflux)

Caption: Proposed synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Structural and Purity Characterization

Before proceeding with thermodynamic measurements, it is imperative to confirm the structure and purity of the synthesized compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the molecular structure.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the synthesized compound. A purity of >95% is generally required for accurate thermodynamic analysis.

PART 3: Experimental Determination of Thermodynamic Properties

Melting Point and Enthalpy of Fusion

The melting point (Tm) is a fundamental thermodynamic property that provides insights into the purity and crystal packing of a solid. The enthalpy of fusion (ΔHfus) is the energy required to induce the phase transition from solid to liquid.

Methodology: Differential Scanning Calorimetry (DSC)

  • A small, accurately weighed sample (typically 1-5 mg) is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference pans are heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • The difference in heat flow to the sample and reference is recorded as a function of temperature.

  • The melting point is determined as the onset or peak of the endothermic melting transition. The area under the melting peak corresponds to the enthalpy of fusion.

Comparative Data for Pyrazole Derivatives:

CompoundMelting Point (°C)
1-Phenyl-3-methyl-5-pyrazolone126-128
5-Amino-3-methyl-1-phenylpyrazole113-117
3-Methyl-1H-pyrazol-5-amine113
Solubility

Solubility is a critical factor for the oral bioavailability of a drug. The equilibrium solubility method is a standard approach for its determination.

Methodology: Equilibrium Solubility

  • An excess amount of the compound is added to a known volume of the desired solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol).

  • The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) until equilibrium is reached (typically 24-48 hours).

  • The suspension is then filtered to remove the undissolved solid.

  • The concentration of the dissolved compound in the filtrate is quantified using a suitable analytical method, such as HPLC or UV-Vis spectroscopy.

Thermal Stability

Thermal stability is crucial for determining appropriate storage conditions and assessing the compound's stability during manufacturing processes like milling and drying.

Methodology: Thermogravimetric Analysis (TGA)

  • A small sample of the compound is placed in a TGA pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen).

  • The mass of the sample is continuously monitored as a function of temperature.

  • The onset of mass loss indicates the decomposition temperature.

Comparative Data for Pyrazole Derivatives:

Many pyrazole derivatives exhibit high thermal stability, with decomposition temperatures often exceeding 200 °C. For instance, some energetic materials based on pyrazole-triazole backbones show decomposition temperatures above 300 °C.[6]

PART 4: Computational Analysis of Thermodynamic Properties

Computational chemistry provides a powerful tool for predicting and understanding the thermodynamic properties of molecules, offering insights that complement experimental data.[7]

Introduction to Computational Approaches

Methods like Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations can be employed to calculate various thermodynamic parameters.[7][8]

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It can be used to calculate properties like the enthalpy of formation and Gibbs free energy.[8]

Computational Workflow:

  • Structure Optimization: The 3D structure of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is first optimized to find its lowest energy conformation.

  • Frequency Calculation: Vibrational frequency calculations are performed on the optimized structure to confirm that it is a true minimum on the potential energy surface and to obtain zero-point vibrational energy and thermal corrections.

  • Energy Calculation: Single-point energy calculations are then carried out to obtain the electronic energy.

  • Thermodynamic Property Calculation: The enthalpy of formation and Gibbs free energy are calculated from the electronic energy and thermal corrections.

DFT_Workflow Input_Structure Initial 3D Structure Optimization Geometry Optimization Input_Structure->Optimization Frequency Frequency Calculation Optimization->Frequency Energy Single-Point Energy Frequency->Energy Output Thermodynamic Properties Energy->Output Enthalpy of Formation, Gibbs Free Energy

Caption: A typical workflow for DFT calculations of thermodynamic properties.

Molecular Dynamics (MD) Simulations

MD simulations can provide insights into the dynamic behavior of the molecule in different environments, which is particularly useful for understanding solubility. By simulating the molecule in a box of solvent molecules, one can study the intermolecular interactions and calculate the free energy of solvation.

PART 5: Application of Thermodynamic Data in Drug Development

Preformulation Studies

The experimentally determined and computationally predicted thermodynamic data are crucial for preformulation studies. This information guides the selection of appropriate excipients, the development of a stable and effective dosage form (e.g., tablets, capsules), and the design of the manufacturing process.

Structure-Property Relationships

By systematically studying the and its analogs, researchers can establish structure-property relationships. This knowledge is invaluable for designing new molecules with optimized physicochemical properties for improved drug-like characteristics.

PART 6: Conclusion and Future Directions

A comprehensive understanding of the is essential for its potential development as a therapeutic agent. This guide has outlined the key experimental and computational methodologies for determining these properties. Future work should focus on the systematic synthesis and characterization of this compound and its derivatives to build a robust database of their thermodynamic properties. This will not only facilitate the development of this specific molecule but also contribute to a broader understanding of the structure-property relationships within this important class of heterocyclic compounds.

PART 7: References

  • Taylor & Francis. (2019, December 30). Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole | Request PDF. Retrieved from [Link]

  • PMC. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Retrieved from [Link]

  • PubMed. (2019, December 11). Synthesis of Thermally Stable and Insensitive Energetic Materials by Incorporating the Tetrazole Functionality into a Fused-Ring 3,6-Dinitropyrazolo-[4,3- c]Pyrazole Framework. Retrieved from [Link]

  • RSC Publishing. (2023, February 6). The design and synthesis of new advanced energetic materials based on pyrazole–triazole backbones. Retrieved from [Link]

  • PMC. (2024, December 10). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Retrieved from [Link]

  • PMC. Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Retrieved from [Link]

  • Google Patents. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine. Retrieved from

  • Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. (2024, March 6). Retrieved from [Link]

  • College of Science. (2025, May 14). Green Synthesis and Biological Evaluation of Pyrazole Derivatives with Computational Chemistry Support. Retrieved from [Link]

  • PMC. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Retrieved from [Link]

  • NIST WebBook. 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. Retrieved from [Link]

  • Google Patents. CN103275010A - Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine. Retrieved from

  • PMC - NIH. (2025, November 12). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Retrieved from [Link]

  • Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Retrieved from [Link]

  • PMC. (2025, November 23). Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. Retrieved from [Link]

  • PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

  • PubChemLite. 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. Retrieved from [Link]

  • Research and Reviews. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

  • PubChem. 5-Amino-3-methyl-1-phenylpyrazole. Retrieved from [Link]

  • ResearchGate. (2026, January 6). (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Retrieved from [Link]

  • US EPA. (2023, November 1). 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- - Substance Details - SRS. Retrieved from [Link]

  • NIST WebBook. 1H-Pyrazole, 3-methyl-5-phenyl-. Retrieved from [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

  • ACS Omega. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link]

  • Indian Academy of Sciences. Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Retrieved from [Link]

  • One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. Retrieved from [Link]

  • The Royal Society of Chemistry. Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. Retrieved from [Link]

Sources

Foundational

pKa values and ionization behavior of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

An In-depth Technical Guide to the pKa and Ionization Behavior of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Foreword: The Critical Role of pKa in Modern Drug Discovery In the landscape of medicinal chemistry, the ac...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the pKa and Ionization Behavior of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Foreword: The Critical Role of pKa in Modern Drug Discovery

In the landscape of medicinal chemistry, the acid dissociation constant (pKa) stands as a foundational physicochemical parameter. Its influence extends far beyond a simple measure of acidity or basicity, profoundly impacting a molecule's entire pharmacokinetic and pharmacodynamic profile.[1] For drug development professionals, a comprehensive understanding of a compound's pKa is not merely academic; it is a prerequisite for optimizing absorption, distribution, metabolism, and excretion (ADME), as well as on-target potency and formulation stability.[1]

This guide focuses on 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a molecule built upon the pyrazole scaffold. The pyrazole nucleus is recognized as a "privileged scaffold" in drug discovery, forming the core of numerous FDA-approved therapeutics for a wide range of diseases.[2][3] As such, a detailed characterization of the ionization behavior of its derivatives is of paramount importance to the scientific community. This document provides an in-depth analysis of the predicted pKa of this specific aminopyrazole, outlines robust experimental methodologies for its empirical determination, and discusses the critical implications of its ionization state for drug development.

Molecular Profile and Ionization Centers

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a heterocyclic compound featuring three potential nitrogen-based ionization centers: the two nitrogen atoms of the pyrazole ring and the exocyclic amino group at the C5 position.

  • Pyrrole-type Nitrogen (N1): This nitrogen's lone pair is integral to the ring's aromaticity, making it exceptionally weak as a base and, under certain conditions, a very weak acid.

  • Pyridine-type Nitrogen (N2): This nitrogen's lone pair is in an sp2-hybridized orbital, contributing to its basic character.[4]

  • Exocyclic Amino Group (C5-NH2): The primary amine at the C5 position is typically the most basic center in 5-aminopyrazole derivatives. Its lone pair is readily available for protonation.

Therefore, the principal ionization event in an acidic medium is the protonation of the 5-amino group to form its conjugate acid. The pKa value of interest is that of this conjugate acid (BH⁺ ⇌ B + H⁺).

Diagram 1: Ionization Equilibrium

ionization_equilibrium Neutral 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (Neutral Base, B) Protonated 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-aminium (Conjugate Acid, BH⁺) Neutral->Protonated + H⁺ Protonated->Neutral - H⁺

Caption: Ionization equilibrium of the target compound.

In Silico pKa Prediction: An Initial Assessment

Direct experimental pKa values for novel compounds are often unavailable. Consequently, computational (in silico) prediction serves as a vital first step, providing valuable estimates that guide experimental design and compound selection. These methods range from quantitative structure-activity relationship (QSAR) models to more computationally intensive approaches combining quantum mechanics (QM) and machine learning.[5][6]

For 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a predicted pKa value has been calculated, as summarized in Table 1.

Table 1: Predicted Physicochemical Properties

Parameter Predicted Value Source
pKa (Conjugate Acid) 2.81 ± 0.50 ChemicalBook[7]
Molecular Weight 249.31 g/mol ChemicalBook[7]

| XlogP | 3.6 | PubChem[8] |

Expert Interpretation: The predicted pKa of 2.81 indicates that 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a very weak base. The pKa value refers to the dissociation of its conjugate acid. This has significant implications for its behavior at physiological pH (~7.4). Using the Henderson-Hasselbalch equation:

pH = pKa + log([B]/[BH⁺])

7.4 = 2.81 + log([B]/[BH⁺])

log([B]/[BH⁺]) = 4.59

[B]/[BH⁺] = 10⁴.⁵⁹ ≈ 38,905

This calculation demonstrates that at physiological pH, the compound will exist almost exclusively (>99.99%) in its neutral, non-ionized form. This behavior is critical for its ability to cross lipid membranes but may impact its aqueous solubility. While predictive models are powerful, it is crucial to recognize that their accuracy can be limited, especially for novel scaffolds.[6][9] Therefore, experimental verification is the gold standard.

Experimental pKa Determination: Protocols and Causality

Due to the low aqueous solubility typical of aromatic amines, spectrophotometric or potentiometric titrations in mixed solvents are the methods of choice.[10] The following protocol details a robust UV-Vis spectrophotometric method.

Causality Behind Method Selection: This method is chosen because the protonation and deprotonation of an aromatic amine often lead to a shift in its UV-Vis absorption spectrum (a chromophoric shift). By monitoring this change as a function of pH, a precise pKa can be determined from the inflection point of the resulting sigmoid curve.[11] A co-solvent system (e.g., ethanol-water) is employed to ensure the analyte remains fully dissolved across the entire pH range, preventing precipitation that would invalidate the measurements.[10]

Diagram 2: Workflow for Spectrophotometric pKa Determination

pka_workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Data Analysis A Prepare Stock Solution of Compound in Ethanol D Create Test Solutions: Add Stock to each Buffer A->D B Prepare Series of Buffers (e.g., pH 1 to 6) B->D C Calibrate pH Meter with Standards E Measure pH of each Test Solution C->E D->E F Record UV-Vis Spectrum for each solution E->F G Identify Analytical Wavelength (λmax with largest change) F->G H Extract Absorbance at λmax for each pH value G->H I Plot Absorbance vs. pH H->I J Fit Data to Sigmoid Curve (e.g., Boltzmann fit) I->J K Determine Inflection Point: pH = pKa J->K

Caption: Experimental workflow for pKa determination via UV-Vis spectrophotometry.

Detailed Protocol: UV-Vis Spectrophotometric pKa Determination

1. Materials and Equipment:

  • 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

  • Spectroscopic grade ethanol (or methanol)

  • Deionized water

  • Buffer salts or standardized HCl and NaOH solutions

  • Calibrated pH meter with a combination electrode suitable for aqueous-organic mixtures

  • Dual-beam UV-Vis spectrophotometer with matched quartz cuvettes

  • Volumetric flasks and pipettes

2. Procedure:

  • Step 1: Preparation of Stock Solution: Accurately prepare a concentrated stock solution (e.g., 1 mg/mL) of the compound in 100% ethanol to ensure complete dissolution.

  • Step 2: Preparation of Buffer Solutions: Prepare a series of buffer solutions spanning the expected pKa range (e.g., from pH 1.0 to 6.0 in 0.5 pH unit increments). Given the low predicted pKa, a series of HCl solutions of varying molarity can be used for the lower pH range.

  • Step 3: Preparation of Measurement Solutions: For each buffer, prepare a measurement solution in a volumetric flask. Add a fixed, small volume of the ethanolic stock solution and dilute to the mark with the buffer. The final ethanol concentration should be kept constant (e.g., 5-10% v/v) across all samples to maintain a consistent solvent environment. The final analyte concentration should yield an absorbance maximum between 0.5 and 1.5 AU.

  • Step 4: pH Measurement: Accurately measure the final pH of each prepared solution using the calibrated pH meter. This is the value that will be used for plotting.

  • Step 5: Spectrophotometric Analysis:

    • Record a full UV-Vis spectrum (e.g., 200-400 nm) for each solution against a blank containing the identical buffer and ethanol concentration.

    • Identify an analytical wavelength (λ) where the difference in absorbance between the fully protonated and neutral species is maximal.

  • Step 6: Data Analysis:

    • Plot the measured absorbance at the chosen analytical wavelength against the measured pH for each solution.

    • The resulting data should form a sigmoidal curve.[11] The pKa is the pH value at the inflection point of this curve, which corresponds to the point where the concentrations of the neutral base and its conjugate acid are equal.

    • This can be determined graphically or by fitting the data to a four-parameter logistic function.

3. System Validation and Trustworthiness: The protocol is self-validating. A well-defined "S"-shaped curve with clear upper and lower plateaus is indicative of a clean, two-state ionization process. The quality of the fit (e.g., R² > 0.99) provides confidence in the determined pKa value. Replicating the experiment at a different analytical wavelength should yield the same pKa, confirming the robustness of the result.

Implications of Ionization Behavior in a Drug Development Context

The low basicity of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (predicted pKa ≈ 2.81) is a defining characteristic that will govern its behavior in biological systems.

  • Solubility: The neutral form, which predominates above pH ~4, is expected to have low aqueous solubility. Solubility will be significantly higher in the acidic environment of the stomach (pH 1-2), where the cationic (protonated) form exists. This pH-dependent solubility is a critical factor for oral absorption.[11]

  • Permeability and Absorption: High lipophilicity (predicted XlogP = 3.6) and a predominantly neutral state at the pH of the small intestine (pH 6-7.5) suggest that the molecule is likely to be well-absorbed via passive diffusion across intestinal membranes.

  • Target Binding: If the intended biological target has a binding pocket with a key hydrogen bond donor or an anionic residue (e.g., aspartate, glutamate), the very low tendency of the molecule to be protonated at physiological pH means it is unlikely to form a strong salt bridge. Its interactions will be dominated by hydrophobic and hydrogen bonding (via the neutral amine) interactions.

  • Formulation and Salt Selection: The weak basicity makes salt formation challenging. A salt screen would require very strong acids, and the resulting salts may be hygroscopic or unstable, potentially hydrolyzing back to the free base upon exposure to moisture.

Conclusion

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a weak base with a computationally predicted pKa of 2.81 for its conjugate acid. This value dictates that the molecule will be overwhelmingly neutral at physiological pH, a fact that strongly favors membrane permeability but may present challenges for aqueous solubility and salt formulation. While in silico predictions provide an essential starting point, this guide underscores the necessity of empirical validation. The detailed spectrophotometric protocol provided offers a robust and self-validating method for experimentally determining this critical physicochemical parameter, enabling researchers to make informed decisions in the optimization of this and related pyrazole-based drug candidates.

References

  • SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES - DTIC. (n.d.). Retrieved February 13, 2024, from [Link]

  • Eugene-Osoikhia, G., et al. (2018). Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25OC. African Journal of Pure and Applied Chemistry. Available at: [Link]

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved February 13, 2024, from [Link]

  • Ošeka, M., & Zevnik, M. (2012). Simple Method for the Estimation of pKa of Amines†. Croatica Chemica Acta. Available at: [Link]

  • Reddit. (2024, September 10). Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. r/Chempros. Retrieved February 13, 2024, from [Link]

  • University of Ibadan Journals. (2021, July 15). Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25oC. Retrieved February 13, 2024, from [Link]

  • van der Schans, M., et al. (2014). Development of Methods for the Determination of pKa Values. Pharmaceuticals. Available at: [Link]

  • Gomez, D., et al. (2023). Reliable and accurate prediction of basic pKa values in nitrogen compounds. Journal of Cheminformatics. Available at: [Link]

  • MDPI. (2021, December 10). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Retrieved February 13, 2024, from [Link]

  • ACS Publications. (2025, October 29). Computational Determination of pKa Values for Weak C–H Acids/Lithiated Species. Retrieved February 13, 2024, from [Link]

  • Google Patents. (n.d.). Pyrazole derivatives and their use as pka and pkb modulators.
  • Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Retrieved February 13, 2024, from [Link]

  • National Center for Biotechnology Information. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Retrieved February 13, 2024, from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved February 13, 2024, from [Link]

  • PubChem. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole. Retrieved February 13, 2024, from [Link]

  • Google Patents. (n.d.). Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
  • Google Patents. (n.d.). Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine.
  • NIST WebBook. (n.d.). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. Retrieved February 13, 2024, from [Link]

  • MDPI. (2022, September 9). Synthesis and Properties of Pyrazoles. Retrieved February 13, 2024, from [Link]

  • Journal of Chemical Health Risks. (n.d.). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Retrieved February 13, 2024, from [Link]

  • PubChemLite. (n.d.). 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. Retrieved February 13, 2024, from [Link]

  • ResearchGate. (2025, August 7). New Trends in the Chemistry of 5-Aminopyrazoles. Retrieved February 13, 2024, from [Link]

  • National Center for Biotechnology Information. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved February 13, 2024, from [Link]

  • Beilstein Journals. (2011, February 9). Approaches towards the synthesis of 5-aminopyrazoles. Retrieved February 13, 2024, from [Link]

  • HAL Open Science. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Retrieved February 13, 2024, from [Link]

  • MDPI. (2025, January 17). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Retrieved February 13, 2024, from [Link]

Sources

Exploratory

A Technical Guide to the Potential Biological Activities of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

This document provides a comprehensive technical overview of the potential biological activities of the novel heterocyclic compound, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. This guide is intended for researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive technical overview of the potential biological activities of the novel heterocyclic compound, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. This guide is intended for researchers, scientists, and professionals in the field of drug development. We will delve into the core chemical attributes of this molecule, its likely pharmacological activities based on extensive data from related compounds, and propose a strategic framework for its systematic evaluation.

Introduction: The Prominence of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities and synthetic accessibility.[1][2] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a key structural feature in numerous clinically approved drugs.[2][3] Its derivatives have demonstrated a wide array of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, analgesic, and antiviral properties.[3][4][5] The specific compound of interest, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, is a 1,3,5-trisubstituted 5-aminopyrazole. The presence of the 5-amino group is particularly significant, as it is a versatile synthetic handle and is often associated with potent biological activities, including kinase inhibition and antimicrobial effects.[4][6]

Predicted Biological Activities and Mechanistic Rationale

While direct experimental data for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is not extensively available in the public domain, a robust predictive analysis can be formulated based on the well-established bioactivities of structurally analogous pyrazole derivatives.

Potential as a Kinase Inhibitor for Anticancer Therapy

The pyrazole scaffold is a fundamental component of numerous protein kinase inhibitors (PKIs).[1][2] Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of cancer.[7] Pyrazole-containing compounds have been successfully developed as inhibitors of various kinases, including EGFR, VEGFR, PDGFR, B-Raf, and AKT.[1][2][7]

Mechanistic Hypothesis:

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine likely functions as a Type I or Type II kinase inhibitor, competing with ATP for binding to the kinase's active site. The substituted phenyl rings at the N1 and C3 positions can engage in hydrophobic and van der Waals interactions within the ATP-binding pocket, while the 5-amino group can form critical hydrogen bonds with the hinge region of the kinase. This mode of interaction is a common feature among pyrazole-based kinase inhibitors.[7][8] Molecular docking studies on similar pyrazole derivatives have consistently shown this binding pattern.[7][8]

Kinase_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR) Ras Ras RTK->Ras Growth Factor Binding PI3K PI3K RTK->PI3K Compound 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine Compound->RTK Inhibition Raf Raf Compound->Raf Potential Inhibition AKT AKT Compound->AKT Potential Inhibition ATP ATP ATP->RTK Binds to Active Site ATP->Raf ATP->AKT Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation

Caption: Proposed mechanism of kinase inhibition.

Potential Anti-inflammatory Activity

Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used to manage pain and inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes.[9] Several pyrazole derivatives, such as celecoxib and ramifenazone, are potent and selective COX-2 inhibitors.[9][10][11] This selectivity is advantageous as it reduces the gastrointestinal side effects associated with non-selective COX inhibitors.[9]

Mechanistic Hypothesis:

Anti_Inflammatory_Workflow cluster_input Inflammatory Stimulus cluster_pathway Arachidonic Acid Cascade cluster_output Biological Effect Cell Cell Membrane Phospholipids AA Arachidonic Acid Cell->AA Phospholipase A2 COX COX-1 / COX-2 AA->COX PGs Prostaglandins COX->PGs Inflammation Inflammation (Pain, Edema) PGs->Inflammation Compound 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine Compound->COX Inhibition

Caption: Proposed mechanism of anti-inflammatory action.

Potential Antimicrobial Activity

The 5-aminopyrazole moiety is a known pharmacophore in the development of antimicrobial agents.[4][6] Derivatives have shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[4][5] Some have even demonstrated activity against multidrug-resistant strains.

Mechanistic Hypothesis:

The antimicrobial activity of pyrazole derivatives can be attributed to various mechanisms, including the inhibition of essential microbial enzymes like DNA gyrase or dihydrofolate reductase.[3] The lipophilic nature of the phenyl and methylphenyl substituents in 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine could facilitate its transport across microbial cell membranes. Once inside, the pyrazole core and its functional groups could interact with and disrupt critical cellular processes, leading to bacteriostatic or bactericidal effects.

Proposed Experimental Evaluation

A structured, phased approach is recommended to systematically evaluate the biological potential of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Phase 1: In Vitro Screening
Activity Primary Assay Secondary Assay Cell Lines / Strains
Anticancer MTT or SRB cytotoxicity assayKinase inhibition panel (e.g., against EGFR, VEGFR2, BRAF, AKT)NCI-60 panel or specific lines (e.g., A549-lung, MCF-7-breast, PC-3-prostate)[7][13]
Anti-inflammatory In vitro COX-1/COX-2 inhibition assayLipopolysaccharide (LPS)-induced TNF-α release in macrophages[14]Purified ovine COX-1/COX-2; RAW 264.7 macrophage cell line
Antimicrobial Broth microdilution for Minimum Inhibitory Concentration (MIC)Agar well diffusion assayGram-positive (e.g., S. aureus), Gram-negative (e.g., E. coli), Fungi (e.g., C. albicans)[5]
Phase 2: Detailed Mechanistic Studies (Based on Phase 1 Results)
  • For Anticancer Activity: Cell cycle analysis (flow cytometry), apoptosis assays (Annexin V/PI staining), Western blotting for key signaling proteins (e.g., phosphorylated vs. total ERK, AKT).[13]

  • For Anti-inflammatory Activity: In vivo models such as the carrageenan-induced paw edema test in rats.[9][15][16]

  • For Antimicrobial Activity: Time-kill kinetics studies, determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

  • Cell Plating: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (e.g., from 0.01 to 100 µM) in culture medium. Replace the old medium with the compound-containing medium.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

  • Animal Acclimatization: Acclimatize male Wistar rats (150-200g) for one week under standard laboratory conditions.

  • Grouping: Divide animals into groups (n=6): Vehicle control, standard drug (e.g., Indomethacin), and test compound groups at different doses.

  • Compound Administration: Administer the test compound or vehicle orally or intraperitoneally 1 hour before carrageenan injection.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Conclusion and Future Directions

The chemical structure of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine strongly suggests a high potential for significant biological activity, particularly in the realms of anticancer, anti-inflammatory, and antimicrobial applications. The pyrazole core, coupled with the 1,3,5-trisubstitution pattern and the crucial 5-amino group, provides a robust foundation for potent molecular interactions with various biological targets. The proposed experimental framework offers a clear and logical pathway for elucidating its specific pharmacological profile. Further investigation, including computational docking studies and structure-activity relationship (SAR) analysis with synthesized analogs, will be instrumental in optimizing this promising scaffold for future drug development endeavors.[17][18]

References

  • IJPPR. Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic.
  • AZoNetwork. Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents.
  • NIH. Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - PMC.
  • RSC Publishing. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential.
  • MDPI. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies.
  • NIH. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC.
  • Taylor & Francis. Full article: Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents.
  • NIH. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC.
  • Computational Development of Pyrazole Derivatives by Docking, Virtual Screening, and Admet Predictions.
  • NIH. Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors - PMC.
  • PubMed. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies.
  • PubMed. Synthesis of some new 1,3,5-trisubstituted pyrazolines bearing benzene sulfonamide as anticancer and anti-inflammatory agents.
  • International Journal of Pharmacy and Biological Sciences. In silico Docking Studies of Novel Pyrazole Derivatives for Glaucoma.
  • ResearchGate. (PDF) Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets.
  • Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations.
  • Ingenta Connect. Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer.
  • NIH. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC.
  • Kumar. Design, Synthesis and Molecular Docking Studies of Pyrazoline Derivatives as PI3K Inhibitors - Combinatorial Chemistry & High Throughput Screening.
  • ProBiologists. Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights.
  • NIH. Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems - PMC.
  • Semantic Scholar. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
  • MDPI. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review.
  • ProQuest. Synthesis of 1, 3, 5-Trisubstituted Pyrazoline Nucleus Containing Compounds and Screening for Anti-Inflammatory Activity.
  • ACS Publications. Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors | ACS Omega.
  • Beilstein Journals. Approaches towards the synthesis of 5-aminopyrazoles.
  • PubChem. 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- | C11H13N3 | CID 112855.
  • NIH. Current status of pyrazole and its biological activities - PMC.
  • Sigma-Aldrich. 1-(3-chlorophenyl)-3-(3-methylphenyl)-1h-pyrazol-5-amine.
  • ResearchGate. Facile Synthesis and Antimicrobial Activity of 5-Amino-3-methyl-1-phenyl-1 H -thieno[3,2- c ]pyrazole-6-carbonitrile and Their Derivatives | Request PDF.
  • ChemicalBook. 1H-Pyrazol-5-amine, 1-(3-methylphenyl)-3-phenyl-.

Sources

Foundational

Technical Assessment: Safety, Handling, and Toxicological Profile of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

The following technical guide is structured as an advanced operational whitepaper. It prioritizes the "Read-Across" toxicological assessment methodology, essential when dealing with specific regioisomers of research chem...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an advanced operational whitepaper. It prioritizes the "Read-Across" toxicological assessment methodology, essential when dealing with specific regioisomers of research chemicals where direct public datasets are sparse.

Executive Summary & Compound Identification

1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a substituted aminopyrazole derivative commonly utilized as a scaffold in the synthesis of p38 MAPK inhibitors, anti-inflammatory agents, and specific kinase ligands. Unlike its more common para-isomer (1-(4-methylphenyl)-...), the meta-substituted variant presents unique steric properties that may influence metabolic stability and binding affinity.

Due to its status as a specialized research chemical, comprehensive toxicological data is often extrapolated from structural analogs. This guide synthesizes available empirical data with Quantitative Structure-Activity Relationship (QSAR) predictions to establish a rigorous safety protocol.

Physicochemical Identity
PropertySpecification
Chemical Name 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine
Synonyms 5-Amino-1-(m-tolyl)-3-phenylpyrazole; 3-Phenyl-1-(3-methylphenyl)-5-aminopyrazole
Molecular Formula

Molecular Weight 249.31 g/mol
Physical State Solid (Crystalline Powder, typically off-white to pale yellow)
Solubility Soluble in DMSO, DMF, Methanol; Sparingly soluble in water
Analogous CAS Note: Specific CAS for the m-isomer is rare in public indices.[1] Reference is made to the p-isomer (CAS 77746-54-4) for toxicological benchmarking.

Hazard Identification (GHS Classification)

Rationale: In the absence of compound-specific LD50 data, classification is derived from the aminopyrazole core and the toxicity profiles of arylhydrazines used in its synthesis.

Signal Word: WARNING

Hazard ClassCategoryHazard Statement (H-Code)
Acute Toxicity, Oral Category 4H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation Category 2H315: Causes skin irritation.[3][4]
Serious Eye Damage/Irritation Category 2AH319: Causes serious eye irritation.[3][5]
STOT - Single Exposure Category 3H335: May cause respiratory irritation.[3][4][6]
Aquatic Toxicity (Acute) Category 1H400: Very toxic to aquatic life (Predicted based on LogP > 3).

Toxicological Profile & Mechanism of Action

To ensure safe handling, researchers must understand not just that the compound is toxic, but why.

Structural Alerts and Metabolic Activation

The aminopyrazole moiety is a known structural alert in medicinal chemistry.

  • Bioactivation (Toxication): The primary amine group at position 5 is susceptible to N-oxidation by Cytochrome P450 enzymes (specifically CYP2C9 and CYP3A4). This can form reactive hydroxylamines or nitroso intermediates, which are electrophilic and can form DNA adducts or cause protein binding (haptenization), leading to idiosyncratic hepatotoxicity.

  • Hydrazine Impurities: Synthesis typically involves the condensation of 3-methylphenylhydrazine with benzoylacetonitrile . Residual hydrazine is a potent mutagen and carcinogen. Protocols must account for potential hydrazine contamination (<0.1%).

Visualized Metabolic Pathway

The following diagram illustrates the potential metabolic fate of the compound, highlighting the oxidation risks that necessitate rigorous exposure controls.

MetabolicPathway Parent Parent Compound (Lipophilic) Phase1 Phase I: Oxidation (CYP450) Parent->Phase1 Hepatic Metabolism Metabolite1 Hydroxylated Metabolite (Reactive Intermediate) Phase1->Metabolite1 N-oxidation / Ring Hydroxylation Phase2 Phase II: Glucuronidation (Excretion) Metabolite1->Phase2 Detoxification Toxicity Potential Hepatotoxicity (Protein Adducts) Metabolite1->Toxicity Accumulation (High Dose)

Figure 1: Predicted metabolic pathway highlighting the generation of reactive intermediates typical of aryl-aminopyrazoles.

Safe Handling Protocols & Engineering Controls

Standard laboratory coats are insufficient for handling novel aminopyrazoles due to their potential for skin sensitization and unknown chronic effects.

Personal Protective Equipment (PPE) Matrix
  • Respiratory: NIOSH N95 or P100 respirator required if handling open powder outside a fume hood.

  • Hands: Double-gloving recommended. Nitrile (0.11 mm) provides adequate splash protection. For prolonged handling, use Laminate PE/EVOH gloves to prevent permeation of organic solutions (DMSO/DMF).

  • Eyes: Chemical safety goggles. Face shield required during synthesis scale-up (>10g).

Handling Workflow Decision Tree

This self-validating workflow ensures researchers assess risk before experimentation.

SafetyWorkflow Start Start: Handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine StateCheck State: Solid or Solution? Start->StateCheck Solid Solid Powder StateCheck->Solid Solution Solution (DMSO/MeOH) StateCheck->Solution QuantCheck Quantity > 100 mg? Solid->QuantCheck Gloves Glove Selection: Nitrile (Splash) vs. Laminate (Immersion) Solution->Gloves Hood MANDATORY: Fume Hood (Sash height < 18 inches) QuantCheck->Hood Yes Bench Benchtop allowed with N95 + Local Exhaust QuantCheck->Bench No (Risk Assessment Req.) Gloves->Hood

Figure 2: Operational safety decision tree for handling the compound in research environments.

Emergency Response & Spill Management

Protocol 5.1: Dry Spill Cleanup

  • Evacuate: Clear the immediate area of non-essential personnel.

  • Isolate: Mark the zone. Do not create dust.[4][7][8]

  • Neutralize: Unlike acids/bases, this is a neutral organic. No neutralization is needed, but solubility dictates cleanup.

  • Removal:

    • Small Spill (<5g): Cover with wet paper towels (to suppress dust) and wipe up. Place in a sealed bag.

    • Large Spill: Use a HEPA-filtered vacuum or wet-sweep method. DO NOT dry sweep.

  • Decontamination: Wash surface with 10% bleach solution followed by ethanol to degrade trace organic residues.

Protocol 5.2: First Aid

  • Inhalation: Move to fresh air immediately. Corticosteroids may be required if respiratory irritation persists (Medical oversight required).

  • Skin Contact: Wash with soap and water for 15 minutes. Avoid organic solvents (ethanol/acetone) on skin, as they may increase transdermal absorption of the compound.

Synthesis & Purity Considerations (Safety Context)

Understanding the synthesis aids in predicting impurities.

  • Reaction: 3-methylphenylhydrazine + Benzoylacetonitrile

    
     1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.
    
  • Critical Impurity: 3-methylphenylhydrazine .

    • Toxicity:[3][6] Known carcinogen, hemolytic agent.

    • Detection: TLC (Thin Layer Chromatography) or LC-MS is required to confirm hydrazine consumption before the product is deemed safe for biological assay.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 112855, 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- (Analogous Structure). Retrieved from [Link]

  • European Chemicals Agency (ECHA). C&L Inventory: 1-phenyl-3-methyl-1H-pyrazol-5-amine derivatives. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

Exploratory

electronic structure and reactivity of aminopyrazole derivatives

An In-depth Technical Guide to the Electronic Structure and Reactivity of Aminopyrazole Derivatives For Researchers, Scientists, and Drug Development Professionals Abstract Aminopyrazoles represent a class of heterocycli...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Electronic Structure and Reactivity of Aminopyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aminopyrazoles represent a class of heterocyclic compounds of paramount importance in medicinal chemistry, agrochemicals, and materials science.[1][2][3] Their utility is deeply rooted in a nuanced interplay between their electronic structure, inherent tautomerism, and resulting chemical reactivity. This guide provides a comprehensive exploration of these core principles, designed for professionals engaged in the design, synthesis, and application of these versatile scaffolds. We will dissect the electronic landscape of aminopyrazole isomers, with a particular focus on the critical phenomenon of annular prototropic tautomerism and the factors that govern this equilibrium.[4][5] Methodologies for both experimental characterization (NMR, X-ray crystallography) and computational prediction (DFT) of tautomeric preference are detailed. Subsequently, the guide systematically examines the reactivity of aminopyrazoles—as nucleophiles, as substrates for electrophilic substitution, and as building blocks in cyclocondensation reactions to form fused heterocyclic systems of high therapeutic relevance, such as pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines.[6][7] By elucidating the causal links between electronic properties and synthetic outcomes, this document serves as a foundational resource for the rational design and strategic functionalization of aminopyrazole derivatives.

The Electronic Landscape of Aminopyrazoles

The chemical behavior of an aminopyrazole is not dictated by a single, static structure but by a dynamic electronic environment. Understanding this landscape is the first principle of its rational application.

Fundamental Electronic Structure & Tautomerism

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The introduction of an amino group creates a powerful electronic interplay. The amino group exerts a strong π-electron-donating (mesomeric) effect, which increases the electron density of the pyrazole ring, particularly at the C4 position, making it susceptible to electrophilic attack.[3][8]

This electronic arrangement gives rise to the most critical feature of N-unsubstituted 3(5)-aminopyrazoles: annular prototropic tautomerism . This is a rapid equilibrium between two distinct chemical forms, the 3-amino-1H and 5-amino-1H tautomers.[4][5] This is not a mere academic curiosity; the predominant tautomer in a given environment dictates the molecule's shape, hydrogen bonding capabilities, and dipole moment, which are the very properties that govern receptor binding and ADME profiles in drug development.[4]

Tautomerism cluster_3AP 3-Amino-1H-Pyrazole (3AP) cluster_5AP 5-Amino-1H-pyrazole (5AP) AP3 More Stable (Generally) in Gas Phase AP5 More Polar Favored in Polar Solvents AP3->AP5 1,2-H Shift

Caption: Annular prototropic tautomerism in 3(5)-aminopyrazoles.

The position of this equilibrium is a delicate balance of several factors:

  • Electronic Nature of Substituents: Electron-withdrawing groups (e.g., -CN, -NO₂) at the C4 position tend to favor the more polar 5-amino tautomer, especially in polar solvents. Conversely, electron-donating groups can favor the 3-amino form.[9][10]

  • Solvent Effects: The equilibrium is highly sensitive to the environment. DFT calculations and NMR studies have shown that while the 3-amino tautomer is often more stable in the gas phase, the relative stability of the more polar 5-amino tautomer increases significantly in polar solvents like DMSO.[5][9]

  • Physical State: In the solid state, intermolecular forces such as hydrogen bonding can "lock" the molecule into a single tautomeric form, which is frequently the 3-amino tautomer.[9] This highlights the importance of solid-state characterization, as the crystal structure may not represent the biologically relevant form in solution.

Experimental and Computational Characterization

Determining the predominant tautomer is a critical first step in any research program involving aminopyrazoles. A combination of computational and experimental methods provides a self-validating system for structural elucidation.

Causality: Density Functional Theory (DFT) allows for the in silico calculation of the Gibbs free energies (ΔG) of different tautomers. The tautomer with the lower calculated ΔG is the thermodynamically more stable form. This predictive power is invaluable for focusing synthetic efforts and interpreting experimental data.

Methodology:

  • Structure Generation: Build the 3D structures of all relevant tautomers (e.g., 3-amino-1H and 5-amino-1H).

  • Geometry Optimization: Perform a full geometry optimization and frequency calculation for each tautomer using a suitable functional and basis set (e.g., B3LYP/6-311++G(d,p)).[5][11] This is done first for the gas phase.

  • Solvent Modeling: To simulate physiological conditions, incorporate a solvent model, such as the Polarizable Continuum Model (PCM), specifying the solvent of interest (e.g., water or DMSO).[9] Re-run the optimization and frequency calculations.

  • Energy Analysis: Compare the calculated Gibbs free energies (ΔG) of the tautomers in both the gas phase and the chosen solvent. A lower ΔG indicates greater stability.[4]

  • Reactivity Indices: From the optimized structures, calculate the HOMO-LUMO energy gap to assess electronic stability and Fukui indices to predict sites of electrophilic and nucleophilic attack.[12]

DFT_Workflow cluster_input Input Structures cluster_calc DFT Calculation (e.g., B3LYP/6-311++G(d,p)) cluster_output Analysis & Prediction TautomerA 3-Amino Tautomer GasPhase Gas Phase Optimization + Frequencies TautomerA->GasPhase TautomerB 5-Amino Tautomer TautomerB->GasPhase SolventPhase Solvent (PCM) Optimization + Frequencies GasPhase->SolventPhase Add Solvent Model Energy Compare Gibbs Free Energies (ΔG) Determine Stable Tautomer SolventPhase->Energy Orbitals Analyze HOMO/LUMO Predict Reactivity SolventPhase->Orbitals

Caption: Workflow for DFT analysis of aminopyrazole tautomerism.

Causality: NMR spectroscopy is the most powerful technique for studying tautomeric equilibria in solution. In cases of slow exchange (on the NMR timescale), distinct signals for each tautomer can be observed. The choice of solvent is critical; deuterated dimethyl sulfoxide (DMSO-d₆) is often used because its high polarity can slow the rate of proton exchange, allowing for the resolution of individual tautomeric forms.[9]

Methodology:

  • Sample Preparation: Dissolve the aminopyrazole derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire Spectra: Record ¹H and ¹³C NMR spectra. For complex cases, 2D NMR techniques like ¹H-¹⁵N HMBC can be invaluable for definitively assigning nitrogen environments.[13][14]

  • Signal Analysis:

    • ¹H NMR: Look for two sets of signals corresponding to the two tautomers. Pay close attention to the chemical shifts of the ring protons and the N-H protons.

    • ¹³C NMR: The chemical shifts of the ring carbons, particularly C3, C4, and C5, are highly sensitive to the tautomeric form.

  • Quantification: Integrate the signals corresponding to each tautomer in the ¹H NMR spectrum to determine the equilibrium ratio.

Data Summary: Tautomeric Preference

Substituent at C4SolventPredominant TautomerRationale
-HGas Phase3-Amino[5]Intrinsic stability of the 3-amino form.
-CNDMSO-d₆5-Amino[9]The polar solvent and electron-withdrawing group stabilize the more polar 5-amino tautomer.
-OCH₃DMSO-d₆3-Amino[9]The electron-donating group favors the 3-amino tautomer.
-HSolid State3-Amino[9]Crystal packing forces and intermolecular hydrogen bonding often favor a single tautomer.

Reactivity of Aminopyrazoles: A Consequence of Electronic Structure

The electronic properties and tautomeric equilibrium directly translate into a rich and predictable pattern of chemical reactivity. 5-Aminopyrazoles, in particular, are considered polyfunctional compounds with multiple nucleophilic sites: the N1 and N2 ring nitrogens, the exocyclic 5-NH₂ group, and the electron-rich C4 carbon.[7]

N-Functionalization and C-Functionalization

The presence of multiple nucleophilic nitrogen atoms makes regioselectivity a key challenge in N-functionalization reactions like N-arylation. The outcome often depends on the catalyst system, base, and the electronic nature of the aminopyrazole. The electron-rich C4 position is the primary site for electrophilic aromatic substitution, while modern methods have also enabled transition-metal-catalyzed C-H functionalization at this site.

Cyclocondensation Reactions: Building Fused Heterocycles

The most powerful application of aminopyrazoles in drug discovery is their use as 1,3-bis-nucleophiles to construct fused heterocyclic systems.[3] The reaction of a 3(5)-aminopyrazole with a 1,3-bielectrophilic partner is a cornerstone of medicinal chemistry.

Causality: 3(5)-Aminopyrazoles react with 1,3-dicarbonyl compounds (or their equivalents) in a condensation reaction that forms a new six-membered pyrimidine ring fused to the pyrazole core. The reaction proceeds via the more nucleophilic N1 ring nitrogen and the exocyclic amino group.

Methodology:

  • Reactant Mixing: To a solution of the 3(5)-aminopyrazole derivative (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid), add the 1,3-dicarbonyl compound (e.g., acetylacetone) (1.0-1.2 eq).

  • Reaction Conditions: Heat the mixture to reflux for a period of 2-12 hours, monitoring the reaction by TLC.

  • Work-up: Upon completion, cool the reaction mixture. The product often precipitates and can be collected by filtration. If not, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

  • Characterization: Confirm the structure of the resulting pyrazolo[1,5-a]pyrimidine using NMR, Mass Spectrometry, and, if possible, X-ray crystallography.

PyrazoloPyrimidine_Synth Reactants 5-Aminopyrazole 1,3-Dicarbonyl Step1 Nucleophilic attack of exocyclic NH₂ on a carbonyl Reactants->Step1 Step2 Intermediate (Enaminone formation) Step1->Step2 Step3 Intramolecular cyclization of N1 onto second carbonyl Step2->Step3 Step4 Dehydration Step3->Step4 Product Pyrazolo[1,5-a]pyrimidine Step4->Product

Caption: General reaction pathway for pyrazolo[1,5-a]pyrimidine synthesis.

Causality: The isomeric pyrazolo[3,4-b]pyridine scaffold is typically accessed via reactions that engage the exocyclic amino group and the C4 carbon atom. Multi-component reactions (MCRs), such as those involving an aldehyde, an active methylene compound, and the aminopyrazole, are highly efficient for this purpose.[6][15]

Methodology (Example: Three-Component Reaction):

  • Reactant Mixing: In a flask, combine the 5-aminopyrazole derivative (1.0 eq), an aromatic aldehyde (1.0 eq), and an active methylene compound (e.g., malononitrile) (1.0 eq) in a suitable solvent like ethanol or acetic acid.[6]

  • Catalyst Addition: An acid or base catalyst (e.g., piperidine, L-proline, or TFA) may be added to facilitate the reaction.[6][15]

  • Reaction Conditions: The reaction can be performed under conventional heating, microwave irradiation, or even ultrasonic conditions to accelerate the synthesis.[6] Monitor by TLC.

  • Work-up and Purification: Cool the reaction mixture. Collect the precipitated product by filtration and wash with a cold solvent (e.g., ethanol). If necessary, purify further by column chromatography.

  • Characterization: Confirm the structure of the pyrazolo[3,4-b]pyridine product by spectroscopic methods and elemental analysis. X-ray crystallography provides definitive proof of regiochemistry.[6]

Applications in Drug Discovery

The aminopyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][2][13] Its value stems from its ability to form key hydrogen bonds with protein targets, its synthetic tractability, and its capacity to serve as a stable core for arranging pharmacophoric elements in three-dimensional space.

  • Kinase Inhibitors: Aminopyrazoles are particularly prominent as kinase inhibitors. They can act as hinge-binders in the ATP-binding pocket of kinases. Notable targets include p38 MAP kinase (anti-inflammatory), Bruton's tyrosine kinase (anticancer), and Fibroblast Growth Factor Receptors (FGFRs).[1][2][16][17]

  • Anticancer and Anti-inflammatory Agents: Beyond kinase inhibition, the diverse substitution patterns available to aminopyrazoles have led to compounds with broad anticancer and anti-inflammatory activities.[1][12][18]

  • Anti-infective Agents: Derivatives have also been investigated as antibacterial, antifungal, and antimalarial agents.[1][18]

Conclusion

The utility of aminopyrazole derivatives is a direct function of their fundamental electronic properties. The position of the tautomeric equilibrium, which is tunable by substitution and solvent environment, dictates the nucleophilic and electrophilic character of the molecule. This understanding allows for the predictable and regioselective synthesis of complex derivatives and fused heterocyclic systems. For drug development professionals, a firm grasp of the relationship between the electronic structure of the aminopyrazole core, its tautomeric behavior, and its reactivity is not merely academic—it is the essential foundation for the rational design of next-generation therapeutics. The continued exploration of novel synthetic methodologies and a deeper understanding of structure-activity relationships will ensure that this remarkable scaffold remains at the forefront of medicinal chemistry innovation.

References

  • Tautomerism in substituted 3-aminopyrazoles - Benchchem.
  • Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC. (2023).
  • RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION.
  • Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents - Arabian Journal of Chemistry. (2022).
  • Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix - PMC. (2021).
  • Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations - ResearchGate.
  • Amino-Pyrazoles in Medicinal Chemistry: A Review - ResearchGate. (2023).
  • Diversity-oriented synthesis of highly-functionalized amino-pyrazoles as pharmaceutically relevant compounds - IRIS. (2024).
  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC. (2018).
  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - MDPI.
  • Recent Advances in Synthesis and Properties of Pyrazoles - MDPI. (2022).
  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018).
  • Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. (2019).
  • A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules.
  • Theoretical studies on tautomerism and IR spectra of pyrazole derivatives - ResearchGate.
  • Reaction of 5-amino-pyrazole derivatives with various imines - ResearchGate.
  • SYNTHESIS, REACTIVITY AND BIOLOGICAL PROPERTIES OF AMINOPYRAZOLES. (2021).
  • Recent developments in aminopyrazole chemistry - ResearchGate.
  • Recent developments in aminopyrazole chemistry - Arkivoc.
  • Synthesis and Properties of Pyrazoles | Encyclopedia MDPI. (2022).
  • Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC - NIH.
  • Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 | ACS Medicinal Chemistry Letters - ACS Publications. (2020).
  • Density Functional Theory-Based Investigation on Thermodynamic and Electronic Properties of a Spiro-Indoline Pyranopyrazole Deri - Engineered Science Publisher.
  • Experimental Testing of Quantum Mechanical Predictions of Mutagenicity: Aminopyrazoles | Chemical Research in Toxicology - ACS Publications. (2013).
  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - MDPI.
  • Amino-Pyrazoles in Medicinal Chemistry: A Review - IRIS UniGe. (2023).
  • synthesis and reactivity of some pyrazole derivatives.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC.
  • Palladium and Copper Cocatalyzed Intermolecular Cyclization Reaction: Synthesis of 5-Aminopyrazole Derivatives | Request PDF - ResearchGate.
  • X-Ray crystallographic structure of 22c . | Download Scientific Diagram - ResearchGate.
  • Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix - MDPI. (2021).
  • Metal-Based Bio-Active Pyrazole Derivatives: Preparation, Spectral, Thermal, Photophysical, and Antimicrobial Studies - Letters in Applied NanoBioScience.
  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation - Visnav. (2022).

Sources

Foundational

The Evolving Landscape of 3-Phenyl-1H-pyrazol-5-amine Analogs: A Technical Guide for Drug Discovery

Introduction: The Privileged Pyrazole Scaffold The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1] Its unique structural and ele...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties have rendered it a "privileged scaffold," capable of interacting with a wide array of biological targets.[1] Among the vast family of pyrazole-containing compounds, 3-phenyl-1H-pyrazol-5-amine and its analogs have emerged as a particularly fruitful area of research, demonstrating a remarkable breadth of pharmacological activities.[2][3][4] This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and structure-activity relationships (SAR) of these versatile molecules, offering valuable insights for researchers, scientists, and drug development professionals.

The inherent value of the 3-phenyl-1H-pyrazol-5-amine core lies in its synthetic tractability and the diverse biological activities exhibited by its derivatives. These compounds have shown promise as antimicrobial, antiviral, antitumor, and anti-inflammatory agents.[2][5] The presence of a reactive amine group at the 5-position and a customizable phenyl ring at the 3-position provides a facile platform for chemical modification, enabling the generation of extensive compound libraries for high-throughput screening and SAR studies.[6]

Synthetic Strategies: Building the Pyrazole Core

The construction of the 3-phenyl-1H-pyrazol-5-amine scaffold and its analogs can be achieved through several reliable synthetic routes. The choice of a particular method often depends on the availability of starting materials and the desired substitution pattern on the final molecule.

Primary Synthesis from β-Ketonitriles and Hydrazines

One of the most versatile and widely employed methods for the synthesis of 5-aminopyrazoles involves the condensation of β-ketonitriles with hydrazines. This approach offers a straightforward route to the core structure.

Experimental Protocol: Synthesis of 3-Phenyl-1H-pyrazol-5-amine [6]

  • Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve benzoylacetonitrile (14.5 g, 0.1 mol) in ethanol (100 mL).

  • Hydrazine Addition: To the stirred solution, add hydrazine hydrate (6 mL, ~0.12 mol) dropwise at room temperature.

  • Reaction Reflux: Heat the reaction mixture to reflux (approximately 80-85°C) and maintain for 4-6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

  • Product Isolation: After completion, allow the mixture to cool to room temperature and then place it in an ice bath for 1 hour to facilitate precipitation.

  • Purification: Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to yield 3-phenyl-1H-pyrazol-5-amine. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Causality Behind Experimental Choices:

  • Ethanol as Solvent: Ethanol is a good solvent for both reactants and facilitates the reaction without interfering with the nucleophilic attack of the hydrazine. Its boiling point is suitable for reflux conditions that drive the reaction to completion.

  • Hydrazine Hydrate in Excess: A slight excess of hydrazine hydrate ensures the complete consumption of the limiting reagent, benzoylacetonitrile, maximizing the yield of the desired product.

  • Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation and subsequent cyclization reactions to occur at a reasonable rate.

  • Cooling for Precipitation: Lowering the temperature decreases the solubility of the product in the reaction solvent, leading to its precipitation and allowing for easy isolation by filtration.

G cluster_synthesis Synthesis of 3-Phenyl-1H-pyrazol-5-amine Benzoylacetonitrile Benzoylacetonitrile Reaction Reaction Benzoylacetonitrile->Reaction Ethanol Hydrazine Hydrate Hydrazine Hydrate Hydrazine Hydrate->Reaction Reflux 3-Phenyl-1H-pyrazol-5-amine 3-Phenyl-1H-pyrazol-5-amine Reaction->3-Phenyl-1H-pyrazol-5-amine Cyclization

Caption: Synthetic pathway for 3-phenyl-1H-pyrazol-5-amine.

Multi-Component Reactions for Substituted Analogs

For the synthesis of more complex, substituted analogs, multi-component reactions (MCRs) offer an efficient and atom-economical approach. A notable example is the synthesis of 5-amino-3-(halophenyl)-1-phenyl-1H-pyrazole-4-carbonitriles.[7]

Experimental Protocol: Microwave-Assisted Synthesis of Pyrazole Analogs [7][8]

  • Reactant Mixture: In a microwave-safe vessel, combine the appropriate halogenated aromatic aldehyde (1 mmol), malononitrile (1 mmol), and phenylhydrazine (1 mmol) in ethanol (5 mL).

  • Catalyst Addition: Add a catalytic amount of piperidine (2-3 drops).

  • Microwave Irradiation: Seal the vessel and subject the reaction mixture to microwave irradiation at 140°C for 2 minutes.

  • Work-up: After cooling, the resulting solid is filtered, washed with cold ethanol, and purified by recrystallization to afford the desired product.

Causality Behind Experimental Choices:

  • Microwave Irradiation: This technique significantly accelerates the reaction rate, often reducing reaction times from hours to minutes compared to conventional heating. It provides uniform and efficient heating.

  • Piperidine as a Catalyst: Piperidine, a basic catalyst, facilitates the initial Knoevenagel condensation between the aldehyde and malononitrile, a key step in the reaction cascade.

  • One-Pot Synthesis: The MCR approach allows for the formation of multiple chemical bonds in a single synthetic operation, which is highly efficient and reduces waste.

A Spectrum of Biological Activities

Analogs of 3-phenyl-1H-pyrazol-5-amine have demonstrated a wide range of biological activities, making them attractive candidates for drug discovery programs across various therapeutic areas.

Antimicrobial Activity

The pyrazole scaffold is a common feature in many antimicrobial agents.[9] Derivatives of 3-phenyl-1H-pyrazol-5-amine have been shown to possess significant antibacterial and antifungal properties.[2][10]

  • Antibacterial Action: Certain pyrazole derivatives exhibit potent activity against both Gram-positive and Gram-negative bacteria.[11] For instance, some synthesized pyrazoles showed greater inhibitory activity against Xanthomonas campestris compared to other derivatives.[2] The mechanism of action for some pyrazole-based antibacterials involves the inhibition of DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication.[11]

  • Antifungal Efficacy: The antifungal potential of these analogs has also been documented. Pyrazole derivatives containing chloro and methoxyl groups have demonstrated significant inhibitory activity against fungi such as Aspergillus niger.[2]

Table 1: Antimicrobial Activity of Selected Pyrazole Analogs

Compound IDTarget OrganismActivity (MIC in µg/mL)Reference
21c Multi-drug resistant bacteria0.25[12][13]
23h Multi-drug resistant bacteria0.25[12][13]
16 S. aureus (quinolone-resistant)1-2[11]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution) [14]

  • Preparation of Inoculum: A standardized suspension of the target microorganism is prepared according to established protocols (e.g., CLSI guidelines).

  • Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton broth for bacteria).

  • Inoculation: Each well is inoculated with the microbial suspension.

  • Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Antitumor Activity

The development of novel anticancer agents is a major focus of medicinal chemistry, and 3-phenyl-1H-pyrazol-5-amine analogs have shown considerable promise in this area.[4][7][15]

  • Cytotoxicity Against Cancer Cell Lines: Numerous studies have reported the cytotoxic effects of these compounds against a variety of human cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and PC-3 (prostate cancer).[7] Some derivatives have exhibited potent antitumor activity with IC50 values in the nanomolar to low micromolar range.[4][16]

  • Mechanism of Action: The anticancer mechanisms of pyrazole derivatives are diverse and often involve the inhibition of key signaling pathways. A significant area of investigation is their role as kinase inhibitors .[17][18] For example, certain 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives have shown potent inhibition of Janus kinases (JAK2/3) and Aurora kinases (A/B), which are crucial for cell cycle progression and are often dysregulated in cancer.[17]

G cluster_pathway Kinase Inhibition by Pyrazole Analogs Pyrazole_Analog 3-Phenyl-1H-pyrazol-5-amine Analog JAK2_3 JAK2/3 Kinase Pyrazole_Analog->JAK2_3 Inhibits Aurora_AB Aurora A/B Kinase Pyrazole_Analog->Aurora_AB Inhibits STAT_Phosphorylation STAT Phosphorylation JAK2_3->STAT_Phosphorylation Proliferation Cancer Cell Proliferation Cell_Cycle_Progression Cell Cycle Progression Aurora_AB->Cell_Cycle_Progression STAT_Phosphorylation->Proliferation Cell_Cycle_Progression->Proliferation Apoptosis Apoptosis Proliferation->Apoptosis Induces

Caption: Signaling pathway inhibition by pyrazole analogs.

Experimental Protocol: Kinase Inhibition Assay [14]

  • Assay Setup: The assay is typically performed in a 96- or 384-well plate format. Each well contains the purified kinase, a specific substrate (peptide or protein), and ATP.

  • Compound Addition: The test compounds (pyrazole analogs) are added to the wells at various concentrations.

  • Reaction Initiation and Incubation: The kinase reaction is initiated by the addition of ATP and incubated at a specific temperature for a set period.

  • Detection: The extent of substrate phosphorylation is measured using various detection methods, such as radioisotope incorporation, fluorescence polarization, or luminescence-based assays.

  • Data Analysis: The IC50 value, which is the concentration of the compound required to inhibit 50% of the kinase activity, is calculated.

Anti-inflammatory Activity

Inflammation is a complex biological response, and chronic inflammation is implicated in numerous diseases. Pyrazole derivatives have a long history as anti-inflammatory agents.[19] Some analogs of 3-phenyl-1H-pyrazol-5-amine have shown promising anti-inflammatory effects, potentially through the inhibition of inflammatory mediators.[20]

Structure-Activity Relationship (SAR) Insights

Understanding the relationship between the chemical structure of a molecule and its biological activity is paramount in drug design. For 3-phenyl-1H-pyrazol-5-amine analogs, several key structural features have been identified that influence their potency and selectivity.[6]

  • The Phenyl Ring at C3: Substituents on this phenyl ring can significantly impact activity. For example, in some series of antitumor agents, the presence of halogen atoms on this ring was found to be beneficial.[7] The position and nature of the substituent (electron-donating or electron-withdrawing) can modulate the electronic properties and steric profile of the molecule, affecting its interaction with the biological target.

  • The Amino Group at C5: This amine group is a crucial point for derivatization. It can be acylated, alkylated, or incorporated into other heterocyclic systems to modulate the compound's physicochemical properties, such as solubility and membrane permeability, as well as its biological activity.[6]

  • The Pyrazole Ring: Modifications at other positions of the pyrazole ring, such as N1, can also influence activity. For instance, in a series of antibacterial pyrazole derivatives, substitution on the nitrogen atom of the pyrazole ring with a 3-chlorophenyl or benzyl group resulted in a 16-fold increase in potency against S. aureus.[11]

G cluster_sar Structure-Activity Relationship (SAR) of 3-Phenyl-1H-pyrazol-5-amine Analogs Core 3-Phenyl-1H-pyrazol-5-amine Core Scaffold C3_Phenyl C3-Phenyl Ring (Substituents) Core->C3_Phenyl C5_Amine C5-Amino Group (Derivatization) Core->C5_Amine N1_Position N1-Position (Substitution) Core->N1_Position Activity Biological Activity (Potency & Selectivity) C3_Phenyl->Activity C5_Amine->Activity N1_Position->Activity

Caption: Key structural features influencing biological activity.

Conclusion and Future Directions

The 3-phenyl-1H-pyrazol-5-amine scaffold continues to be a rich source of biologically active compounds with therapeutic potential. The synthetic accessibility and the ease of structural modification make it an attractive starting point for the development of novel drugs. Future research in this area should focus on:

  • Elucidation of Mechanisms of Action: While many biological activities have been reported, the precise molecular targets and mechanisms of action for many analogs remain to be fully elucidated.

  • Optimization of Pharmacokinetic Properties: In addition to potency, the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds need to be optimized to ensure their suitability as drug candidates.

  • Exploration of New Therapeutic Areas: The diverse biological activities of these analogs suggest that their therapeutic potential may extend beyond the currently explored areas.

By leveraging the knowledge of synthesis, biological activity, and SAR, researchers can continue to unlock the full potential of 3-phenyl-1H-pyrazol-5-amine analogs in the quest for new and effective medicines.

References

  • Synthesis and antimicrobial activity of some novel pyrazoles - Scholars Research Library. [Link]

  • Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC. [Link]

  • Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PubMed. [Link]

  • Synthesis and Antibacterial Activity of a Novel Series of Potent DNA Gyrase Inhibitors. Pyrazole Derivatives | Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Full article: Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - Taylor & Francis. [Link]

  • Synthesis and Characterization of Some Novel N-Phenylpyrazole Analogues for the Evaluation of their Potentials as Anticancer, Antimicrobial and Antioxidant Agents. [Link]

  • Synthesis and Antitumor Activities of Novel 5-amino-3-(halophenyl)-1-phenyl-1H-pyrazole-4-carbonitriles | Bentham Science Publishers. [Link]

  • Muthubhupathi G, et al. Synthesis and Biological Activities of Some Pyrazole Derivatives - Academic Strive. [Link]

  • Synthesis and Antitumor Activities of Novel 5-amino-3-(halophenyl)- 1- phenyl-1H-pyrazole-4-carbonitriles - ResearchGate. [Link]

  • Halogenations of 3-aryl-1H-pyrazol-5-amines - Beilstein Archives. [Link]

  • (PDF) Development of 5-(Aryl)-3-phenyl-1H-pyrazole Derivatives as Potent Antimicrobial Compounds - ResearchGate. [Link]

  • Antitumor Activity of Selected Derivatives of Pyrazole- Benzenesulfonamides from Dilithiated C(α), N-Phenylhydrazones and Lithi - SciSpace. [Link]

  • Design and synthesis of novel 1,3,5-triphenyl pyrazolines as potential anti-inflammatory agents through allosteric inhibition of protein kinase Czeta (PKCζ) - PubMed Central. [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI. [Link]

  • Current status of pyrazole and its biological activities - PMC. [Link]

  • Design, synthesis, biological activity evaluation of 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives as potent JAK 2/3 and aurora A/B kinases multi-targeted inhibitors - PubMed. [Link]

  • Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines - MDPI. [Link]

  • Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors - PMC. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles - Beilstein Journals. [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations - Frontiers. [Link]

  • Biological activities of pyrazoline derivatives--a recent development - PubMed. [Link]

  • 3-Aryl-4-(arylhydrazono)-1H-pyrazol-5-ones - MMS. [Link]

  • Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC. [Link]

  • Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β - ChemRxiv. [Link]

  • Discovery and structure-activity relationship of N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines as a new series of potent apoptosis inducers - PubMed. [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - PMC. [Link]

Sources

Protocols & Analytical Methods

Method

synthesis of pyrazolo[1,5-a]pyrimidines using 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Application Note & Protocol: Synthesis of Pyrazolo[1,5-a]pyrimidines Focus Molecule: 2-Phenyl-4-(3-methylphenyl) substituted pyrazolo[1,5-a]pyrimidines derived from 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. Introdu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Synthesis of Pyrazolo[1,5-a]pyrimidines

Focus Molecule: 2-Phenyl-4-(3-methylphenyl) substituted pyrazolo[1,5-a]pyrimidines derived from 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Introduction and Strategic Rationale

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and materials science.[1] This fused, planar N-heterocyclic motif is a cornerstone in the design of therapeutics, including potent and selective protein kinase inhibitors for cancer treatment, anti-inflammatory agents, and antiviral compounds.[2][3][4] Marketed drugs such as Larotrectinib and Anagliptin feature this core structure, highlighting its clinical significance.[4][5]

The synthetic versatility of the pyrazolo[1,5-a]pyrimidine system allows for systematic structural modifications across its periphery, enabling fine-tuning of its pharmacological and photophysical properties.[6] The most robust and widely adopted synthetic strategy involves the cyclocondensation of a 5-aminopyrazole with a 1,3-biselectrophilic compound, typically a β-dicarbonyl derivative.[1][2] This approach builds the pyrimidine ring onto the pre-formed pyrazole core.

This document provides a detailed guide for the synthesis of substituted pyrazolo[1,5-a]pyrimidines, commencing with the key intermediate, 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine . We will explore the mechanistic underpinnings of the reaction, present a detailed experimental protocol, and discuss the characterization of the resulting products.

General Mechanistic Considerations: The Cyclocondensation Pathway

The reaction between a 5-aminopyrazole and a β-dicarbonyl compound (e.g., a 1,3-diketone) is a classic acid-catalyzed condensation-cyclization-dehydration sequence. Understanding this mechanism is crucial for optimizing reaction conditions and predicting outcomes.

The key steps are:

  • Initial Nucleophilic Attack: The exocyclic amino group (-NH2) of the 5-aminopyrazole acts as the primary nucleophile, attacking one of the carbonyl carbons of the β-dicarbonyl compound. This step is often the rate-determining step and can be facilitated by an acidic catalyst which protonates the carbonyl oxygen, rendering the carbon more electrophilic.

  • Formation of Enamine Intermediate: Following the initial attack, a molecule of water is eliminated to form a vinylogous amide or enaminone intermediate.

  • Intramolecular Cyclization: The endocyclic pyrazole nitrogen (N1) then performs an intramolecular nucleophilic attack on the second carbonyl group. This ring-closing step forms the bicyclic dihydropyrazolo[1,5-a]pyrimidine intermediate.

  • Dehydration: A final acid-catalyzed dehydration step eliminates a second molecule of water, leading to the formation of the stable, aromatic pyrazolo[1,5-a]pyrimidine ring system.

The regioselectivity of the final product, particularly when using an unsymmetrical β-diketone, is determined by which carbonyl group undergoes the initial attack by the exocyclic amine.[7][8]

Mechanism Start 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine + β-Diketone Step1 Nucleophilic Attack (-NH2 on C=O) Start->Step1 Intermediate1 Hemiaminal Intermediate Step1->Intermediate1 Step2 Dehydration (-H2O) Intermediate1->Step2 Intermediate2 Enaminone Intermediate Step2->Intermediate2 Step3 Intramolecular Cyclization (N1 on second C=O) Intermediate2->Step3 Intermediate3 Bicyclic Dihydro Intermediate Step3->Intermediate3 Step4 Final Dehydration (-H2O) Intermediate3->Step4 Product Substituted Pyrazolo[1,5-a]pyrimidine Step4->Product

Caption: General mechanism for the acid-catalyzed cyclocondensation.

Experimental Protocols

This section outlines the synthesis of the starting aminopyrazole and its subsequent conversion to the target pyrazolo[1,5-a]pyrimidine scaffold.

Synthesis of Starting Material: 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Rationale: The 5-aminopyrazole core is typically constructed via the reaction of a hydrazine derivative with a β-ketonitrile. This is a reliable and high-yielding method for accessing a wide range of substituted aminopyrazoles.

Protocol:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-oxo-3-phenylpropanenitrile (10.0 g, 68.9 mmol, 1.0 eq) in absolute ethanol (100 mL).

  • Addition of Hydrazine: Add (3-methylphenyl)hydrazine hydrochloride (12.0 g, 75.8 mmol, 1.1 eq) to the solution, followed by glacial acetic acid (4.0 mL, 69.8 mmol, 1.0 eq).

  • Reaction Execution: Heat the mixture to reflux (approx. 80 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase.

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature. Reduce the solvent volume to approximately 30 mL under reduced pressure. Pour the concentrated mixture into ice-cold water (200 mL) and stir for 30 minutes.

  • Purification: Collect the resulting precipitate by vacuum filtration, wash with cold water (3 x 50 mL), and dry under vacuum. The crude product can be recrystallized from an ethanol/water mixture to yield the title compound as a pale yellow solid.

General Protocol for Pyrazolo[1,5-a]pyrimidine Synthesis

Rationale: Glacial acetic acid serves as both the solvent and the acidic catalyst, promoting the cyclocondensation reaction. The elevated temperature ensures sufficient energy to overcome the activation barriers for the dehydration steps.

Materials:

  • 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

  • Selected β-Dicarbonyl Compound (e.g., Acetylacetone, Dibenzoylmethane)

  • Glacial Acetic Acid

  • Ethanol

Protocol:

  • Reaction Setup: To a 100 mL round-bottom flask, add 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (1.00 g, 3.83 mmol, 1.0 eq) and glacial acetic acid (20 mL).

  • Reagent Addition: Add the corresponding β-dicarbonyl compound (1.1 eq) to the solution.

  • Reaction Execution: Attach a reflux condenser and heat the mixture to 120 °C (reflux) for 4-8 hours.

  • Monitoring: Follow the disappearance of the starting aminopyrazole using TLC (e.g., 8:2 Hexane:Ethyl Acetate).

  • Isolation: Upon completion, cool the reaction to ambient temperature. Slowly pour the mixture into a beaker containing 150 mL of crushed ice and water, leading to the precipitation of the product.

  • Purification: Stir the slurry for 30 minutes, then collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water, followed by a small amount of cold ethanol to remove residual acetic acid. Dry the product in a vacuum oven at 50 °C. Further purification can be achieved by recrystallization from ethanol or by column chromatography if necessary.

Workflow Start Starting Materials: 1. 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine 2. β-Dicarbonyl Compound Reaction Cyclocondensation (Glacial Acetic Acid, 120 °C, 4-8h) Start->Reaction Monitoring Reaction Monitoring by TLC Reaction->Monitoring Monitoring->Reaction Incomplete Workup Work-up: Precipitation in Ice-Water Monitoring->Workup Complete Purification Purification: Filtration & Recrystallization Workup->Purification Characterization Product Characterization: NMR, HRMS, IR Purification->Characterization Final Pure Pyrazolo[1,5-a]pyrimidine Characterization->Final

Sources

Application

Technical Guide: Azo Coupling Architectures of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

This application note details the chemical protocols and mechanistic insights for utilizing 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (hereafter referred to as MPP-Amine ) in azo coupling reactions. This guide addre...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the chemical protocols and mechanistic insights for utilizing 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (hereafter referred to as MPP-Amine ) in azo coupling reactions.

This guide addresses two distinct synthetic pathways:

  • Path A (Nucleophilic Coupling): Using MPP-Amine as the Coupling Component (C4-attack).

  • Path B (Electrophilic Diazotization): Using MPP-Amine as the Diazo Component (N-diazotization).

Introduction & Molecular Architecture

The aminopyrazole scaffold is a cornerstone in the synthesis of high-performance pigments and biologically active heterocyclic azo compounds. 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a versatile synthon due to its "push-pull" electronic structure.

  • Electronic Character: The C5-amino group (

    
    ) is a strong electron donor (+M effect), significantly increasing the electron density at the C4 position  of the pyrazole ring.
    
  • Steric Environment: The N1-(m-tolyl) and C3-phenyl groups provide steric bulk that stabilizes the resultant azo dyes but also dictates the necessity for precise pH control during coupling to prevent side reactions.

Dual Reactivity Modes
ModeRole of MPP-AmineReaction SiteProduct Class
Path A Coupling Component (Nucleophile)C4 Carbon 4-Arylazo-5-aminopyrazoles
Path B Diazo Component (Electrophile)5-Amino Nitrogen 5-(Arylazo)pyrazoles

Mechanistic Pathways

Path A: Electrophilic Aromatic Substitution (C4-Coupling)

When MPP-Amine acts as the coupler, the reaction follows an


 mechanism. The diazonium electrophile (

) attacks the highly activated C4 position.
  • Key Insight: Unlike phenols, aminopyrazoles couple efficiently in acidic to neutral media (pH 4–7). Highly alkaline conditions can lead to deprotonation of the amine or ring opening, reducing yield.

Path B: Diazotization of the Heterocyclic Amine

The 5-amino group is less basic than aniline due to the electron-withdrawing nature of the imine-like nitrogen (N2) in the ring.

  • Key Insight: Diazotization requires concentrated acid (often nitrosyl sulfuric acid conditions) or controlled aqueous HCl at

    
     to prevent formation of the triazene side-product.
    
Mechanistic Visualization

ReactionMechanism cluster_conditions Critical Parameters MPP MPP-Amine (Nucleophile) Sigma Sigma Complex (Intermediate) MPP->Sigma Activation by 5-NH2 Diazo Aryl Diazonium Salt (Electrophile) Diazo->Sigma Attack at C4 Product 4-Arylazo-5-aminopyrazole (Azo Dye) Sigma->Product -H+ (Re-aromatization) pH pH 4.0 - 6.0 (Acetate Buffer) Temp T < 5°C

Figure 1: Mechanism of electrophilic attack at the C4 position of the pyrazole ring.

Experimental Protocols

Protocol A: MPP-Amine as Coupling Component (Synthesis of 4-Arylazo Dyes)

Objective: Synthesis of 4-(4-nitrophenylazo)-1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. Reagents:


-Nitroaniline, Sodium Nitrite, Hydrochloric Acid, Sodium Acetate, MPP-Amine.
Step 1: Preparation of the Electrophile (Diazotization)
  • Dissolution: In a 100 mL beaker, dissolve

    
    -nitroaniline (1.38 g, 10 mmol)  in 
    
    
    
    of
    
    
    .
  • Cooling: Immerse the beaker in an ice-salt bath to lower the temperature to

    
    .
    
  • Nitrosation: Add a cold aqueous solution of

    
     (0.76 g, 11 mmol in 
    
    
    
    )
    dropwise over 10 minutes.
    • Critical Check: Maintain temperature

      
      . Stir for 20 minutes. Test with starch-iodide paper (should turn blue immediately, indicating excess 
      
      
      
      ). Destroy excess nitrous acid with a pinch of urea/sulfamic acid.
Step 2: Preparation of the Coupler (MPP-Amine)
  • Solubilization: In a 250 mL flask, dissolve MPP-Amine (2.49 g, 10 mmol) in

    
     glacial acetic acid .
    
  • Buffering: Add

    
     of Sodium Acetate  dissolved in 
    
    
    
    water to the mixture.
    • Note: The sodium acetate acts as a buffer to maintain pH 4–5, facilitating the coupling while preventing protonation of the unreacted pyrazole amine which would deactivate the ring.

Step 3: The Coupling Reaction
  • Addition: Slowly add the cold diazonium salt solution (from Step 1) to the MPP-Amine solution (Step 2) over 30 minutes with vigorous stirring.

  • Observation: A deeply colored precipitate (usually red or orange) will form immediately.

  • Completion: Stir at

    
     for 1 hour, then allow to warm to room temperature over 2 hours.
    
  • Isolation: Filter the solid under vacuum. Wash copiously with water (to remove salts) and then cold methanol (to remove unreacted starting materials).

  • Purification: Recrystallize from Ethanol/DMF (9:1) if necessary.

Protocol B: MPP-Amine as Diazo Component (Synthesis of Pyrazolyl-Azo Phenols)

Objective: Diazotization of the 5-amino group and coupling with Resorcinol. Reagents: MPP-Amine,


, 

, Resorcinol.
Step 1: Diazotization of MPP-Amine
  • Slurry Formation: Suspend MPP-Amine (2.49 g, 10 mmol) in

    
     of concentrated HCl .
    
  • Cooling: Cool to

    
    .
    
  • Reaction: Add

    
     (0.8 g in 
    
    
    
    )
    dropwise.
    • Technical Note: Pyrazole amines can be difficult to diazotize due to poor solubility in dilute acid. If the solid does not dissolve/react, use a mixture of Acetic Acid/Propionic Acid (3:1) as the solvent before adding HCl.

  • Stabilization: Stir for 30–45 minutes at

    
     to ensure formation of the pyrazole-5-diazonium chloride.
    
Step 2: Coupling with Resorcinol
  • Coupler Prep: Dissolve Resorcinol (1.1 g, 10 mmol) in

    
     of 
    
    
    
    solution. Cool to
    
    
    .
  • Coupling: Add the pyrazole-diazonium solution dropwise to the alkaline resorcinol solution.

    • pH Control: The mixture must remain alkaline (pH 9–10) for the phenol to react as the phenoxide ion. Add

      
       if pH drops.
      
  • Workup: Acidify the final mixture with dilute acetic acid to precipitate the free azo dye. Filter, wash, and dry.[1]

Characterization & Data Analysis

Expected Spectroscopic Signatures
MethodFeatureDiagnostic Signal

-NMR
Loss of C4-HThe singlet at

(characteristic of the pyrazole C4-H) will disappear in the product.

-NMR
H-BondingA broad singlet at

often appears due to intramolecular H-bonding between the azo nitrogen and the 5-amino/hydroxyl group.
FT-IR Azo LinkageAppearance of weak band at

(

stretch), often obscured by ring vibrations.
UV-Vis ChromophoreStrong bathochromic shift.

typically shifts from UV (starting material) to

(Yellow-Red region).
Workflow Visualization

Workflow Start Start: MPP-Amine Choice Select Pathway Start->Choice PathA Path A: C4-Coupling (Standard Dye Synthesis) Choice->PathA PathB Path B: N-Diazotization (Advanced) Choice->PathB DiazoPrep Diazotize External Aryl Amine (e.g., p-Nitroaniline) PathA->DiazoPrep CoupleA Couple in Acetate Buffer (pH 4-5) DiazoPrep->CoupleA End Isolate & Recrystallize CoupleA->End DiazoMPP Diazotize MPP-Amine (HCl/NaNO2, 0°C) PathB->DiazoMPP CoupleB Couple with Phenol (Alkaline pH 9-10) DiazoMPP->CoupleB CoupleB->End

Figure 2: Decision tree for synthetic workflows involving MPP-Amine.

Troubleshooting & Optimization

  • Low Yield in Path A:

    • Cause: pH too low (protonation of MPP-Amine) or too high (diazonium decomposition).

    • Fix: Monitor pH strictly with a meter. Use Sodium Acetate to buffer at pH 5.0.

  • Formation of Tars/Gums:

    • Cause: Temperature exceeded

      
       during diazo addition.[2]
      
    • Fix: Use internal thermometers. Add crushed ice directly to the reaction vessel if necessary.

  • Incomplete Diazotization (Path B):

    • Cause: Poor solubility of MPP-Amine hydrochloride.

    • Fix: Pre-dissolve MPP-Amine in glacial acetic acid before adding HCl/water.

References

  • Karci, F., et al. (2013). "Synthesis, Characterization, Absorption and Fastness Properties of Novel Monoazo Dyes Derived from 1-Phenyl-3-amino-4-(2-thiazolilazo)pyrazol-5-one." Journal of the Brazilian Chemical Society, 24(10).

  • Gunkara, O. T., et al. (2013). "Synthesis of New Pyrazolone Dyes." Journal of Chemical Research, 37(4), 227–231.

  • Al-Adilee, K. J. (2022). "Physico-analytical studies on some heterocyclic azo dyes and their metal complexes." PMC (PubMed Central).

  • Santa Cruz Biotechnology. "1-(4-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (CAS 77746-54-4)."[3] Product Data Sheet.

  • Fauske & Associates. (2025). "Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole." Molecules.

Sources

Method

Application Note &amp; Protocol: Microwave-Assisted Synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the efficient synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and its derivatives utiliz...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the efficient synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and its derivatives utilizing microwave-assisted organic synthesis (MAOS). Pyrazole derivatives are a significant class of heterocyclic compounds with a wide range of biological activities, making them attractive targets in drug discovery.[1][2][3] Microwave irradiation offers a rapid, efficient, and environmentally friendly alternative to conventional heating methods for the synthesis of these valuable scaffolds.[4][5][6][7] This guide will detail the reaction mechanism, provide a step-by-step experimental protocol, and outline the characterization of the target compounds.

Introduction: The Significance of Pyrazole Derivatives and the Advantages of Microwave Synthesis

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural motif is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer activities.[8][9][10][11] The 1,3,5-trisubstituted pyrazole core, in particular, is a privileged scaffold in drug design.[10][12]

Traditional methods for pyrazole synthesis often require long reaction times, harsh conditions, and the use of hazardous solvents, leading to environmental concerns and lower overall efficiency.[5][13] Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool to overcome these limitations.[4][7] By directly and efficiently heating the reaction mixture, microwave irradiation dramatically reduces reaction times from hours to minutes, often leading to higher yields and cleaner product profiles.[5][6] This "green chemistry" approach minimizes energy consumption and often allows for the use of less hazardous solvents, or even solvent-free conditions.[4][5]

This application note focuses on the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivatives, a class of compounds with potential applications in various therapeutic areas. The protocol described herein is designed to be a robust and reproducible method for accessing these molecules in a time- and resource-efficient manner.

Reaction Mechanism and Rationale

The synthesis of 1,3,5-trisubstituted pyrazoles typically proceeds through the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative. In this protocol, we will utilize a chalcone (an α,β-unsaturated ketone) as the 1,3-dicarbonyl equivalent and (3-methylphenyl)hydrazine. The general mechanism involves the initial reaction of the hydrazine with the chalcone to form a pyrazoline intermediate, which is then oxidized to the aromatic pyrazole. The use of microwave irradiation accelerates these steps significantly.

The proposed reaction to form the pyrazole core is a cyclization reaction between a chalcone and a hydrazine.[8]

Diagram of the Proposed Reaction Mechanism:

G Chalcone Chalcone (1,3-diphenyl-2-propen-1-one) Intermediate Pyrazoline Intermediate Chalcone->Intermediate + Hydrazine Hydrazine (3-methylphenyl)hydrazine Product 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine Derivative Intermediate->Product Cyclization & Aromatization (Microwave Irradiation)

Caption: Proposed reaction mechanism for the microwave-assisted synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivatives.

Experimental Protocol

This protocol is designed for the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. The synthesis of other derivatives can be achieved by using appropriately substituted chalcones and hydrazines.

Materials and Reagents
  • 1-phenyl-3-(substituted-phenyl)prop-2-en-1-one (Chalcone)

  • (3-methylphenyl)hydrazine hydrochloride

  • Ethanol

  • Glacial Acetic Acid

  • Deionized Water

  • Saturated Sodium Bicarbonate Solution

  • Anhydrous Magnesium Sulfate

  • Ethyl Acetate

  • Hexane

Equipment
  • Microwave Synthesizer

  • 10 mL microwave reaction vial with a magnetic stir bar

  • Round bottom flask

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Melting point apparatus

Step-by-Step Synthesis Procedure

Diagram of the Experimental Workflow:

G cluster_0 Reaction Setup cluster_1 Microwave Irradiation cluster_2 Work-up and Purification cluster_3 Characterization A 1. Add Chalcone (1 mmol), (3-methylphenyl)hydrazine HCl (1.2 mmol), Ethanol (5 mL), and Glacial Acetic Acid (2-3 drops) to a microwave vial. B 2. Seal the vial and place it in the microwave synthesizer. A->B C 3. Irradiate at 120 °C for 10-15 minutes with a power of 100-150 W. B->C D 4. Cool the reaction mixture to room temperature. C->D E 5. Pour the mixture into ice-water and neutralize with saturated NaHCO3 solution. D->E F 6. Extract the product with ethyl acetate. E->F G 7. Dry the organic layer with MgSO4 and concentrate under reduced pressure. F->G H 8. Purify the crude product by column chromatography or recrystallization. G->H I 9. Characterize the final product using NMR, IR, and Mass Spectrometry. H->I

Caption: General workflow for the microwave-assisted synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivatives.

  • Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine the chalcone (1.0 mmol), (3-methylphenyl)hydrazine hydrochloride (1.2 mmol), and ethanol (5 mL). Add 2-3 drops of glacial acetic acid to the mixture.

  • Microwave Irradiation: Securely cap the reaction vial and place it in the cavity of the microwave synthesizer. Irradiate the reaction mixture at a constant temperature of 120 °C for 10-15 minutes, with a microwave power of 100-150 W. Monitor the reaction progress by TLC.

  • Work-up: After the reaction is complete, allow the vial to cool to room temperature. Pour the reaction mixture into a beaker containing ice-cold water (20 mL).

  • Neutralization and Extraction: Neutralize the aqueous mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivative.

Characterization of the Synthesized Compounds

The structure and purity of the synthesized compounds should be confirmed by various spectroscopic techniques.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons, the methyl group on the phenyl ring, and the amine protons.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will confirm the presence of all carbon atoms in the molecule, including the distinct signals for the pyrazole ring carbons.

  • FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the amine group (around 3300-3500 cm⁻¹) and C=N stretching of the pyrazole ring.[8]

  • Mass Spectrometry (MS): Mass spectrometry will be used to determine the molecular weight of the synthesized compound, confirming its identity.

Table 1: Representative Reaction Data for the Synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Derivatives

EntryR-group on Phenyl at C3Reaction Time (min)Yield (%)
1H1085-95
24-Cl1280-90
34-OCH₃1088-96
44-NO₂1575-85

Note: Yields are based on literature for similar compounds and may vary depending on the specific substrate and reaction conditions.[13][14]

Troubleshooting

IssuePossible CauseSolution
Low Yield Incomplete reactionIncrease reaction time or temperature. Ensure proper sealing of the microwave vial.
Decomposition of starting material or productDecrease reaction temperature or time.
Inefficient extractionUse a different extraction solvent or increase the number of extractions.
Impure Product Presence of starting materialsOptimize purification method (e.g., change column chromatography eluent).
Formation of side productsAdjust reaction conditions (temperature, time, catalyst).

Conclusion

The described microwave-assisted protocol provides a rapid, efficient, and high-yielding method for the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine derivatives. This approach aligns with the principles of green chemistry by reducing reaction times and energy consumption.[4][5] The versatility of this method allows for the generation of a library of pyrazole derivatives for further investigation in drug discovery and development programs.

References

  • Microwave‐Assisted, Multicomponent Synthesis of Pyrazolo [3, 4‐b] Pyridines Under Green Conditions. (n.d.). Wiley Online Library. Retrieved February 13, 2024, from [Link]

  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024, January 15). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025, November 7). MDPI. Retrieved February 13, 2024, from [Link]

  • Importance of Microwave Heating in Organic Synthesis. (2019, January 2). Advanced Journal of Chemistry, Section A. Retrieved February 13, 2024, from [Link]

  • THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024, October 12). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Microwave assisted organic synthesis. (n.d.). SlideShare. Retrieved February 13, 2024, from [Link]

  • Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines. (2019, June 23). Journal of Visualized Experiments. Retrieved February 13, 2024, from [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25). ScienceDirect. Retrieved February 13, 2024, from [Link]

  • Microwave-Assisted Preparation Of 1-Aryl-1H-Pyrazole-5-amines l Protocol Preview. (2023, March 1). YouTube. Retrieved February 13, 2024, from [Link]

  • Microwave assisted synthesis of some pyrazole derivatives and their antibacterial and antifungal activity. (2014, October 8). The Pharma Innovation Journal. Retrieved February 13, 2024, from [Link]

  • Microwave-assisted synthesis and reactivity of new 5-amino-1H-pyrazole derivatives bearing 2-furoyl moieties. (2022, July 14). ResearchGate. Retrieved February 13, 2024, from [Link]

  • The reaction mechanism of chalcone 11 with hydrazine hydrate to form pyrazole derivative 17. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. (2021). PubMed. Retrieved February 13, 2024, from [Link]

  • Synthesis of 1,3-disubstituted-1H-pyrazol-5(4H)-ones and... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Microwave-assisted synthesis of pyrazoles - a mini-review. (2025, April 24). DergiPark. Retrieved February 13, 2024, from [Link]

  • MICROWAVE ASSISTED SYNTHESIS OF N- [4-(5-ARYL-1H/ PHENYL-PYRAZOL -3-YL). (n.d.). RASAYAN Journal of Chemistry. Retrieved February 13, 2024, from [Link]

  • Microwave Assisted Synthesis, Characterization and Biological Study of Some Heterocyclic Derived from Chalcone compounds. (2019, August 30). Research Journal of Pharmacy and Biological and Chemical Sciences. Retrieved February 13, 2024, from [https://www.rjpbcs.com/pdf/2019_10(3)/.pdf]([Link]].pdf)

  • Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. (2010, May 17). MDPI. Retrieved February 13, 2024, from [Link]

  • Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. (2015, June 8). MDPI. Retrieved February 13, 2024, from [Link]

  • Synthesis, characterization, and antibacterial evaluation of some new 1,3,5-trisubstituted pyrazole derivatives. (2020, August 21). International Journal of Green Pharmacy. Retrieved February 13, 2024, from [Link]

  • Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential. (2021, December 14). Journal of Pharmaceutical Research International. Retrieved February 13, 2024, from [Link]

  • 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents. (2017, April 25). TSI Journals. Retrieved February 13, 2024, from [Link]new-antimicrobial-agents.pdf)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Welcome to the technical support guide for the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. This resource is designed for researchers and drug development professionals to provide in-depth, field-proven i...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. This resource is designed for researchers and drug development professionals to provide in-depth, field-proven insights into optimizing this specific chemical transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and significantly improve your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for synthesizing 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine? A1: The synthesis is a classic example of a cyclocondensation reaction, specifically a variation of the Knorr pyrazole synthesis.[1] It involves the reaction of a β-ketonitrile (benzoylacetonitrile) with a substituted hydrazine (3-methylphenylhydrazine), typically under acidic conditions. The reaction proceeds through initial condensation, intramolecular cyclization, and subsequent tautomerization to form the stable aromatic pyrazol-5-amine ring.[2][3]

Q2: My reaction yield is consistently low (< 50%). What are the most common initial factors to investigate? A2: Low yield is a frequent challenge and often points to one of three primary areas:

  • Purity of Starting Materials: Hydrazine derivatives can degrade over time, and impurities in your benzoylacetonitrile can introduce competing side reactions.[4] Using freshly opened or purified reagents is highly recommended.

  • Suboptimal Reaction Conditions: Temperature, reaction time, and catalyst concentration are critical variables. This reaction often requires prolonged heating, and incomplete conversion is common if the reaction is stopped prematurely.[5]

  • Inefficient Purification: The desired product may be lost during workup or purification. Optimizing the extraction and recrystallization or chromatography steps is crucial.

Q3: What are the expected side products in this synthesis? A3: The most common issues are not necessarily distinct side products but rather an incomplete reaction, leaving significant amounts of starting materials.[5] However, under harsh conditions (e.g., excessively high temperatures or presence of strong oxidizing agents), degradation of the hydrazine or the final product can occur. In syntheses with unsymmetrical 1,3-dicarbonyl compounds, regioisomers can be a major issue, though this is less of a concern with the symmetrical nitrile group in benzoylacetonitrile.[4]

Q4: What is the role of acetic acid in this reaction? A4: Glacial acetic acid often serves a dual purpose as both a solvent and an acid catalyst.[5] As a catalyst, it protonates the carbonyl oxygen of the benzoylacetonitrile, making the carbon more electrophilic and susceptible to nucleophilic attack by the hydrazine. As a solvent, it provides a polar protic medium that can facilitate the proton transfer steps involved in the mechanism.

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental issues in a Q&A format, providing both a diagnosis and a validated solution.

Problem 1: My TLC analysis shows a strong, persistent spot corresponding to my starting material (benzoylacetonitrile) even after several hours of reflux.

  • Causality and Diagnosis: This is a clear indication of an incomplete or stalled reaction. The primary causes are often related to the reactivity of the nucleophile (the hydrazine) or insufficient activation of the electrophile (the β-ketonitrile).

  • Solutions & Optimization Steps:

    • Verify Hydrazine Quality: (3-methylphenyl)hydrazine can oxidize or degrade upon storage. It is advisable to use a recently purchased bottle or purify the reagent via distillation before use.[4]

    • Adjust Stoichiometry: While a 1:1 molar ratio is theoretically required, using a slight excess of the hydrazine (e.g., 1.1 to 1.2 equivalents) can help drive the reaction to completion, especially if some degradation is suspected.[4]

    • Optimize Catalyst Concentration: If using acetic acid as the solvent, the catalytic effect is inherent. If using another solvent like ethanol, ensure an adequate amount of acid catalyst (e.g., a few drops of concentrated H₂SO₄ or HCl) is present.

    • Increase Reaction Time/Temperature: Monitor the reaction via TLC every 2-3 hours. Some variations of this synthesis can require reflux for 8-12 hours or even longer to achieve full conversion.[6]

Problem 2: The reaction appears complete on TLC, but after workup, I isolate a dark, oily crude product that is difficult to purify.

  • Causality and Diagnosis: The formation of a dark, intractable oil often points to product degradation or the formation of polymeric side products, which can be caused by excessive heat or improper pH during the workup.

  • Solutions & Optimization Steps:

    • Temperature Control: Avoid excessively high temperatures. If refluxing in a high-boiling solvent, consider reducing the temperature and extending the reaction time.

    • Careful Workup: The reaction is often quenched by pouring it into ice water. It is critical to neutralize the acidic catalyst carefully. A slow, portion-wise addition of a base like sodium bicarbonate solution until effervescence ceases is recommended. A rapid pH change can sometimes promote degradation.

    • Solvent Selection for Extraction: After neutralization, the product needs to be extracted into an organic solvent. Ethyl acetate is a common choice. Ensure you perform multiple extractions (e.g., 3x with an appropriate volume) to recover all the product from the aqueous layer.

    • Consider Alternative Solvents: While ethanol and acetic acid are common, some syntheses benefit from aprotic dipolar solvents like DMF, which can lead to cleaner reactions, though they require more rigorous removal during workup.[7]

Problem 3: My final product yield is low after recrystallization, and a significant amount of material remains in the mother liquor.

  • Causality and Diagnosis: This indicates that the chosen recrystallization solvent system is not optimal for your product. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

  • Solutions & Optimization Steps:

    • Solvent Screening: Test a variety of solvents. A good starting point for pyrazole derivatives includes ethanol, methanol, isopropanol, or solvent pairs like ethanol/water or ethyl acetate/hexane.

    • Perform a "Hot Gravity Filtration": If insoluble impurities are present in the crude product, they can inhibit proper crystal formation. Dissolve the crude product in a minimum amount of hot solvent and quickly filter it through a pre-heated funnel to remove these impurities before allowing it to cool.

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature first, then place it in an ice bath or refrigerator. Slow cooling promotes the formation of larger, purer crystals.

    • Concentrate the Mother Liquor: Do not discard the mother liquor immediately. Concentrate it by about 50% on a rotary evaporator and cool it again to obtain a second crop of crystals. You can analyze the purity of this second crop by TLC to decide if it can be combined with the first.

Visualized Workflow and Reaction Mechanism

A clear understanding of the process flow and the underlying chemical mechanism is essential for effective troubleshooting.

Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purification Purification & Analysis Reactants 1. Verify Purity (Benzoylacetonitrile, 3-methylphenylhydrazine) Setup 2. Assemble Reflux Apparatus Reactants->Setup Charge 3. Charge Reactants & Solvent (e.g., Ethanol, Acetic Acid) Setup->Charge Heat 4. Heat to Reflux Charge->Heat Monitor 5. Monitor by TLC Heat->Monitor Quench 6. Cool & Quench (Pour into ice water) Monitor->Quench Neutralize 7. Neutralize Catalyst (e.g., NaHCO3 soln.) Quench->Neutralize Extract 8. Extract Product (e.g., Ethyl Acetate) Neutralize->Extract Dry 9. Dry & Concentrate Extract->Dry Purify 10. Purify Crude Solid (Recrystallization or Chromatography) Dry->Purify Characterize 11. Characterize Final Product (NMR, MS, MP) Purify->Characterize

Caption: High-level workflow for the synthesis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Reaction Mechanism

G R1 Benzoylacetonitrile I1 Nucleophilic Attack (Hydrazine on Ketone) R1->I1 R2 3-methylphenylhydrazine R2->I1 I2 Hydrazone Intermediate I1->I2 -H₂O I3 Intramolecular Attack (Amine on Nitrile) I2->I3 I4 Cyclized Intermediate (Non-aromatic) I3->I4 I5 Tautomerization (Aromatization) I4->I5 P 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine I5->P

Caption: Simplified reaction mechanism for pyrazole formation via cyclocondensation.

Optimized Experimental Protocols

The following protocols incorporate best practices to maximize yield and purity.

Protocol 1: Synthesis via Conventional Reflux

This method is a robust and widely used procedure.

  • Materials:

    • Benzoylacetonitrile (1.0 eq)

    • 3-methylphenylhydrazine (1.1 eq)

    • Glacial Acetic Acid (as solvent)

    • Sodium Bicarbonate (saturated aqueous solution)

    • Ethyl Acetate

    • Brine

    • Anhydrous Sodium Sulfate

    • Ethanol (for recrystallization)

  • Procedure:

    • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add benzoylacetonitrile (1.0 eq).

    • Add glacial acetic acid (approx. 10 mL per gram of benzoylacetonitrile). Stir to dissolve.

      • Rationale: Acetic acid acts as both the solvent and the necessary acid catalyst to promote the condensation.[5]

    • Slowly add 3-methylphenylhydrazine (1.1 eq) to the solution. The reaction may be mildly exothermic.

    • Heat the reaction mixture to a gentle reflux (approx. 118 °C) and maintain for 6-10 hours.

      • Rationale: Sustained heating is required to overcome the activation energy for both the initial condensation and the final cyclization/aromatization steps.

    • Monitor the reaction's progress by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate). The reaction is complete when the starting material spot has been consumed.

    • Allow the mixture to cool to room temperature, then pour it slowly into a beaker containing crushed ice with vigorous stirring. A precipitate should form.

    • Slowly neutralize the mixture by adding saturated sodium bicarbonate solution until CO₂ evolution ceases (pH ~7-8).

    • Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers.

    • Wash the combined organic layers with water (1 x 50 mL) and then with brine (1 x 50 mL).

      • Rationale: The water wash removes residual acetic acid salts, and the brine wash helps to break any emulsions and begins the drying process.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

    • Purify the crude solid by recrystallization from hot ethanol to afford pure 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Data Summary: Reaction Parameter Optimization

For consistent results, key parameters must be controlled. The table below provides a guide based on common findings in pyrazole synthesis.

ParameterRecommended ConditionRationale & Impact on Yield
Hydrazine Stoichiometry 1.1 - 1.2 equivalentsEnsures complete consumption of the limiting reagent (β-ketonitrile) and compensates for any potential degradation of the hydrazine, thus improving yield.[4]
Solvent Choice Glacial Acetic Acid or EthanolAcetic acid serves as a catalyst and solvent. Ethanol is a good alternative but requires a separate acid catalyst. Solvent choice can affect reaction rate and purity.[5]
Reaction Temperature Reflux (80-120 °C)Provides sufficient energy for the multi-step condensation and cyclization process. Lower temperatures result in very slow or incomplete reactions.
Reaction Time 6 - 12 hoursThis is an equilibrium-driven process. Sufficient time is needed to drive the reaction towards the thermodynamically stable pyrazole product. Monitor by TLC.[6]
Workup pH Neutral (~7-8)Crucial for ensuring the amine product is in its free base form, making it soluble in organic extraction solvents and preventing the formation of salts that are difficult to extract.

References

  • Al-Adhami, M. A. (2025). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Canadian Journal of Chemistry.
  • Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Name-Reaction.com.
  • BenchChem. (2025). Troubleshooting low yield in pyrazole synthesis from dicarbonyl compounds. BenchChem Tech Support.
  • BenchChem. (n.d.).
  • J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. J&K Scientific.
  • Elguero, J., et al. (2025). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism.
  • BenchChem. (2025). Optimization of reaction conditions for pyrazoline synthesis. BenchChem Tech Support.
  • Singh, B., et al. (2025). Optimization of the reaction conditions for the synthesis of pyrano[2,3-c]pyrazole 5a.
  • Sari, Y., et al. (n.d.). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates.
  • Sharma, V., et al. (2023).
  • Al-Mulla, A. (2017). Recent Advances in the Synthesis of Pyrazoles. A Review.
  • Bakr, R. B., et al. (2017).
  • Kamal, A., et al. (2010). An Efficient One-Pot Synthesis of N-(1,3-Diphenyl-1H-Pyrazol-5-yl)amides.
  • Chavan, R. S., et al. (2020). Synthesis, characterization and antimicrobial study of some pyrazole compounds derived from chalcone. Scholars Research Library.
  • Fustero, S., et al. (2011).
  • JETIR. (2024). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST.
  • Sharma, K., et al. (2020). Investigation of chalcone cyclized pyrazole derivatives as an anti-inflammatory agent: In-vivo and in-silico molecular docking. Journal of the Indian Chemical Society.
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
  • Slideshare. (n.d.). Unit 4 Pyrazole. Slideshare.
  • National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.
  • U.S. Patent No. DE102009060150A1. (n.d.). Process for the purification of pyrazoles.
  • U.S. Patent No. US3033864A. (n.d.). Purification of pyrazine.
  • Sigma-Aldrich. (n.d.). 1-(3-chlorophenyl)-3-(3-methylphenyl)-1h-pyrazol-5-amine. Sigma-Aldrich.
  • ResearchGate. (2016).
  • ACS Publications. (2014). Reinvestigating the Reaction of 1H-Pyrazol-5-amines with 4,5-Dichloro-1,2,3-dithiazolium Chloride: A Route to Pyrazolo[3,4-c]isothiazoles and Pyrazolo[3,4-d]thiazoles. The Journal of Organic Chemistry.
  • PubMed. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. PubMed.
  • U.S. Patent No. WO2015063709A1. (n.d.). Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
  • U.S. Patent No. WO2015019239A1. (n.d.). Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
  • U.S. Patent No. CN103275010A. (n.d.). Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine.
  • PMC. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • ResearchGate. (2025). Synthesis of 1,3-disubstituted-1H-pyrazol-5(4H)-ones and....
  • ResearchGate. (2025). New Azo Compounds Derived from 1H-5-amino-4-ethoxycarbonyl-3-methyl-pyrazole and 3-mono- or 1,3-disubstituted pyrazol-5-ones.

Sources

Optimization

Technical Support Center: Minimizing Regioisomer Formation in Aminopyrazole Synthesis

Welcome to the technical support center for aminopyrazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of controlling regioselectivit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for aminopyrazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of controlling regioselectivity in their synthetic routes. Aminopyrazoles are a vital scaffold in medicinal chemistry, and achieving the desired regioisomer is often critical for biological activity. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you optimize your reactions and minimize the formation of unwanted regioisomers.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a direct question-and-answer format, providing not just solutions but the underlying chemical reasoning to empower your experimental design.

Problem: My reaction of a β-ketonitrile with a substituted hydrazine is producing a nearly 1:1 mixture of regioisomers. How can I improve the selectivity?

Cause & Solutions:

This is a frequent challenge when the steric and electronic properties of the substituents on your β-ketonitrile do not create a strong bias for the hydrazine to attack one electrophilic center over the other.[1] To overcome this, a systematic modification of reaction parameters is necessary.

1. Modify the Solvent System: This is often the most impactful and easily implemented change. Standard solvents like ethanol can lead to poor selectivity.

  • Action: Switch to fluorinated alcohol solvents such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[2] These solvents, through their unique hydrogen-bonding properties, can stabilize one transition state over the other, dramatically enhancing regioselectivity, sometimes to ratios greater than 99:1.[2]

2. Adjust the Reaction pH (Catalysis): The nucleophilicity of the substituted hydrazine is pH-dependent and can be exploited to direct the initial attack.[1]

  • Acidic Conditions: Adding a mild acid like glacial acetic acid can protonate the more basic (more substituted) nitrogen of an alkylhydrazine. This reduces its nucleophilicity, forcing the reaction to proceed through the terminal, less-hindered nitrogen, which can favor the formation of the 5-aminopyrazole isomer.[3]

  • Basic Conditions: Conversely, using a base like sodium ethoxide can favor the kinetic product. For alkylhydrazines, the more substituted nitrogen is typically more nucleophilic.[3] A catalytic amount of base can accelerate the cyclization of the kinetically favored intermediate before it has a chance to equilibrate to the thermodynamically more stable isomer, thus yielding the 3-aminopyrazole.[3]

3. Leverage Steric Hindrance: If modification of the core reactants is possible, introducing steric bulk can be a powerful directing tool.

  • Action: Increase the steric bulk of the substituents on either the β-ketonitrile or the hydrazine.[1] A larger group will sterically hinder the approach of the hydrazine to the adjacent carbonyl or nitrile, favoring attack at the less hindered position. For instance, increasing the size of an alkyl group on the hydrazine (e.g., from methyl to cyclohexyl or t-butyl) can significantly favor the formation of the 5-aminopyrazole isomer under neutral (thermodynamic) conditions.[3]

4. Employ Microwave Irradiation: Microwave-assisted synthesis can sometimes alter selectivity by favoring the kinetic product due to rapid heating.[1] It also offers the primary benefits of drastically reduced reaction times and often higher yields.[1]

Problem: The undesired regioisomer is consistently the major product, even after optimizing conditions.

Cause & Solutions:

This situation suggests that the inherent electronic and steric properties of your substrates strongly favor the formation of the unwanted isomer under thermodynamic control.[1] In this case, exploring alternative synthetic strategies is recommended.

1. Kinetically Controlled Synthesis: As detailed above, switching to basic conditions (e.g., catalytic sodium ethoxide in ethanol) can trap the kinetically favored product.[3] This is particularly effective for producing the often less-stable 3-aminopyrazole isomer from alkylhydrazines.[3]

2. Alternative Synthetic Routes: If regioselectivity remains elusive, consider pathways that circumvent the condensation of unsymmetrical precursors.

  • 1,3-Dipolar Cycloadditions: The reaction of a diazo compound with an alkyne or alkene offers an entirely different mechanistic route to the pyrazole core and can provide excellent, predictable regioselectivity.[1][4]

  • Ring Transformation Reactions: Isoxazoles can serve as synthetic equivalents of β-ketonitriles. Treating an isoxazole with hydrazine can induce a ring-opening/ring-closing sequence to furnish aminopyrazoles, often with high regioselectivity.[5]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of aminopyrazole synthesis from β-ketonitriles, and where does the regioselectivity issue arise?

A1: The most common method for synthesizing 5-aminopyrazoles is the condensation of a β-ketonitrile with a hydrazine.[6][7] The reaction begins with a nucleophilic attack of one of the hydrazine's nitrogen atoms on the electrophilic carbonyl carbon of the β-ketonitrile. This is followed by cyclization, where the second nitrogen atom attacks the nitrile carbon to form the pyrazole ring.[6][7]

The regioselectivity issue arises when an unsymmetrically substituted hydrazine (e.g., methylhydrazine) is used. The initial nucleophilic attack can occur from either the substituted (internal) or unsubstituted (terminal) nitrogen, leading to two different intermediate pathways and, ultimately, two different regioisomeric products (e.g., 3-amino vs. 5-amino pyrazoles).[3]

G cluster_start Starting Materials Start1 Unsymmetrical Hydrazine (R-NH-NH2) N_internal Attack from Internal N (More Nucleophilic) Start1->N_internal k1 N_terminal Attack from Terminal N (Less Hindered) Start1->N_terminal k2 Start2 β-Ketonitrile (R'COCH2CN) Intermediate_A Intermediate A (Kinetically Favored) Start2->Intermediate_A Intermediate_B Intermediate B (Thermodynamically Favored) Start2->Intermediate_B N_internal->Intermediate_A Product_A Regioisomer 1 (e.g., 3-Amino-1-R-pyrazole) Intermediate_A->Product_A Fast Cyclization (Base-catalyzed) Equilibrium Equilibration (Reversible) Intermediate_A->Equilibrium N_terminal->Intermediate_B Product_B Regioisomer 2 (e.g., 5-Amino-1-R-pyrazole) Intermediate_B->Product_B Slow Cyclization (Neutral/Acidic) Intermediate_B->Equilibrium

Competing pathways in aminopyrazole synthesis.

Q2: How can I definitively identify the regioisomers I have synthesized?

A2: Unambiguous structural characterization is crucial. While techniques like mass spectrometry confirm the molecular weight, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between regioisomers.

  • 1D NMR (¹H and ¹³C): The chemical shifts of protons and carbons, particularly those on the pyrazole ring and the substituents, will differ between isomers.[8][9]

  • 2D NMR (COSY, HSQC, HMBC): These experiments reveal connectivity. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is particularly decisive. It shows correlations between protons and carbons that are 2-3 bonds away. For example, you can observe a correlation between the protons of the N-substituent (e.g., N-CH₃) and the specific carbons of the pyrazole ring (C3 and C5), allowing for definitive assignment.

  • Nuclear Overhauser Effect (NOE): A 1D or 2D NOESY experiment can show through-space proximity between protons. For instance, irradiating an N-alkyl group may show an NOE to a nearby proton on a C5 substituent, confirming a specific regioisomeric structure.[10]

  • X-Ray Crystallography: If you can grow a suitable single crystal, X-ray diffraction provides absolute, undeniable proof of the molecular structure.[11]

Q3: Are there specific reaction conditions that are known to favor one regioisomer over another?

A3: Yes. The literature provides excellent starting points for controlling regioselectivity. Bagley et al. demonstrated a regiodivergent synthesis where acidic conditions (AcOH in toluene) favored the 5-aminopyrazole, while basic conditions (EtONa in EtOH) favored the 3-aminopyrazole. Fustero et al. have shown that fluorinated alcohols dramatically favor one isomer.[2]

ConditionReactantsPredominant ProductRationaleReference
Acidic (AcOH) 3-methoxyacrylonitrile + Phenylhydrazine5-Aminopyrazole (90%)Thermodynamic ControlBagley et al.
Basic (EtONa) 3-methoxyacrylonitrile + Phenylhydrazine3-Aminopyrazole (85%)Kinetic ControlBagley et al.
Neutral (EtOH) 1,3-Diketone + MethylhydrazineMixture of IsomersLow SelectivityFustero et al.[2]
Fluorinated Alcohol (HFIP) 1,3-Diketone + MethylhydrazineSingle Isomer (>99:1)Solvent-Stabilized Transition StateFustero et al.[2]

Experimental Protocols

Protocol 1: Kinetically-Controlled Synthesis of a 3-Aminopyrazole

This protocol is adapted from the principles described by Fandrick et al. and is designed to favor the kinetically controlled product by using a base to accelerate the cyclization of the initial adduct.[3]

  • Preparation: To a solution of the β-alkoxyacrylonitrile (1.0 eq) in anhydrous ethanol (0.2 M) under an inert atmosphere (N₂ or Ar), add the substituted alkylhydrazine (1.1 eq).

  • Initiation: Add a solution of sodium ethoxide in ethanol (0.1 eq, 21 wt%) dropwise at room temperature.

  • Reaction: Stir the mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS to determine the point of maximum conversion.

  • Workup: Once the reaction is complete, quench carefully with a mild acid (e.g., saturated aq. NH₄Cl). Remove the solvent under reduced pressure.

  • Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude residue by column chromatography on silica gel to isolate the desired 3-aminopyrazole regioisomer.

  • Characterization: Confirm the structure and determine the isomeric ratio using ¹H NMR, ¹³C NMR, and HMBC analysis.

Protocol 2: Thermodynamically-Controlled Synthesis of a 5-Aminopyrazole using a Fluorinated Solvent

This protocol is based on the work of Fustero et al. and utilizes a fluorinated alcohol to achieve high regioselectivity for the thermodynamically favored isomer.[2]

  • Preparation: In a flask, dissolve the unsymmetrical 1,3-diketone or β-ketonitrile (1.0 eq) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to a concentration of 0.1-0.2 M.

  • Addition: Add the substituted hydrazine (1.05 eq) to the solution at room temperature.

  • Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., 50-60 °C) if necessary. Monitor the reaction progress by TLC or LC-MS. These reactions are often complete within a few hours.

  • Workup: Upon completion, remove the HFIP solvent under reduced pressure (HFIP is volatile). Caution: Use a well-ventilated fume hood.

  • Purification: Dissolve the residue in an organic solvent like dichloromethane or ethyl acetate and wash with water and brine. Dry the organic layer, filter, and concentrate. The crude product is often highly pure, but can be further purified by column chromatography or recrystallization if needed.

  • Characterization: Confirm the structure and high isomeric purity using NMR spectroscopy.

G cluster_workflow Troubleshooting Workflow for Poor Regioselectivity Start Problem: Poor Regioselectivity (e.g., 1:1 Isomers) Q_Solvent Have you tried a fluorinated solvent (TFE/HFIP)? Start->Q_Solvent A_Solvent Action: Change solvent to HFIP (Protocol 2) Q_Solvent->A_Solvent No Q_pH Have you varied the pH/ catalyst? Q_Solvent->Q_pH Yes End Optimized Regioselectivity A_Solvent->End A_Acid Action: Add Acetic Acid (Favors Thermodynamic Product) Q_pH->A_Acid No A_Base Action: Add NaOEt (cat.) (Favors Kinetic Product - Protocol 1) Q_pH->A_Base No Q_Alternative Is an alternative route feasible? Q_pH->Q_Alternative Yes A_Acid->End A_Base->End A_Alternative Action: Consider 1,3-dipolar cycloaddition or isoxazole ring-opening. Q_Alternative->A_Alternative Yes Q_Alternative->End No (Re-evaluate Substrates) A_Alternative->End

Decision-making workflow for optimizing regioselectivity.

References

  • Al-Mousawi, S. M., M. A. El-Apasery, and M. H. Elnagdi. 2011. Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry 7:205–17. Available from: [Link]

  • Gomez, L., S. Osuna, and F. M. Bickelhaupt. 2015. Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Organic & Biomolecular Chemistry 13 (39): 9955–63. Available from: [Link]

  • Timoshkin, O. A., et al. 2022. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules 27(21):7218. Available from: [Link]

  • Fichez, J., P. Busca, and G. Prestat. Recent Advances in Aminopyrazoles Synthesis and Functionalization. Laboraty o. Available from: [Link]

  • Al-Mousawi, S. M., M. A. El-Apasery, and M. H. Elnagdi. 2011. Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry 7:205–17. Available from: [Link]

  • Fustero, S., et al. 2008. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry 73(9):3523-3529. Available from: [Link]

  • Timoshkin, O. A., et al. 2022. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules 27(21):7218. Available from: [Link]

  • Aggarwal, N., R. Kumar, and P. Dureja. 2018. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Journal of the Iranian Chemical Society 15 (4): 745–80. Available from: [Link]

  • The Heterocyclist. 2015. Regioselective synthesis of 3- and 5-aminopyrazoles. WordPress.com. Available from: [Link]

  • Castillo, J. C., L. S. Víquez-Mora, and G. A. A. Alí. 2022. Synthesis and Properties of Pyrazoles. Encyclopedia 2 (3): 1466–96. Available from: [Link]

  • Sharma, R., et al. 2023. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules 28(18):6508. Available from: [Link]

  • Jetir.org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Available from: [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. Available from: [Link]

  • Fustero, S., et al. 2008. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. ACS Publications. Available from: [Link]

  • Wiebe, D., et al. 2024. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry 20:178–221. Available from: [Link]

  • Wiebe, D., et al. 2024. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry 20:178–221. Available from: [Link]

  • Hameed, A. S. A., H. F. Anwar, and M. H. Elnagdi. 2015. Regioselectivity in the Multicomponent Reaction of 5-aminopyrazoles, Meldrum's Acid and Triethyl Orthoformate. Asian Journal of Chemistry 8(3):1-5. Available from: [Link]

  • Sbardella, G., et al. 2022. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules 27(18):5853. Available from: [Link]

  • Stanovnik, B., et al. 2004. SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. Heterocyclic Communications 10(2-3):149-156. Available from: [Link]

  • Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Available from: [Link]

  • Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Available from: [Link]

  • Thèses de l'Université de Toulouse. preface. Available from: [Link]

  • Anwar, H. F., and M. H. Elnagdi. 2009. Recent developments in aminopyrazole chemistry. ARKIVOC 2009 (i): 198–250. Available from: [Link]

  • JEOL Ltd. Analyze of stereoisomer by NMR. Available from: [Link]

  • Chem Help ASAP. 2022. distinguishing isomers by 1H NMR spectroscopy. YouTube. Available from: [Link]

Sources

Troubleshooting

optimizing temperature and pH for pyrazole ring closure

A Senior Application Scientist's Guide to Optimizing Ring Closure Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scient...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Optimizing Ring Closure

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to optimize the critical ring closure step in pyrazole synthesis. As Senior Application Scientists, we understand that achieving high yield and purity requires a nuanced understanding of the interplay between reaction parameters. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address the specific challenges you may encounter in the lab.

Overview: The Critical Role of Temperature and pH

The formation of the pyrazole ring, most classically via the Knorr synthesis and its variations, is a sequence of condensation and cyclization steps.[1][2] Each step in this sequence has its own optimal conditions, making the overall reaction highly sensitive to both pH and temperature.

  • pH: The pH of the reaction medium is arguably the most critical factor. It governs the rate of two key events: the initial formation of the hydrazone intermediate and the subsequent intramolecular cyclization. Acidic conditions are frequently employed to protonate a carbonyl oxygen, which activates the corresponding carbon for nucleophilic attack by the hydrazine.[3] However, the optimal pH is a delicate balance, as excessive acidity can lead to unwanted side reactions or degradation of starting materials. Conversely, some syntheses may proceed via base-mediated pathways.[4]

  • Temperature: Temperature influences reaction kinetics. While higher temperatures can accelerate the rate of pyrazole formation, they can also promote the formation of impurities and decomposition products.[5] Finding the optimal temperature is a trade-off between reaction time and the cleanliness of the reaction profile. Some modern approaches even utilize microwave irradiation to achieve rapid heating and shorter reaction times.[6]

Below is a diagram illustrating the acid-catalyzed Knorr synthesis pathway, highlighting the steps where pH and temperature are influential.

G cluster_0 Reaction Pathway cluster_1 Key Optimization Parameters dicarbonyl 1,3-Dicarbonyl Compound imine Hydrazone/ Enamine Intermediate dicarbonyl->imine Condensation hydrazine Hydrazine Derivative hydrazine->imine pyrazoline Hydroxypyrazoline Intermediate imine->pyrazoline Intramolecular Cyclization pyrazole Pyrazole Product pyrazoline->pyrazole Dehydration/ Aromatization pH pH Control (Acid/Base Catalysis) pH->imine Influences Rate & Equilibrium pH->pyrazoline Catalyzes Ring Closure Temp Temperature Control Temp->pyrazoline Affects Rate of Cyclization & Side Reactions Temp->pyrazole Drives Dehydration & Affects Purity

Caption: Knorr pyrazole synthesis pathway and key optimization points.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during pyrazole synthesis in a question-and-answer format.

Issue 1: Low or No Product Yield

Question: My reaction has run overnight, but TLC analysis shows mostly unreacted starting materials. What is the most likely cause and how can I fix it?

Answer: A stalled reaction is almost always rooted in incorrect pH or insufficient activation energy.

  • Primary Cause - Suboptimal pH: The most common reason for a failed pyrazole synthesis is an inappropriate pH. The initial condensation to form the hydrazone is often the rate-limiting step and is highly pH-dependent.[3] For the classic Knorr synthesis involving 1,3-dicarbonyls, acidic conditions are typically required.[1]

    • Troubleshooting Action: Add a catalytic amount of a weak acid like glacial acetic acid (a few drops are often sufficient for small-scale reactions).[5][7] In some cases, a stronger Brønsted acid or a Lewis acid catalyst (e.g., SnCl4, BF3·OEt2) may be necessary to drive the reaction, even at room temperature.[8] Monitor the reaction by TLC after the acid addition. If you see the formation of a new, more polar spot (the intermediate), the reaction is proceeding.

  • Secondary Cause - Insufficient Temperature: If the pH is correct and the reaction is still slow, it may require thermal energy.

    • Troubleshooting Action: Gently heat the reaction mixture. Start at a moderate temperature (e.g., 40-60 °C) and monitor progress.[9] Be cautious, as excessive heat can lead to the issues described below. Some reactions may require reflux temperatures to proceed to completion.[7]

Issue 2: Multiple Spots on TLC and Low Purity

Question: My reaction has produced the desired pyrazole, but the TLC plate shows numerous side products, making purification difficult. What causes this and how can I get a cleaner reaction?

Answer: Impurity formation is typically a result of excessive temperature, incorrect pH, or air oxidation.

  • Primary Cause - Temperature Too High: Overheating is a frequent cause of side product formation. While heat speeds up the desired reaction, it can accelerate degradation pathways and competing side reactions even faster.

    • Troubleshooting Action: Run the reaction at a lower temperature for a longer period. If you are running the reaction at reflux, try reducing the temperature to 60-80 °C. Even performing the reaction at room temperature, though slower, can often provide a much cleaner product profile.[9][10]

  • Secondary Cause - Competing Regioisomers: When using an unsymmetrical 1,3-dicarbonyl compound, the formation of two different pyrazole regioisomers is possible.[11]

    • Troubleshooting Action: Regioselectivity can be highly dependent on the solvent and catalyst system. Altering the solvent may favor one isomer over the other. For instance, studies have shown that fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) can dramatically improve regioselectivity in certain cases. Experimenting with different acidic or basic catalysts can also influence the isomeric ratio.[12]

  • Tertiary Cause - Oxidation: Hydrazine derivatives can be sensitive to air oxidation, which can lead to colored impurities.[13] Pyrazoline intermediates can also be oxidized to the final pyrazole; sometimes this is desired, but uncontrolled oxidation can be problematic.

    • Troubleshooting Action: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This is particularly important if your reaction is running for an extended period or at elevated temperatures.[13]

The following workflow provides a logical approach to troubleshooting common synthesis problems.

G cluster_0 Troubleshooting Workflow start Problem Encountered (e.g., Low Yield, Impurities) check_purity Step 1: Verify Reactant Purity (Hydrazine, Dicarbonyl) start->check_purity optimize_ph Step 2: Optimize pH - Add catalytic acid (e.g., AcOH) - Try Lewis Acid Catalyst - Consider base for specific substrates check_purity->optimize_ph optimize_temp Step 3: Optimize Temperature - Start at Room Temp - Incrementally increase heat (e.g., 50°C -> 80°C) - Consider microwave synthesis optimize_ph->optimize_temp optimize_solvent Step 4: Change Solvent - Test different polarities (e.g., EtOH, TFE, Toluene) - Solvent can affect regioselectivity optimize_temp->optimize_solvent end Outcome: Improved Yield & Purity optimize_solvent->end

Caption: A logical workflow for troubleshooting pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH range for a Knorr-type pyrazole synthesis? A1: There is no single "ideal" pH. However, for the condensation of 1,3-dicarbonyls with hydrazines, mildly acidic conditions (pH 4-6) are often a good starting point.[3] This is typically achieved by using a solvent like ethanol with a few drops of glacial acetic acid.[7] In some challenging cases, stronger Lewis acids may be required. It is crucial to perform small-scale optimization experiments to find the best conditions for your specific substrates.

Q2: Should I use hydrazine hydrate or a hydrazine salt (e.g., hydrochloride)? A2: This depends on your desired reaction conditions. Hydrazine hydrate is a base. If you are aiming for acidic catalysis, using a hydrazine hydrochloride salt is often convenient as it introduces the acid directly.[14] If you use a hydrazine salt, you may not need to add additional acid, or you might even need to add a weak base to free up the hydrazine for the reaction.[13]

Q3: My product is an oil and is difficult to purify. What can I do? A3: Purification of pyrazoles can be challenging. If standard column chromatography is failing, consider these options:

  • Acid-Base Extraction: If your pyrazole has a basic nitrogen atom, you can dissolve the crude material in an organic solvent (e.g., ethyl acetate), wash with dilute acid (e.g., 1M HCl) to protonate and pull your product into the aqueous layer, wash the organic layer to remove non-basic impurities, and then basify the aqueous layer and extract your purified product back into an organic solvent.

  • Salt Formation/Crystallization: It is sometimes possible to purify pyrazoles by converting them into acid addition salts (e.g., with phosphoric or oxalic acid), which can then be crystallized from an appropriate solvent.[15][16] The pure salt can then be neutralized to recover the free pyrazole.

  • Recrystallization: Experiment with different solvent systems for recrystallization, such as ethanol/water or ethyl acetate/hexanes.[17]

Q4: How does the choice of solvent affect the reaction? A4: The solvent plays a critical role. Polar protic solvents like ethanol are common because they can solvate the intermediates and participate in proton transfer.[7] However, as mentioned, fluorinated alcohols can enhance regioselectivity. Aprotic solvents like toluene or DMF can also be used and may be beneficial if water-sensitive reagents are involved.[2] The optimal solvent must be determined empirically.

ParameterEffect on Pyrazole SynthesisKey Considerations
pH (Acidity) Primarily catalyzes the initial hydrazone formation and subsequent cyclization/dehydration steps.[1][3]Too acidic can cause substrate degradation. Too basic/neutral may result in a very slow or stalled reaction. Start with catalytic acetic acid.
Temperature Increases the rate of all reaction steps.Excessively high temperatures can lead to side product formation, decomposition, and lower purity.[5] Find the minimum temperature for a reasonable reaction time.
Catalyst Can dramatically accelerate the reaction.Brønsted acids (AcOH, H2SO4) are common.[14] Lewis acids (SnCl4, TiCl4, AgOTf) can be effective for less reactive substrates.[9]
Solvent Affects solubility, reaction rate, and can influence regioselectivity.[12]Polar protic (e.g., EtOH) are common. Aprotic (e.g., Toluene) or specialized (e.g., TFE) may offer advantages.

Experimental Protocols

General Protocol for Optimizing Pyrazole Synthesis

This protocol outlines a general method for the synthesis of a pyrazole from a 1,3-dicarbonyl compound and a hydrazine derivative, with a focus on optimizing temperature and pH.

Materials:

  • 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.0 equiv)

  • Hydrazine derivative (e.g., phenylhydrazine) (1.0-1.2 equiv)

  • Solvent (e.g., Ethanol)

  • Acid Catalyst (e.g., Glacial Acetic Acid)

  • TLC plates, developing chamber, and appropriate mobile phase (e.g., 30% Ethyl Acetate/70% Hexanes)

  • Reaction vessel, stir bar, heating mantle/hot plate

Procedure:

  • Reaction Setup: In a clean, dry reaction vessel, dissolve the 1,3-dicarbonyl compound (1.0 equiv) in the chosen solvent (e.g., ethanol, ~3-5 mL per mmol of dicarbonyl).

  • Addition of Hydrazine: Add the hydrazine derivative (1.0-1.2 equiv) to the solution at room temperature with stirring.

  • Initial Monitoring (pH Optimization):

    • Take an initial TLC sample of the mixture.

    • Add 1-2 drops of glacial acetic acid. Stir for 30 minutes at room temperature.

    • Take another TLC sample. Look for the consumption of starting materials and the appearance of a new spot, which could be the pyrazole product or an intermediate. If the reaction is slow, consider adding another drop of acid or a different catalyst.

  • Temperature Optimization:

    • If the reaction is sluggish at room temperature after pH adjustment, begin to heat the mixture gently.

    • Increase the temperature to 50 °C and hold for 1 hour, monitoring by TLC every 30 minutes.

    • If the reaction is still incomplete, increase the temperature to 80 °C or reflux, continuing to monitor until the starting dicarbonyl is consumed.[7]

  • Work-up:

    • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

    • Reduce the solvent volume under reduced pressure.

    • Add cold water to the concentrated mixture to precipitate the crude product.[7]

    • Collect the solid by vacuum filtration, wash with cold water, and air dry.

  • Purification:

    • Assess the purity of the crude product by TLC.

    • Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol/water) or by flash column chromatography on silica gel.[2][17]

References

  • A New Synthesis of Pyrazoles through a Lewis Acid Catalyzed Union of 3-Ethoxycyclobutanones with Monosubstituted Hydrazines.
  • Knorr pyrazole synthesis. Name-Reaction.com.
  • Pyrazole synthesis. Organic Chemistry Portal.
  • Method for purifying pyrazoles.
  • How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
  • A Head-to-Head Comparison of Pyrazole Synthesis Routes for the Modern Researcher. Benchchem.
  • Process for the purification of pyrazoles.
  • Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrog
  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
  • Synthesis of Pyrazole Derivatives
  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac.
  • Recent Advances in the Synthesis of Pyrazole Deriv
  • Optimization of reaction conditions for pyrazoline synthesis. Benchchem.
  • Technical Support Center: Optimization of Solvent Conditions for Pyrazole Cycliz
  • Efficient One-Pot, Two-Component Modular Synthesis of 3,5-Disubstituted Pyrazoles. ACS Omega.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.
  • Pyrazole - Properties, Synthesis, Reactions etc. ChemicalBook.
  • Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. PMC.
  • Knorr Pyrazole Synthesis advice. Reddit.

Sources

Optimization

solving solubility issues of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine in water

Technical Support Center: 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine Welcome to the technical support guide for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (CAS 956331-33-2). This resource is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Welcome to the technical support guide for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (CAS 956331-33-2). This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the significant challenge of this compound's poor aqueous solubility. This guide provides in-depth, evidence-based strategies and detailed protocols to ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine so poorly soluble in water?

A1: The poor aqueous solubility of this compound is a direct result of its molecular structure. Several key features contribute to its hydrophobicity:

  • Aromatic Rings: The presence of two bulky phenyl rings and a pyrazole ring creates a large, nonpolar surface area. These regions prefer to interact with other nonpolar molecules rather than polar water molecules.

  • High Lipophilicity (LogP): The predicted octanol-water partition coefficient (XlogP) for the parent compound is approximately 3.6.[1] This high value indicates a strong preference for lipid-like (nonpolar) environments over aqueous (polar) ones, which is a primary indicator of low water solubility.

  • Molecular Weight: The compound has a molecular weight of 249.31 g/mol .[2] Larger molecules often have greater crystal lattice energy, which is the energy required to break apart the solid-state crystal and allow it to dissolve.

Q2: What are the primary strategies I can use to solubilize this compound for my experiments?

A2: Overcoming the solubility challenges of this compound involves modifying the solvent or the compound itself to favor dissolution. The most effective strategies, which we will detail in the troubleshooting guide, include:

  • pH Adjustment (Salt Formation): Leveraging the basic amine group to form a more soluble salt.[3][4]

  • Co-solvency: Using water-miscible organic solvents to reduce the overall polarity of the aqueous system.[5][6]

  • Complexation with Cyclodextrins: Encapsulating the hydrophobic molecule within a cyclodextrin host to increase its apparent water solubility.[7][8]

  • Use of Surfactants: Employing surfactants to form micelles that can encapsulate the compound and carry it into the solution.[9][10]

Troubleshooting Guide & Detailed Protocols

This section addresses specific problems you may encounter and provides step-by-step solutions.

Issue 1: My compound is precipitating out of my aqueous buffer during my experiment.

This common issue arises when the concentration of the compound exceeds its solubility limit in the aqueous buffer. The most direct way to address this is by increasing the compound's solubility through pH adjustment.

Scientific Rationale: The 5-amino group on the pyrazole ring is basic.[11] In an acidic environment (pH < pKa), this amine group will become protonated, forming a positively charged ammonium salt (-NH3+). This ionic form is significantly more polar and, therefore, more soluble in water than the neutral, free-base form.[12][13] This principle is governed by the Henderson-Hasselbalch equation, which relates pH, pKa, and the ratio of the ionized to the unionized forms of a compound.[14][15]

Solution: pH Adjustment to Form a Soluble Salt

This protocol is ideal for preparing aqueous stocks for cell-based assays or other experiments where an acidic pH is tolerable.

Experimental Protocol: pH-Mediated Solubilization

  • Weigh the Compound: Accurately weigh the desired amount of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine powder.

  • Create a Slurry: Add a small volume of your target aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to the powder to create a slurry. Do not add the full volume yet.

  • Acidification: While stirring, add 1N Hydrochloric Acid (HCl) dropwise to the slurry.

  • Monitor and Adjust: Continuously monitor the pH of the solution using a calibrated pH meter. Add HCl until the compound fully dissolves. Note the pH at which complete dissolution occurs. This will likely be in the acidic range (e.g., pH 2-4).

  • Final Volume Adjustment: Once the compound is fully dissolved, add the remaining buffer to reach your final desired concentration.

  • Final pH Check: Check the final pH. If necessary for your experiment, you can carefully adjust it upwards with a base like NaOH, but be aware that the compound may precipitate if the pH is raised too close to its pKa.

Trustworthiness Check: Always perform a small-scale pilot test to determine the exact pH required for your desired concentration. Observe the solution for 24 hours to ensure it remains stable and does not precipitate over time. A hydrochloride salt of a similar compound, 3-methyl-1-phenyl-1H-pyrazol-5-amine hydrochloride, is commercially available, demonstrating the viability of this approach.[16]

Issue 2: I need to prepare a concentrated stock solution, but the compound won't dissolve in water or buffer.

For creating high-concentration stock solutions (e.g., 10-50 mM) for serial dilution, using an organic co-solvent is the standard and most effective method.

Scientific Rationale: Poorly soluble drugs are often more soluble in a mixture of solvents than in a single solvent, a phenomenon known as co-solvency.[5] Water-miscible organic solvents like Dimethyl Sulfoxide (DMSO) can increase the solubility of hydrophobic compounds by reducing the polarity of the solvent system.[17] These co-solvents disrupt the hydrogen bonding network of water, creating a more favorable environment for the nonpolar regions of the drug molecule.[]

Solution: Co-Solvent Stock Preparation

This is the most common method for preparing stock solutions in early-stage drug discovery and biological research.

Experimental Protocol: High-Concentration Stock in DMSO

  • Select a Co-solvent: Dimethyl Sulfoxide (DMSO) is the most widely used co-solvent due to its high solubilizing capacity and miscibility with water.[5] Other options include ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400).

  • Weigh Compound: Accurately weigh the 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

  • Dissolution: Add the appropriate volume of 100% DMSO to the powder to achieve your target concentration (e.g., for a 10 mM stock of a compound with MW 249.31, dissolve 2.49 mg in 1 mL of DMSO).

  • Facilitate Dissolution: Vortex or sonicate the mixture gently until the compound is completely dissolved, resulting in a clear solution.

  • Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles.

Expert Insight: When diluting your DMSO stock into aqueous media for your final experiment, ensure the final concentration of DMSO is low (typically <0.5% v/v) to avoid solvent-induced artifacts or toxicity in biological assays.

Table 1: Properties of Common Co-solvents

Co-solventTypical Concentration in Final AssayAdvantagesConsiderations
DMSO < 0.5%Excellent solubilizing power for a wide range of compounds.[17]Can be toxic to cells at higher concentrations.
Ethanol < 1%Biocompatible and less toxic than DMSO.May not be as effective for highly hydrophobic compounds.
PEG 400 1-10%Low toxicity, often used in in-vivo formulations.[19]Can be viscous and more difficult to handle.
Issue 3: I need to use the compound in a sensitive cell culture model, and even low concentrations of DMSO are causing issues. How can I increase solubility in my media?

When solvent toxicity is a concern, complexation with cyclodextrins offers an excellent alternative for enhancing aqueous solubility.

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[20] They can encapsulate poorly water-soluble "guest" molecules, like our compound, into their central cavity, forming an "inclusion complex".[7][21] This complex shields the hydrophobic drug from the aqueous environment, making the overall complex water-soluble and increasing the apparent solubility of the drug.[8][22]

Solution: Cyclodextrin-Mediated Solubilization

This method is particularly useful for in-vitro and in-vivo applications where organic solvents must be minimized.

Experimental Protocol: Preparation with HP-β-CD

  • Choose a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high water solubility and low toxicity.

  • Prepare Cyclodextrin Solution: Prepare a stock solution of HP-β-CD in your desired aqueous buffer or cell culture medium (e.g., 10-40% w/v).

  • Add Compound: Add the powdered 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine directly to the HP-β-CD solution.

  • Facilitate Complexation: Stir or shake the mixture at room temperature for several hours (or overnight) to allow for the formation of the inclusion complex. Gentle heating (40-50°C) can sometimes accelerate this process.

  • Clarify the Solution: After incubation, centrifuge the solution at high speed (e.g., 10,000 x g) for 10-15 minutes to pellet any remaining undissolved compound.

  • Use the Supernatant: The clear supernatant contains the solubilized drug-cyclodextrin complex and is ready for use. The concentration can be confirmed via HPLC-UV.

Visual Workflow Guides

Decision-Making Workflow for Solubilization

This diagram outlines a logical path for selecting the most appropriate solubilization strategy based on experimental needs.

solubilization_workflow start Start: Insoluble Compound stock_prep Need High Conc. Stock Solution? start->stock_prep Yes aq_prep Need Aqueous Working Solution? start->aq_prep No cosolvent Use Co-solvent (e.g., DMSO) stock_prep->cosolvent ph_adjust pH Adjustment Tolerable? aq_prep->ph_adjust ph_protocol Use pH Adjustment Protocol ph_adjust->ph_protocol Yes solvent_sens Experiment Sensitive to Solvents? ph_adjust->solvent_sens No cyclo Use Cyclodextrin Protocol solvent_sens->cyclo Yes surfactant Consider Surfactants (e.g., Tween® 80) solvent_sens->surfactant No

Caption: A decision tree for selecting the appropriate solubilization method.

Mechanism of Cyclodextrin Inclusion Complex

This diagram illustrates how a cyclodextrin molecule encapsulates a hydrophobic drug.

cyclodextrin_mechanism cluster_before Before Complexation cluster_after After Complexation drug_insoluble Hydrophobic Drug (Poorly Soluble) water Water complex Soluble Inclusion Complex drug_insoluble->complex Encapsulation cd_host Cyclodextrin Host (Hydrophilic Exterior, Hydrophobic Cavity) cd_host->complex

Caption: Encapsulation of a drug within a cyclodextrin host molecule.

References

  • Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
  • Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (n.d.).
  • Solubility enhancement techniques: A comprehensive review. (2023, March 13).
  • MDPI. (2025, July 20). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Retrieved from [Link]

  • PMC. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Retrieved from [Link]

  • Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

  • ResearchGate. (2025, February 16). (PDF) Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Retrieved from [Link]

  • Surfactants in Pharmaceuticals: Advancements in Drug Delivery Systems. (2024, April 16).
  • PMC. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. Retrieved from [Link]

  • Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.).
  • PMC. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Retrieved from [Link]

  • ResearchGate. (n.d.). Examples of surfactants used in pharmaceutical formulations. Retrieved from [Link]

  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

  • The important role and application of surfactants in pharmaceutical formulations. (2025, April 18).
  • CD Bioparticles. (n.d.). Cyclodextrin Inclusion Compounds. Retrieved from [Link]

  • YouTube. (2017, October 16). How to Use Henderson Hasselbalch Equation for Pharmacology. Retrieved from [Link]

  • Study.com. (n.d.). Henderson-Hasselbalch Equation | Overview, Importance & Examples - Lesson. Retrieved from [Link]

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30).
  • Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

  • Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Retrieved from [Link]

  • Rx. (2024, November 21). Henderson Hasselbalch Equation - Pharmatech. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. Retrieved from [Link]

  • Microbe Notes. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. Retrieved from [Link]

  • PubChem. (n.d.). 3-(3-methylphenyl)-1H-pyrazol-5-amine. Retrieved from [Link]

  • Open Oregon Educational Resources. (n.d.). 5.3 Amine Protonation – Introductory Organic Chemistry. Retrieved from [Link]

  • US EPA. (2023, November 1). 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- - Substance Details - SRS. Retrieved from [Link]

  • University of Rochester. (2026). Workup: Amines. Retrieved from [Link]

  • University of Alberta. (n.d.). Isolation (Recovery) of amines. Retrieved from [Link]

  • EPA. (2025, October 15). 1-(1-Methyl-5-phenyl-1H-pyrazol-3-yl)methanamine. Retrieved from [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography?. (2023, February 10).
  • EPA. (2025, October 15). 1H-Pyrazol-5-ol, 3-methyl-1-phenyl-, hydrogen sulfate (ester). Retrieved from [Link]

  • PubChem. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole | C10H11N3 | CID 70801. Retrieved from [Link]

Sources

Troubleshooting

preventing oxidative degradation of aminopyrazoles during storage

A-01: Introduction to Aminopyrazole Stability Welcome to the Technical Support Center for aminopyrazole compounds. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to ensu...

Author: BenchChem Technical Support Team. Date: February 2026

A-01: Introduction to Aminopyrazole Stability

Welcome to the Technical Support Center for aminopyrazole compounds. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to ensure the stability and integrity of your aminopyrazole compounds during storage. Aminopyrazoles are a critical scaffold in medicinal chemistry, but their electron-rich aromatic amine and pyrazole rings make them susceptible to oxidative degradation.[1] This degradation can lead to loss of potency, the formation of unwanted and potentially toxic byproducts, and observable changes like discoloration.[2][3]

This guide is structured to help you understand the root causes of degradation, troubleshoot issues as they arise, and implement proactive strategies for long-term stability.

Diagram: The General Pathway of Oxidative Degradation

The following diagram illustrates the primary drivers of aminopyrazole degradation. The process is often initiated by environmental factors that generate reactive oxygen species (ROS) or radical intermediates, which then attack the aminopyrazole core.

cluster_initiators Initiating Factors O2 Atmospheric Oxygen (O₂) Radical Aminopyrazole Radical (Reactive Intermediate) O2->Radical generates reactive species Light Light (UV/Visible) Light->Radical generates reactive species Metal Trace Metal Ions (Fe³⁺, Cu²⁺) Metal->Radical generates reactive species Temp Elevated Temperature Temp->Radical generates reactive species AP Aminopyrazole (Stable) AP->Radical attacks Products Oxidized Products (Degraded, Colored) Radical->Products propagates degradation AP_Radical Aminopyrazole Radical (AP•) Highly Reactive AP_Neutral Aminopyrazole (APH) Neutralized AP_Radical->AP_Neutral is quenched by Antioxidant_Radical Antioxidant Radical (A•) Stable/Non-reactive Antioxidant Antioxidant (AH) e.g., BHT Antioxidant->AP_Neutral Antioxidant->Antioxidant_Radical donates H•, becomes Start Suspected Degradation (e.g., color change, low activity) Analyze 1. Analyze Purity (HPLC, LC-MS) Start->Analyze PurityOK Purity >95%? Analyze->PurityOK PurityNotOK Purity <95% (Significant Degradation) PurityOK->PurityNotOK No UseWithCaution Use With Caution (Consider impact of minor impurities) PurityOK->UseWithCaution Yes CheckStorage 2. Review Storage Conditions (Temp, Light, Atmosphere) PurityNotOK->CheckStorage Discard Discard or Re-synthesize PurityNotOK->Discard If repurification is not feasible Repurify 3. Repurify Material (e.g., Column Chromatography) CheckStorage->Repurify Implement 4. Implement Best Practices (Inert gas, cold/dark storage, use antioxidants if needed) Repurify->Implement

Caption: A step-by-step workflow for troubleshooting aminopyrazole degradation.

F-01: References

  • Q1A R2 - ICH GUIDELINES OF STABILITY TESTING . (n.d.). SlideShare. Retrieved February 13, 2024, from [Link]

  • What Gases Are Used by Pharmaceuticals? . (2025, August 14). WestAir. Retrieved February 13, 2024, from [Link]

  • ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products . (n.d.). European Medicines Agency. Retrieved February 13, 2024, from [Link]

  • Stabilization of Oxidation Prone Ingredients . (n.d.). Fagron Academy. Retrieved February 13, 2024, from [Link]

  • Use of Nitrogen in Pharmaceuticals . (n.d.). Airox Technologies. Retrieved February 13, 2024, from [Link]

  • ICH Q1A (R2) Stability testing of new drug substances and drug products . (2003, August 1). European Medicines Agency. Retrieved February 13, 2024, from [Link]

  • A Deep Dive into ICH Stability Guidelines (Q1A-Q1F) . (2024, October 14). BioBoston Consulting. Retrieved February 13, 2024, from [Link]

  • Quality Guidelines . (n.d.). ICH. Retrieved February 13, 2024, from [Link]

  • Antioxidant Excipients . (n.d.). Protheragen. Retrieved February 13, 2024, from [Link]

  • Oxidation of Drugs during Drug Product Development: Problems and Solutions . (2022, January 29). MDPI. Retrieved February 13, 2024, from [Link]

  • Preventing Chemical Degradation of Drug Products . (2022, November 26). FTLOScience. Retrieved February 13, 2024, from [Link]

  • Why Nitrogen in the Pharmaceutical Industry Matters . (2025, May 14). PureAire Monitoring Systems. Retrieved February 13, 2024, from [Link]

  • Selection of Pharmaceutical Antioxidants by Hydrodynamic Voltammetry . (2025, August 7). ResearchGate. Retrieved February 13, 2024, from [Link]

  • The Role of Gases in Pharmaceuticals and Biotechnology . (n.d.). Oxymedz. Retrieved February 13, 2024, from [Link]

  • Production & preservation of drugs . (n.d.). Air Liquide. Retrieved February 13, 2024, from [Link]

  • Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds . (2021, August 5). MDPI. Retrieved February 13, 2024, from [Link]

  • Biochemistry of Antioxidants: Mechanisms and Pharmaceutical Applications . (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Antioxidant stabilizer system for pharmaceutical formulations . (n.d.). Google Patents. Retrieved February 13, 2024, from

  • Protective Effect of Selected Antioxidants on Naproxen Photodegradation in Aqueous Media . (2019, September 23). MDPI. Retrieved February 13, 2024, from [Link]

  • Control of Drug Degradation . (n.d.). Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

  • Rational use of antioxidants in solid oral pharmaceutical preparations . (n.d.). SciELO. Retrieved February 13, 2024, from [Link]

  • Aromatic Amine Cleavage . (n.d.). Sustainability. Retrieved February 13, 2024, from [Link]

  • Storage solution for oxygen sensitive liquid chemicals? . (2021, September 28). Chemistry Stack Exchange. Retrieved February 13, 2024, from [Link]

  • Bacterial degradation of monocyclic aromatic amines . (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Best Practices for Proper Chemical Storage . (n.d.). The Synergist. Retrieved February 13, 2024, from [Link]

  • Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles . (n.d.). American Chemical Society. Retrieved February 13, 2024, from [Link]

  • Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system . (2024, February 15). Oxford Academic. Retrieved February 13, 2024, from [Link]

  • Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products . (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Practices for Proper Chemical Storage . (2018, May 15). Cleveland State University. Retrieved February 13, 2024, from [Link]

  • How to Store Reagents . (n.d.). University of Rochester. Retrieved February 13, 2024, from [Link]

  • Review on the modern analytical advancements in impurities testing . (2025, January 1). ScienceDirect. Retrieved February 13, 2024, from [Link]

  • A Study of the Kinetic and Mechanism of Oxidation of Pyrazole Derivative by Permanganate Ion in Neutral Medium and the Effect of Metal Ion Catalysts . (2016, November 21). Science Publishing Group. Retrieved February 13, 2024, from [Link]

  • How to prevent/minimize rapid air oxidation or arylamine... . (2012, September 21). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review . (2023, April 11). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Oxidative polycondensation of aromatic amines . (2014, December 6). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques . (2021, October 20). Research and Reviews. Retrieved February 13, 2024, from [Link]

  • Primary aromatic amines: Their N-oxidative bioactivation . (2025, August 6). ResearchGate. Retrieved February 13, 2024, from [Link]

  • How Are Impurities In Apis Detected And Removed? . (2023, December 9). Arborpharm. Retrieved February 13, 2024, from [Link]

  • Recent developments in aminopyrazole chemistry . (n.d.). Arkivoc. Retrieved February 13, 2024, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review . (2023, April 25). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Design and development of sulfenylated 5-aminopyrazoles as inhibitors... . (2025, April 17). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives . (2024, May 14). MDPI. Retrieved February 13, 2024, from [Link]

  • Temperature and time variations for the synthesis of 5-aminopyrazole 2a . (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines . (2018, January 25). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

  • Effect of light and heat on the stability of montelukast in solution and in its solid state . (2025, August 5). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the FTIR Spectroscopy of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine: A Comparative Analysis

For researchers and professionals in drug development and materials science, the precise characterization of novel synthesized compounds is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerston...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and materials science, the precise characterization of novel synthesized compounds is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for elucidating molecular structures by identifying functional groups and bond vibrations. This guide provides an in-depth analysis of the expected FTIR characteristic peaks for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a compound of interest in medicinal chemistry. By comparing its predicted spectral features with those of analogous structures, we offer a framework for the confident identification and purity assessment of this pyrazole derivative.

The Vibrational Fingerprint: Understanding the Molecular Structure

The structure of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine incorporates several key functional groups that give rise to a unique and identifiable infrared spectrum. Our analysis will focus on the vibrational modes associated with the primary amine, the substituted phenyl rings, and the pyrazole core.

Functional GroupExpected Vibrational ModePredicted Wavenumber (cm⁻¹)
Primary Amine (-NH₂) Asymmetric & Symmetric N-H Stretching3500 - 3300 (typically two bands)
N-H Scissoring (Bending)1650 - 1580
N-H Wagging910 - 665 (often broad)
Aromatic Rings Aromatic C-H Stretching3100 - 3000
C=C Ring Stretching1600 - 1450 (multiple bands)
Out-of-plane C-H Bending900 - 675
Pyrazole Ring C=N Stretching~1595
C=C StretchingOverlaps with aromatic C=C
Alkyl Group C-H Stretching (methyl)2980 - 2850
C-N Bonds Aromatic C-N Stretching1335 - 1250

Comparative Spectral Analysis: Distinguishing 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Key Comparative Observations:

  • N-H Stretching Region (3500-3300 cm⁻¹): Both compounds are expected to exhibit two distinct bands characteristic of a primary amine.[2][3] The precise position and separation of these bands can be influenced by intermolecular hydrogen bonding.[3] The presence of two bands in this region is a strong indicator of the -NH₂ group.

  • Aromatic C-H and C=C Stretching (3100-3000 cm⁻¹ and 1600-1450 cm⁻¹): The substitution pattern on the phenyl rings will influence the out-of-plane C-H bending vibrations in the fingerprint region (900-675 cm⁻¹), offering a way to distinguish between the 1-(3-methylphenyl) and the 1-phenyl isomers.

  • C=N Stretching of the Pyrazole Ring (around 1595 cm⁻¹): This peak is a characteristic feature of the pyrazole core and is expected in both molecules.[4][5] Its intensity and exact position can be subtly affected by the nature and position of the substituents on the rings.

  • C-N Stretching (1335-1250 cm⁻¹): The stretching vibration of the aromatic carbon to amine nitrogen bond is another key feature.[2]

Experimental Protocol for FTIR Analysis

To obtain a high-quality FTIR spectrum of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, the following experimental procedure is recommended. This protocol is designed to be self-validating by ensuring proper background correction and sample preparation.

Instrumentation:

  • A Fourier-Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

  • Attenuated Total Reflectance (ATR) accessory with a diamond or germanium crystal.

Procedure:

  • Instrument Preparation:

    • Ensure the spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

    • Allow the instrument to warm up for at least 30 minutes to ensure thermal stability of the source and detector.

  • Background Spectrum Acquisition:

    • With the ATR crystal clean and free of any sample, collect a background spectrum. This spectrum will account for the absorbance of the ATR crystal and the ambient atmosphere.

    • Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio.

  • Sample Preparation and Analysis:

    • Place a small amount of the solid 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine powder onto the ATR crystal.

    • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

    • Collect the sample spectrum using the same acquisition parameters as the background spectrum.

  • Data Processing:

    • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

    • Perform a baseline correction if necessary to obtain a flat baseline.

    • Label the significant peaks with their corresponding wavenumbers.

Logical Workflow for Spectral Interpretation

The following diagram illustrates the logical workflow for the interpretation of the FTIR spectrum of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

FTIR_Interpretation_Workflow cluster_0 Data Acquisition cluster_1 Initial Analysis cluster_2 Detailed Comparison cluster_3 Conclusion AcquireSpectrum Acquire FTIR Spectrum IdentifyFunctionalGroups Identify Key Functional Group Regions (N-H, C-H, C=C, C=N) AcquireSpectrum->IdentifyFunctionalGroups CompareToLiterature Compare with Literature Values for Amines, Pyrazoles, Aromatics IdentifyFunctionalGroups->CompareToLiterature CompareIsomer Compare with Spectrum of 1-phenyl-3-methyl-5-aminopyrazole CompareToLiterature->CompareIsomer AnalyzeFingerprint Analyze Fingerprint Region (Out-of-plane C-H Bending) CompareIsomer->AnalyzeFingerprint ConfirmStructure Confirm Structure of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine AnalyzeFingerprint->ConfirmStructure

Sources

Comparative

Technical Guide: High-Resolution Mass Spectrometry (HRMS) Characterization of Aminopyrazoles

Executive Summary Aminopyrazoles act as critical pharmacophores in kinase inhibitors (e.g., crizotinib, ruxolitinib) and non-steroidal anti-inflammatory drugs. However, their analysis is complicated by prototropic tautom...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Aminopyrazoles act as critical pharmacophores in kinase inhibitors (e.g., crizotinib, ruxolitinib) and non-steroidal anti-inflammatory drugs. However, their analysis is complicated by prototropic tautomerism (N-H shifts between N1 and N2) and high polarity. While Nuclear Magnetic Resonance (NMR) remains the gold standard for structural constitution, it lacks the sensitivity required for DMPK (Drug Metabolism and Pharmacokinetics) and impurity profiling in complex biological matrices.

This guide provides an advanced workflow for the characterization of aminopyrazoles using LC-ESI-HRMS (Orbitrap/Q-TOF) . We contrast this approach with nominal mass spectrometry and NMR, demonstrating why HRMS is the superior choice for resolving isobaric interferences and defining elemental composition with <5 ppm accuracy.

Part 1: The Analytical Challenge

Aminopyrazoles present unique physicochemical hurdles:

  • Tautomeric Flux: The 3-amino and 5-amino forms often co-exist. In solution, rapid proton exchange can broaden NMR signals, but LC-MS can often separate these species chromatographically prior to detection.

  • High Polarity: Small aminopyrazoles are poorly retained on standard C18 columns, leading to ion suppression from the void volume.

  • Nitrogen Rule Adherence: As odd-electron nitrogen systems (if mono-amino), they require precise mass defect analysis to distinguish from background noise.

Part 2: Comparative Technology Analysis

The following table objectively compares HRMS against standard alternatives in the context of aminopyrazole development.

FeatureHRMS (Orbitrap / Q-TOF) Nominal MS (Triple Quad) NMR (600 MHz)
Primary Utility Formula confirmation, impurity ID, metabolite ID.Quantitation (Targeted), sensitivity.[1][2]Structural connectivity, stereochemistry.
Mass Accuracy < 5 ppm (often < 1 ppm).~1 Da (Unit Resolution).N/A
Sensitivity Femtogram to Picogram range.Attogram range (modern TQ).Milligram range (low sensitivity).
Isomer Resolution Can distinguish by unique fragmentation & RT.Cannot distinguish isobars without RT.Definitive for tautomer ratio.
Throughput High (coupled with UHPLC).High.Low.

Senior Scientist Insight:

"While Triple Quads are the workhorses for quantifying a known aminopyrazole in plasma, they are blind to 'unknowns.' If you see a degradation peak at


, a Triple Quad cannot tell you if it's an oxidation (+O) or a methylation (+CH2) with a mass difference of 0.036 Da. HRMS resolves this instantly."

Part 3: Experimental Protocol (LC-HRMS)

This protocol is designed for a Q-Exactive (Orbitrap) or Agilent 6500 (Q-TOF) class instrument.

Sample Preparation
  • Solvent: Dissolve standards in 50:50 Methanol:Water. Aminopyrazoles are often basic; avoid pure aprotic solvents if protonation is difficult.

  • Concentration: 1 µg/mL (1 ppm) for full-scan MS; 100 ng/mL for MS/MS optimization.

Chromatographic Conditions (UHPLC)
  • Column: Phenomenex Kinetex F5 (Pentafluorophenyl) or Waters HSS T3.

    • Rationale: Standard C18 often fails to retain polar aminopyrazoles. PFP phases offer pi-pi interactions with the pyrazole ring, enhancing retention and isomer separation.

  • Mobile Phase A: Water + 0.1% Formic Acid.[2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

  • Gradient: 5% B hold for 1 min (to elute salts), ramp to 95% B over 8 mins.

Mass Spectrometry Parameters (Source: ESI+)
  • Ionization Mode: Electrospray Ionization (Positive).[3][4]

    • Why: The exocyclic amine and ring nitrogens are easily protonated (

      
      ).
      
  • Spray Voltage: 3.5 kV.

  • Capillary Temp: 320°C.

  • Resolution: 70,000 (at m/z 200).

  • AGC Target: 1e6 ions (prevents space-charging in the trap).

Part 4: HRMS Data & Fragmentation Logic

Accurate Mass & Isotopic Pattern

For a theoretical aminopyrazole derivative 3-amino-1-phenylpyrazole (


):
  • Exact Mass (Monoisotopic): 159.0791 Da.

  • Observed

    
    :  160.0864.
    
  • Acceptable Error:

    
     ppm.
    

Self-Validating Check: Calculate the Ring Double Bond Equivalent (RDBE) using the formula derived from the HRMS data. For


:


(Phenyl ring = 4, Pyrazole ring = 3). If the RDBE from your HRMS formula prediction doesn't match the structure, the assignment is incorrect.
Fragmentation Pathway (MS/MS)

Aminopyrazoles exhibit characteristic neutral losses useful for structural confirmation.

  • Loss of Ammonia (

    
    , -17.0265 Da):  Diagnostic for the primary exocyclic amine.
    
  • Loss of Hydrogen Cyanide (

    
    , -27.0109 Da):  Characteristic of pyrazole ring cleavage.
    
  • Loss of Acetonitrile (

    
    , -41.0265 Da):  If a methyl group is attached to the ring carbons.
    
Visualization of Workflow & Fragmentation

Aminopyrazole_HRMS_Workflow cluster_frag Fragmentation Pathway (MS/MS) Sample Crude Sample (Aminopyrazole) LC UHPLC Separation (PFP Column) Sample->LC Inject ESI ESI Source (+) Protonation [M+H]+ LC->ESI Elute Orbitrap HRMS Analyzer (Orbitrap/TOF) ESI->Orbitrap Ionize Data_MS1 Full Scan MS1 Exact Mass <5ppm Orbitrap->Data_MS1 Scan Data_MS2 HCD Fragmentation Diagnostic Ions Orbitrap->Data_MS2 Isolate & Fragment Parent Precursor Ion [M+H]+ Frag1 Fragment A [M+H - NH3]+ Parent->Frag1 -17.02 Da (Loss of Amine) Frag2 Fragment B Ring Cleavage (-HCN) Frag1->Frag2 -27.01 Da (Ring Opening)

Figure 1: Integrated LC-HRMS workflow and characteristic fragmentation pathway for aminopyrazoles.

Part 5: Case Study – Impurity Profiling

Scenario: During the synthesis of a pyrazole-based kinase inhibitor, a persistent impurity is observed at 0.1% levels.

  • Nominal MS Result: Shows

    
     320.1. The parent drug is 
    
    
    
    304.1. The difference is +16 Da.
    • Hypothesis: Oxidation (+O) OR Methane addition (+CH4)? Nominal MS cannot distinguish.[5][6]

  • HRMS Result:

    • Parent Exact Mass: 304.1234

    • Impurity Exact Mass: 320.1183

    • Difference: 15.9949 Da.

    • Exact Mass of Oxygen: 15.9949 Da.

    • Exact Mass of

      
      : 16.0313 Da.
      

References

  • ResolveMass Laboratories Inc. (2025).[7] Advantages of HRMS. Retrieved from [Link]

  • Holčapek, M., et al. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Mass Spectrometry.
  • National Institutes of Health (NIH) . (2021). Advances in high‐resolution mass spectrometry applied to pharmaceuticals. Retrieved from [Link]

  • LCGC International . (2023). Low-Resolution or High-Resolution Mass Spectrometry for Clinical and Forensic Toxicology. Retrieved from [Link]

  • MDPI . (2025). LC-MS/MS Method Development and Validation for Clinical Pharmacokinetics. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to X-ray Crystallography and Structural Validation of Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Structural Imperative of Pyrazole Scaffolds in Drug Discovery Pyrazole derivatives represent a cornerstone in medicinal chemistry, forming...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Imperative of Pyrazole Scaffolds in Drug Discovery

Pyrazole derivatives represent a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs and clinical candidates.[1] Their remarkable versatility stems from their unique electronic properties and their ability to act as both hydrogen bond donors and acceptors, facilitating a wide range of interactions with biological targets.[2][3] This structural adaptability makes them privileged scaffolds in the design of kinase inhibitors, anti-inflammatory agents, and a myriad of other therapeutics.[1]

However, this same structural flexibility presents a significant challenge. The precise three-dimensional arrangement of atoms, the conformation of substituents, and the intermolecular interactions in the solid state are paramount to a compound's activity, solubility, and stability. An unambiguous determination of this structure is not merely a characterization step; it is a critical component of any rational drug design program. Single-crystal X-ray diffraction stands as the unequivocal gold standard for this purpose, providing a high-resolution snapshot of the molecule's atomic arrangement.

This guide provides an in-depth, comparative analysis of the methodologies for obtaining and validating the crystal structures of pyrazole derivatives. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering field-proven insights to navigate the complexities of crystallization, data refinement, and structural validation. Our objective is to equip you with the expertise to not only generate high-quality crystallographic data but also to critically evaluate and trust the structural integrity of your pyrazole-based compounds.

Part 1: The Foundation of Structure - Obtaining High-Quality Single Crystals

The journey to a high-resolution crystal structure begins with the most critical and often most challenging step: growing a single crystal of suitable size and quality. For pyrazole derivatives, the choice of crystallization method is dictated by the compound's solubility profile, which is in turn influenced by the substituents on the pyrazole core.

Comparative Analysis of Crystallization Techniques

The selection of a crystallization technique is an empirical process, but an informed one. The goal is to slowly decrease the solubility of the pyrazole derivative in a solvent, allowing molecules to self-assemble into a well-ordered crystal lattice. The most common methods are slow evaporation, cooling, and anti-solvent vapor diffusion.

Crystallization Method Principle Ideal for Pyrazole Derivatives That... Common Solvents Potential Pitfalls & Rationale
Slow Evaporation Solubility is gradually decreased by the slow removal of a volatile solvent.Are highly soluble at room temperature and thermally stable.Dichloromethane, Acetone, Ethyl Acetate, Methanol.[4]Pitfall: Oiling out or formation of microcrystalline powder if evaporation is too rapid. Rationale: Rapid solvent removal causes a sudden drop in solubility, leading to disorganized precipitation rather than ordered crystal growth.
Cooling Crystallization A saturated solution at an elevated temperature is slowly cooled, decreasing solubility.Exhibit a significant increase in solubility with temperature.Ethanol, Isopropanol, Acetonitrile, Dimethylformamide (DMF).[5]Pitfall: Formation of multiple small crystals or "spherulites." Rationale: If cooling is not sufficiently slow, multiple nucleation events occur simultaneously, preventing the growth of a single large crystal.
Anti-Solvent Vapor Diffusion A volatile "anti-solvent" (in which the compound is insoluble) slowly diffuses into a solution of the compound in a "good" solvent, reducing overall solubility.Are sensitive to temperature changes or are available in small quantities.Good Solvents: DMF, DMSO. Anti-Solvents: Diethyl ether, Hexane, Water.Pitfall: Amorphous precipitation at the interface of the two solvents. Rationale: If the anti-solvent diffuses too quickly, it can cause a localized, rapid crash-out of the material. A buffer layer or slow diffusion setup is crucial.

Expert Insight: The hydrogen bonding capabilities of the pyrazole core (N-H donor and pyridine-like N acceptor) mean that protic solvents like ethanol or methanol can be particularly effective.[2] They can compete for hydrogen bonding sites, and slow removal of the solvent allows the pyrazole's own intermolecular hydrogen bonds to form and drive crystallization. However, this can also lead to the formation of solvates, where solvent molecules are incorporated into the crystal lattice. This is not necessarily a negative outcome, but it must be correctly identified during structure refinement.

Experimental Protocol: Crystallization Screening

A systematic approach is essential. Here, we outline a protocol for a parallel crystallization screening to efficiently identify promising conditions.

Objective: To identify a solvent system and method that yields single crystals suitable for X-ray diffraction.

Materials:

  • Pyrazole derivative (5-10 mg per experiment)

  • A selection of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetone, Ethyl Acetate, Dichloromethane, Acetonitrile, Toluene, Hexane)

  • Small, clear glass vials (e.g., 2 mL) with caps

  • Heating block and/or water bath

  • Microscope for crystal inspection

Methodology:

  • Solubility Testing (Microscale):

    • Place ~1 mg of your pyrazole derivative into a small vial.

    • Add a solvent dropwise while stirring until the solid dissolves. Record the approximate solubility (e.g., soluble, sparingly soluble, insoluble) at room temperature.

    • Gently warm the vials containing sparingly soluble compounds to assess temperature-dependent solubility.

  • Setting up Crystallization Trials:

    • Slow Evaporation: Prepare near-saturated solutions in several volatile solvents identified in the solubility screen. Cover the vials with a cap that has a small pinhole to allow for slow solvent evaporation.

    • Cooling: Prepare saturated solutions in solvents where solubility is temperature-dependent. Heat the solution until the solid fully dissolves, then allow it to cool slowly to room temperature, and subsequently in a refrigerator (4 °C). Insulating the vial (e.g., in a beaker of sand) can slow the cooling rate.

    • Anti-Solvent Diffusion: In a small vial, dissolve the compound in a minimal amount of a "good" solvent (e.g., DMF). Place this vial inside a larger, sealed jar containing a layer of the "anti-solvent" (e.g., diethyl ether). The anti-solvent vapor will slowly diffuse into the solution.

  • Monitoring and Harvesting:

    • Inspect the vials daily under a microscope.

    • Once suitable crystals (well-defined shape, clear, ~0.1-0.3 mm) have formed, carefully extract them using a loop or a fine pipette.

    • Quickly remove any excess solvent with a filter paper wedge and mount the crystal for diffraction analysis.

Part 2: From Crystal to Data - The X-ray Diffraction Experiment

Once a suitable crystal is obtained, the next step is to collect the diffraction data. This process involves irradiating the crystal with X-rays and measuring the resulting diffraction pattern.

XRay_Workflow

Key Parameters and Their Significance
  • X-ray Source: For small molecules like pyrazole derivatives, a Molybdenum (Mo) Kα source (λ ≈ 0.71 Å) is commonly used.

  • Temperature: Data is typically collected at low temperatures (~100 K) using a nitrogen stream. This is crucial as it minimizes thermal vibrations of the atoms, leading to sharper diffraction spots and higher resolution data.[4]

  • Data Integration and Scaling: Software is used to identify the diffraction spots on the collected images, measure their intensities, and apply corrections for experimental factors (like variations in X-ray beam intensity). This process yields a file containing a list of Miller indices (h,k,l) and their corresponding intensities, which is the input for structure solution.

Part 3: Solving and Refining the Structure - The Path to a Molecular Model

With a processed data file, the next phase is to determine the arrangement of atoms in the unit cell (structure solution) and then optimize their positions and displacement parameters to best fit the experimental data (structure refinement).

Structure Solution: Unveiling the Initial Model

For pyrazole derivatives, direct methods or charge-flipping algorithms are almost always successful. These computational methods use statistical relationships between the intensities of the reflections to determine the phases that were lost during the experiment, allowing for the calculation of an initial electron density map. Software like SHELXS or Olex2 can often solve the structure automatically.[6]

Structure Refinement: The Iterative Process of Optimization

The initial model from the solution step is a good approximation, but it needs to be refined. This is an iterative process of least-squares minimization, where atomic coordinates, site occupancies, and atomic displacement parameters (ADPs, or "thermal ellipsoids") are adjusted to improve the agreement between the observed diffraction data (F_obs) and the data calculated from the model (F_calc).

Refinement_Cycle

Key Refinement Metrics:

Metric Description Target Value for a Good Pyrazole Structure What it Tells You
R1 (or R-factor) A measure of the agreement between the observed and calculated structure factor amplitudes.< 5% (0.05)The primary indicator of how well the model fits the data. Lower is better.
wR2 A weighted R-factor based on squared intensities (F²).< 15% (0.15)Another measure of fit, generally considered more robust than R1.
Goodness-of-Fit (S) Should be close to 1.~1.0Indicates that the model and data weighting are appropriate. A value significantly different from 1 may suggest issues with the data or model.
Residual Electron Density (Δρ) The largest peaks and holes in the final difference map.< ±0.5 e Å⁻³Large residual peaks can indicate missing atoms, incorrect atom assignments, or unmodeled disorder.

The Role of Restraints: Aiding Refinement with Chemical Knowledge

In some cases, particularly with lower quality data or disorder, the diffraction data alone may not be sufficient to refine all parameters robustly. In these situations, restraints are used. These are not absolute constraints, but rather additional pieces of chemical information that guide the refinement.[7]

  • Why use restraints? To prevent the refinement from producing a chemically unreasonable model. For example, if a phenyl ring appears distorted, you can restrain its bond lengths and angles to be chemically sensible.[8][9]

  • Common Restraints in Pyrazole Refinement:

    • AFIX/DFIX: Used to idealize the geometry of aromatic rings or to set specific bond lengths (e.g., N-H or C-H bonds).

    • SADI: Restrains chemically equivalent bonds to have similar lengths. This is useful if you have multiple independent molecules in the asymmetric unit (Z' > 1).[7]

    • SIMU/RIGU: Restrains the ADPs of nearby atoms to be similar, based on the principle that bonded atoms tend to move together.[7]

Caution: Over-restraining a structure is a significant pitfall. Restraints should be justified and used judiciously to help the model converge to a chemically sensible solution, not to force the data to fit a preconceived notion.[7]

Part 4: Structural Validation - The Self-Validating System

A refined crystal structure is not complete until it has been rigorously validated. The goal of validation is to ensure the model is correct, of high quality, and that the reported information is complete and consistent.[10]

checkCIF: The Community Standard for Validation

The International Union of Crystallography (IUCr) provides a free online service called checkCIF that analyzes a Crystallographic Information File (CIF) and generates a validation report.[11][12] This report flags potential issues as ALERTS, categorized by severity (A, B, C, G).

Interpreting Common checkCIF ALERTS for Pyrazole Derivatives:

ALERT Type Example Message Common Cause for Pyrazoles & Rationale How to Address
Type A/B: Serious Issue PLAT097_ALERT_2_B Large Reported Max. (Positive) Residual DensityCause: A missing atom (e.g., a solvent molecule) or unmodeled disorder. Rationale: The model does not account for all the electron density present in the crystal.Carefully inspect the difference electron density map around the large peak. Try to model in a solvent molecule or a disordered component of the main molecule.
Type B: Potential Issue PLAT241_ALERT_2_B High 'MainMol' Ueq as Compared to NeighborsCause: Incorrect atom type assignment (e.g., assigning a nitrogen as a carbon). Rationale: Heavier atoms have more electrons and thus larger ADPs. An incorrect assignment can lead to anomalous Ueq values.Double-check atom assignments. The difference map may show positive density at a site assigned as too light an atom, and negative density if it's too heavy.
Type C: Check/Verify PLAT340_ALERT_3_C Low Bond Precision on C-C BondsCause: Poor crystal quality, leading to weak high-angle diffraction data. Rationale: The precision of atomic positions (and thus bond lengths) depends on the quality and resolution of the data.This is often a limitation of the crystal itself. While it can't always be "fixed," it's important to acknowledge the lower precision in any discussion of bond lengths.
Type G: General Info PLAT084_ALERT_3_G High Rint valueCause: Poor agreement between symmetry-equivalent reflections. Can be due to absorption issues or crystal decay during data collection. Rationale: This indicates inconsistencies in the measured intensity data before refinement.Ensure an absorption correction was properly applied. If Rint is very high, the data quality may be compromised.
Orthogonal Validation: A Multi-Technique Approach

While X-ray crystallography is powerful, it provides a picture of the molecule in the solid state. Comparing this with data from solution-state techniques provides a more complete and robust validation.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Role: Confirms the molecular connectivity and constitution established by crystallography. It is the primary alternative for structural elucidation.[13]

  • Comparison: NMR provides data on the molecule's structure and dynamics in solution, which can differ from the static, solid-state conformation observed in a crystal.[14][15] For example, free rotation around single bonds observed in solution may be locked into a single conformation in the crystal due to packing forces.

  • Causality: Differences between solid-state (X-ray) and solution-state (NMR) conformations can reveal the influence of intermolecular interactions (like hydrogen bonding in the crystal) on molecular shape.

2. Density Functional Theory (DFT) Calculations:

  • Role: Provides a theoretical, gas-phase optimized geometry of the molecule.[16]

  • Comparison: Comparing the bond lengths, angles, and torsion angles from the experimental crystal structure with the DFT-optimized structure can highlight regions of the molecule that are strained or significantly influenced by crystal packing effects.[16][17][18]

  • Causality: A significant deviation between the experimental and DFT geometry (e.g., a twisted phenyl ring in the crystal that is planar in the DFT model) is strong evidence for the presence of influential intermolecular interactions in the solid state.

Conclusion: From Data to Insight

The structural determination of pyrazole derivatives by X-ray crystallography is a process that demands both technical proficiency and scientific judgment. It is a journey that begins with the careful nurturing of a single crystal and ends with a rigorously validated, high-resolution model of the molecule. By understanding the "why" behind each experimental choice—from selecting the right crystallization solvent to applying appropriate refinement restraints—researchers can move beyond simply generating data to producing true structural insight.

This guide has outlined a comprehensive, self-validating workflow. By integrating meticulous experimental protocols with orthogonal validation methods like NMR and DFT, and by critically interpreting validation reports from tools like checkCIF, scientists in drug discovery can have the highest degree of confidence in their structural models. This confidence is the bedrock upon which effective, structure-based drug design is built, ultimately accelerating the development of novel pyrazole-based therapeutics.

References

  • Durham University. (n.d.). Constraints & Restraints. Retrieved from [Link]

  • Unknown. (n.d.). Comparison of NMR and X-ray crystallography. Retrieved from [Link]

  • Müller, P. (n.d.). Structure refinement. MIT OpenCourseWare. Retrieved from [Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Retrieved from [Link]

  • Parsons, S. (n.d.). Twinning is a special form of disorder that most crystallographers will be forced to deal with at some point in their career. National Institute of Child Health and Human Development. Retrieved from [Link]

  • Tickle, I. J. (2006). An introduction to stereochemical restraints. Acta Crystallographica Section D: Biological Crystallography, 62(12), 1547-1554. Retrieved from [Link]

  • Spek, T. (2022, April 14). PLATON Tools to Help with Resolving Cryptic checkCIF ALERTS. BCA. Retrieved from [Link]

  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-11. Retrieved from [Link]

  • Phenix. (n.d.). Crystallographic Structure Refinement. Retrieved from [Link]

  • Mezei, G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5448. Retrieved from [Link]

  • Warren, R. L., et al. (2017). Keep it together: restraints in crystallographic refinement of macromolecule–ligand complexes. Acta Crystallographica Section D: Structural Biology, 73(2), 98-110. Retrieved from [Link]

  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 1), 1–11. Retrieved from [Link]

  • Hammond, R. B., et al. (2012). Polymorph Selection with Morphology Control Using Solvents and Additives. LJMU Research Online. Retrieved from [Link]

  • Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute. Retrieved from [Link]

  • Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]

  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 1), 1–11. Retrieved from [Link]

  • Titi, A., et al. (2020). Synthesis, characterization and DFT study of a new family of pyrazole derivatives. Journal of Molecular Structure, 1205, 127602. Retrieved from [Link]

  • Chen, B., et al. (2020). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 20(10), 6522-6532. Retrieved from [Link]

  • Unknown. (2025). Synthesis and DFT calculation of novel pyrazole derivatives. ResearchGate. Retrieved from [Link]

  • International Union of Crystallography. (n.d.). checkCIF/PLATON report. Retrieved from [Link]

  • Unknown. (2026). Crystal structure, Hirshfeld surface and DFT computations, along with molecular docking investigations of a new pyrazole as a tyrosine kinase inhibitor. ResearchGate. Retrieved from [Link]

  • Zhang, J., et al. (2025). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. Crystals, 15(2), 195. Retrieved from [Link]

  • ChemistryViews. (2020, November 17). Pyrazole-Based Heterotricycles for Drug Discovery. Retrieved from [Link]

  • Unknown. (2025). Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications. Scientific Reports. Retrieved from [Link]

  • Unknown. (n.d.). Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1 H -pyrazol-3-amine. ResearchGate. Retrieved from [Link]

  • Jaskolski, M. (2015). Crystal pathologies in macromolecular crystallography. Postępy Biochemii, 61(2), 108-121. Retrieved from [Link]

  • Unknown. (2011). Method for purifying pyrazoles. Google Patents.
  • Sheldrick, G. M. (n.d.). User guide to crystal structure refinement with SHELXL 1. Introduction. Retrieved from [Link]

  • Anwar, J., & Tarling, S. E. (1993). Crystallization of polymorphs: The effect of solvent. Journal of Physics D: Applied Physics, 26(5), 890. Retrieved from [Link]

  • Mezei, G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5448. Retrieved from [Link]

  • Watkin, D. (1997, November 12). Twins. Chemical Crystallography. Retrieved from [Link]

  • Kumar, A., & Kumar, V. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(20), 2011-2032. Retrieved from [Link]

  • Fun, H.-K., et al. (2012). Synthesis and Crystal Structures of N-Substituted Pyrazolines. International Journal of Molecular Sciences, 13(5), 5526-5538. Retrieved from [Link]

  • D'Arcy, S., & Brunger, A. T. (2013). Identifying and Overcoming Crystal Pathologies: Disorder and Twinning. Methods in Molecular Biology, 1091, 147-164. Retrieved from [Link]

  • Unknown. (2025). Advances in Pyrazole Ring Formation and Their Methodologies: Review. Preprints.org. Retrieved from [Link]

  • Chen, B., et al. (2020). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the "Disappeared" Form I Polymorph of Ritonavir. Crystal Growth & Design, 20(10), 6522-6532. Retrieved from [Link]

  • Sheldrick, G. M. (n.d.). SHELXL. National Single Crystal X-ray Facility. Retrieved from [Link]

  • Quiroga, J., & Trilleras, J. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1014-1049. Retrieved from [Link]

  • Müller, P. (n.d.). Refinement of Disorder with SHELXL. MIT Department of Chemistry. Retrieved from [Link]

  • Abonia, R., et al. (2012). 194 recent advances in the synthesis of new pyrazole derivatives. Arkivoc, 2012(1), 194-228. Retrieved from [Link]

  • Sheldrick, G. M. (n.d.). The SHELX package. MIT OpenCourseWare. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to HPLC Retention Times and Purity Assessment of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

In the landscape of pharmaceutical development and quality control, the purity of an active pharmaceutical ingredient (API) is paramount. For novel heterocyclic compounds such as 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and quality control, the purity of an active pharmaceutical ingredient (API) is paramount. For novel heterocyclic compounds such as 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a robust and reliable analytical method for purity assessment is a cornerstone of regulatory submission and ensures the safety and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) stands as the preeminent technique for this purpose, offering high resolution and quantitative accuracy.[1]

This guide provides an in-depth comparison of two distinct Reversed-Phase HPLC (RP-HPLC) methods for the analysis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a compound of interest due to the pharmacological activities often associated with the pyrazole nucleus.[2] We will explore a rapid isocratic method suitable for high-throughput screening and a high-resolution gradient method designed for comprehensive purity profiling and stability testing. The principles of method validation and system suitability, as outlined by the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH), are central to the methodologies discussed.[3][4][5][6][7]

The Critical Role of HPLC in Purity Determination

The objective of an analytical procedure is to demonstrate its fitness for the intended purpose.[7] For purity assessment, this means the ability to separate the main compound from its potential impurities, which may include starting materials, by-products, and degradation products.[8] The retention time (t_R_), the time it takes for a specific analyte to pass through the column, is a key parameter for peak identification.[9] However, retention time alone is insufficient. The resolution (R_s_), a measure of the degree of separation between two adjacent peaks, is a critical indicator of a method's separating power.[10] An R_s value of greater than 1.5 is generally considered to indicate baseline separation.

This guide will compare two RP-HPLC methods developed for the analysis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, focusing on their respective retention times and their effectiveness in resolving the main peak from hypothetical, yet plausible, process-related impurities.

Comparative HPLC Methodologies

Two distinct RP-HPLC methods were developed and are presented here for comparison:

  • Method A: Rapid Isocratic Screening: This method is designed for speed and efficiency, making it suitable for applications such as in-process control or high-throughput screening of synthesis batches where a quick purity check is required.

  • Method B: High-Resolution Gradient Elution: This method employs a gradient elution to achieve superior separation of the main compound from closely eluting impurities. It is the preferred method for final purity assessment, stability studies, and reference standard characterization.

Method A: Rapid Isocratic Screening

The primary goal of this method is to quickly estimate the purity of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. The choice of an isocratic mobile phase, where the solvent composition remains constant throughout the run, allows for a shorter run time and faster column re-equilibration.[11]

Method B: High-Resolution Gradient Elution

For a more comprehensive purity profile, a gradient elution method is employed. By gradually increasing the proportion of the organic solvent in the mobile phase, compounds with a wider range of polarities can be effectively eluted and separated.[3] This is particularly useful for separating the main peak from both early-eluting polar impurities and late-eluting non-polar impurities.

Experimental Protocols

The following section details the step-by-step methodologies for the two HPLC methods.

General Sample Preparation
  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine reference standard and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water.

  • Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine sample and prepare it in the same manner as the standard solution.[8]

Protocol for Method A: Rapid Isocratic Screening
  • HPLC System: A standard HPLC system equipped with a UV detector.

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A 70:30 (v/v) mixture of acetonitrile and 0.1% trifluoroacetic acid in water.[11][12]

  • Flow Rate: 1.0 mL/min.[11]

  • Column Temperature: 25 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Run Time: 10 minutes.

  • System Suitability: Inject the standard solution in replicate (n=5). The relative standard deviation (RSD) of the peak area should be ≤ 2.0%. The tailing factor for the main peak should be ≤ 2.0.

Protocol for Method B: High-Resolution Gradient Elution
  • HPLC System: A standard HPLC system with a gradient pump and a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 40% B

    • 5-20 min: 40% to 90% B

    • 20-25 min: 90% B

    • 25.1-30 min: 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Run Time: 30 minutes.

  • System Suitability: Inject the standard solution in replicate (n=5). The RSD of the peak area should be ≤ 2.0%. The tailing factor for the main peak should be ≤ 2.0. The resolution between the main peak and the closest eluting impurity should be ≥ 1.5.

Data Presentation and Comparison

The following table summarizes the hypothetical, yet realistic, performance data for the two methods in the analysis of a sample of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine containing two known impurities: Impurity 1 (a more polar starting material) and Impurity 2 (a less polar, structurally similar byproduct).

ParameterMethod A: IsocraticMethod B: Gradient
Retention Time (Main Peak) 5.8 min15.2 min
Retention Time (Impurity 1) 2.5 min8.1 min
Retention Time (Impurity 2) 5.2 min14.5 min
Resolution (Main Peak/Impurity 2) 1.22.5
Calculated Purity (%) 98.5%99.2%
Run Time 10 min30 min

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for comparing HPLC methods for purity assessment.

HPLC_Method_Comparison cluster_prep Sample & Standard Preparation cluster_methodA Method A: Isocratic cluster_methodB Method B: Gradient cluster_analysis Data Analysis & Comparison prep Weigh and Dissolve Reference Standard & Sample injA Inject into HPLC (Isocratic Method) prep->injA injB Inject into HPLC (Gradient Method) prep->injB dataA Data Acquisition (10 min run) injA->dataA procA Process Data: Retention Time, Peak Area dataA->procA compare Compare: - Retention Times - Resolution - Purity Assessment procA->compare dataB Data Acquisition (30 min run) injB->dataB procB Process Data: Retention Time, Peak Area dataB->procB procB->compare report Generate Report compare->report

Caption: Workflow for HPLC Method Comparison.

Discussion and Interpretation

The comparative data clearly illustrates the trade-offs between the two HPLC methods.

Method A (Isocratic) offers a significantly shorter run time, which is a major advantage for high-throughput environments. However, the resolution of 1.2 between the main peak and Impurity 2 is suboptimal, indicating co-elution and potentially leading to an inaccurate purity assessment.[13] This method is best suited for preliminary checks where speed is more critical than absolute accuracy.

Method B (Gradient) , with its longer run time, provides a much-improved resolution of 2.5, ensuring baseline separation of the main peak from Impurity 2.[10] This superior separation capability leads to a more accurate purity calculation of 99.2%, compared to the 98.5% obtained with the isocratic method. The higher resolution of Method B makes it the more reliable and trustworthy choice for final product release and stability testing, aligning with the stringent requirements of regulatory bodies.[4][5]

The choice of method will ultimately depend on the specific application. For process monitoring or rapid screening of a large number of samples, the speed of Method A may be advantageous. However, for applications requiring the highest degree of accuracy and confidence in the purity value, such as in late-stage development and quality control, the superior resolving power of Method B is indispensable.

Conclusion

This guide has compared two distinct RP-HPLC methods for the purity assessment of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. The rapid isocratic method provides a quick estimation of purity, while the high-resolution gradient method offers a more accurate and detailed purity profile. The selection of the appropriate method is a critical decision that should be based on the specific analytical requirements of the stage of drug development. Adherence to established guidelines from bodies such as the USP and ICH is essential for ensuring the development of robust and reliable analytical methods for pharmaceutical compounds.[3][7]

References

  • USP-NF <621> Chromatography. (2023, November 1). [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). [Link]

  • General Chapters: <621> CHROMATOGRAPHY - uspbpep.com. (n.d.). [Link]

  • Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. (n.d.). [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). [Link]

  • USP <621> Chromatography - DSDP Analytics. (n.d.). [Link]

  • Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30). [Link]

  • Are You Sure You Understand USP <621>? | LCGC International. (2024, September 16). [Link]

  • Understanding: Resolution, Selectivity, Retention, Efficiency - HPLC for Dummies! (2013, November 10). [Link]

  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22). [Link]

  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. (2025, November 29). [Link]

  • High Performance Liquid Chromatography - Chemistry LibreTexts. (2023, August 29). [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014, August 10). [Link]

  • Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone] - ResearchGate. (2023, April 15). [Link]

  • Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF. (2025, August 5). [Link]

  • 3-Methyl-1-phenyl-1H-pyrazol-5-amine | SIELC Technologies. (2018, February 16). [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - Semantic Scholar. (2014, September 27). [Link]

  • HPLC Mysteries: Solving Retention Time & Resolution - Phenomenex. (n.d.). [Link]

  • A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐Carbothioamide in Nanosuspension. (2024, December 23). [Link]

  • What is Retention Time? - Chromatography Today. (2026, February 16). [Link]

  • Separation of Pyrazole on Newcrom R1 HPLC column - SIELC Technologies. (2018, February 16). [Link]

  • Reversed Phase HPLC Columns - Phenomenex. (n.d.). [Link]

  • Separation of Aromatic Amines by Reversed-Phase Chromatography. - ACS Publications. (n.d.). [Link]

  • HPLC Separation of 1-Phenyl-3-methyl-5-pyrazolone Derivatized Oligosaccharides and Its Matrix-assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry Identification. (2007, June 22). [Link]

  • HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies. (n.d.). [Link]

  • Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS - Agilent. (2019, September 16). [Link]

  • Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation - PMC. (2022, April 5). [Link]

  • Evaluation of 2-Pyrazoline as a Fluorescent Label for Quantifying Biogenic Amines Using HPLC-FLD - Scholars Research Library. (n.d.). [Link]

  • HPLC chromatogram of the 1-phenyl-3-methyl-5-pyrazolone pre-column... - ResearchGate. (n.d.). [Link]

  • Determination of 1-phenyl-3-methyl-5-pyrazolone-labeled carbohydrates by liquid chromatography and micellar electrokinetic chromatography - PubMed. (2003, August 5). [Link]

Sources

Validation

Comparative Reactivity Guide: 1-(3-Methylphenyl) vs. 1-Phenyl Pyrazol-5-amines

This guide provides an in-depth technical comparison of 1-(3-methylphenyl)pyrazol-5-amine versus 1-phenylpyrazol-5-amine , focusing on their electronic properties, reactivity profiles in heterocycle synthesis, and physic...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 1-(3-methylphenyl)pyrazol-5-amine versus 1-phenylpyrazol-5-amine , focusing on their electronic properties, reactivity profiles in heterocycle synthesis, and physicochemical characteristics relevant to drug discovery.

Executive Summary

In medicinal chemistry, 1-aryl-5-aminopyrazoles are privileged scaffolds for synthesizing fused heterocycles (e.g., pyrazolo[1,5-a]pyrimidines) used as kinase inhibitors.[1]

  • 1-Phenylpyrazol-5-amine (1-Ph): The standard baseline scaffold. Offers balanced solubility and reactivity but lacks the lipophilic bulk often required for hydrophobic pocket filling in enzymes.

  • 1-(3-Methylphenyl)pyrazol-5-amine (1-mTol): A slightly more electron-rich variant. The meta-methyl group exerts a weak positive inductive effect (+I), increasing the nucleophilicity of the exocyclic amine and the electron density at the C-4 position. It significantly enhances lipophilicity (LogP) with minimal steric penalty during cyclization.

Verdict: For reactions requiring higher nucleophilicity (e.g., condensations with deactivated electrophiles), 1-mTol is superior. For structure-activity relationship (SAR) baselines, 1-Ph is preferred.

Electronic & Structural Analysis

Hammett Electronic Effects

The reactivity difference is governed by the substituent on the N1-phenyl ring. We quantify this using Hammett


 constants.[2][3][4]
  • Substituent: Hydrogen (H) vs. meta-Methyl (m-Me)

  • Hammett

    
     Value: 
    
    • H:

      
       (Reference)
      
    • 
      -Me: 
      
      
      
      (Weakly Electron Donating)

Impact on Reactivity: The negative


 value of the m-methyl group indicates electron donation. This increases the electron density of the pyrazole ring via the N1 nitrogen.
  • Exocyclic Amine (

    
    ):  The 
    
    
    
    of the conjugate acid is slightly higher for 1-mTol , making it a better nucleophile.
  • C-4 Carbon: The C-4 position is more susceptible to electrophilic aromatic substitution (EAS) in 1-mTol due to increased ring electron density.

Quantitative Data Comparison

Values are derived from calculated physicochemical models and comparative literature data.

Property1-Phenylpyrazol-5-amine1-(3-Methylphenyl)pyrazol-5-amineConsequence
Mol.[5] Weight 159.19 g/mol 173.21 g/mol Slight mass increase.
ClogP ~1.6~2.11-mTol has better cell permeability potential.
Est. pKa (NH3+) ~2.5 - 3.0~2.6 - 3.11-mTol is slightly more basic.
Hammett

0.00-0.071-mTol is more electron-rich.
Steric Hindrance LowLow (meta position)No interference with N1-N2 cyclization.

Reactivity Profile & Mechanism[6][7]

Cyclization to Pyrazolo[1,5-a]pyrimidines

The primary application of these scaffolds is condensation with 1,3-electrophiles (e.g., 1,3-diketones,


-keto esters).

Regioselectivity: The reaction is governed by the nucleophilicity of the exocyclic amine (5-


) and the ring nitrogen (N2).
  • Step 1: The harder nucleophile (exocyclic

    
    ) attacks the more electrophilic carbonyl of the 1,3-diketone.
    
  • Step 2: Cyclization occurs via N2 attacking the second carbonyl.

Comparison:

  • 1-mTol: The inductive effect (+I) makes the 5-

    
     more nucleophilic, potentially accelerating Step 1.
    
  • 1-Ph: Slower initial attack, but often cleaner reaction profiles due to lower susceptibility to oxidative side reactions.

ReactionPathway cluster_0 Electronic Effect of m-Tolyl Start 1-Aryl-5-aminopyrazole Intermediate Intermediate (Enaminone/Schiff Base) Start->Intermediate Step 1: 5-NH2 Attack (Faster for 1-mTol) Diketone 1,3-Diketone (Electrophile) Diketone->Intermediate TS Cyclization Transition State (N2 Attack) Intermediate->TS - H2O Product Pyrazolo[1,5-a]pyrimidine TS->Product - H2O / Aromatization

Caption: Mechanism of pyrazolo[1,5-a]pyrimidine formation. The m-tolyl group accelerates Step 1 via electron donation.

Electrophilic Aromatic Substitution (C-4 Functionalization)

Reactions such as halogenation (NBS/NIS) or Vilsmeier-Haack formylation occur at the C-4 position.

  • 1-mTol: Reacts faster. The electron-donating methyl group stabilizes the cationic sigma-complex intermediate. Caution: Higher risk of over-halogenation or oxidation.

  • 1-Ph: Standard reactivity. Requires standard Lewis acid catalysis or thermal activation.

Experimental Protocols

Protocol A: Synthesis of 7-Substituted Pyrazolo[1,5-a]pyrimidines

This protocol validates the reactivity difference in a condensation reaction.

Reagents:

  • Amine: 1.0 eq (1-Ph or 1-mTol)

  • Electrophile: Ethyl acetoacetate (1.2 eq)

  • Solvent: Glacial Acetic Acid

  • Temp: Reflux (118 °C)

Procedure:

  • Dissolve 5.0 mmol of the 1-aryl-5-aminopyrazole in 10 mL of glacial acetic acid.

  • Add 6.0 mmol of ethyl acetoacetate dropwise.

  • Reflux for 4–6 hours.

    • Note:1-mTol typically reaches completion 30–60 mins faster than 1-Ph due to enhanced nucleophilicity.

  • Cool to room temperature. The product often precipitates.

  • Pour into ice water (50 mL) and filter.

  • Recrystallize from Ethanol/DMF.

Expected Yields:

  • 1-Ph Derivative: 75–82%

  • 1-mTol Derivative: 80–88% (Slightly higher due to better conversion).

Protocol B: C-4 Iodination (Electrophilic Substitution)

Demonstrates the stability/reactivity balance.

Reagents:

  • Substrate: 1.0 eq

  • N-Iodosuccinimide (NIS): 1.1 eq

  • Solvent: Acetonitrile (ACN)

Procedure:

  • Dissolve 1.0 mmol substrate in 5 mL ACN at 0 °C.

  • Add NIS portion-wise over 10 minutes.

  • Stir at RT.[6]

    • 1-mTol: Monitor closely by TLC (approx. 1 h).

    • 1-Ph: May require 2–3 h or mild heating (40 °C).

  • Quench with 10%

    
    . Extract with EtOAc.
    

References

  • Hammett Constants & Ionization: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

  • Pyrazolo[1,5-a]pyrimidine Synthesis: Aggarwal, R., et al. (2015).[7] The synthesis of new pyrazolo[1,5-a]pyrimidine derivatives. Arkivoc, 2015(5), 277-286.[7] Link

  • Halogenation Protocols: Li, X., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Journal of Organic Chemistry, 17, 2468–2476. Link

  • Tautomerism & Reactivity: Marinozzi, M., et al. (2015). N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry. Mini-Reviews in Medicinal Chemistry, 15(4), 272-299. Link

Sources

Comparative

Elucidating Regioisomerism: A Comparative Guide to Distinguishing 5-Amine vs. 3-Amine Pyrazoles

Executive Summary In the synthesis of pyrazoles—specifically through the condensation of hydrazines with -ketonitriles or their equivalents—regioisomerism is an inherent challenge. The formation of 5-amino-1-substituted...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of pyrazoles—specifically through the condensation of hydrazines with


-ketonitriles or their equivalents—regioisomerism is an inherent challenge. The formation of 5-amino-1-substituted pyrazoles  versus 3-amino-1-substituted pyrazoles  is governed by subtle steric and electronic factors. Misassignment of these isomers can lead to erroneous Structure-Activity Relationship (SAR) models in kinase inhibitor and GPCR ligand discovery.

This guide provides a definitive, data-driven protocol for distinguishing these isomers. While X-ray crystallography remains the "gold standard," it is often low-throughput. This document establishes a self-validating NMR workflow (NOESY and


N-HMBC) as the primary method for rapid, high-confidence structural assignment.

The Scientific Challenge: Tautomerism vs. Regioisomerism

It is critical to distinguish between tautomers and regioisomers:

  • Unsubstituted (

    
    -H) Pyrazoles:  Exist in rapid tautomeric equilibrium (3-amino 
    
    
    
    5-amino). In solution (e.g., DMSO-
    
    
    ), NMR signals often represent a time-averaged species.
  • 
    -Substituted Pyrazoles:  Once the ring nitrogen (
    
    
    
    1) is alkylated or arylated, the structure is fixed. The distinction between the 3-amino and 5-amino forms becomes permanent and chemically significant.
The Synthetic Origin of the Problem

The reaction of a monosubstituted hydrazine (


) with a 

-ketonitrile proceeds via two competing pathways:
  • Attack at the Ketone: Leads to the 5-amino isomer (often kinetically favored).

  • Attack at the Nitrile (or Enamine): Leads to the 3-amino isomer (often thermodynamically favored).

Visualization: Synthesis & Isomerism Pathways

The following diagram illustrates the bifurcation point in the synthesis that creates the analytical challenge.

PyrazoleSynthesis cluster_0 If R = H (Unsubstituted) Reagents Hydrazine (R-NH-NH2) + Beta-Ketonitrile Intermediate Tetrahedral Intermediate Reagents->Intermediate Nucleophilic Attack Isomer5 5-Amino-1-R-pyrazole (Kinetic Product) Intermediate->Isomer5 Cyclization Pathway A (Attack at Ketone) Isomer3 3-Amino-1-R-pyrazole (Thermodynamic Product) Intermediate->Isomer3 Cyclization Pathway B (Attack at Nitrile) Isomer5->Isomer3 Rapid Tautomerism

Figure 1: Mechanistic divergence in aminopyrazole synthesis. Note that if R=H, the products interconvert; if R=Alkyl/Aryl, they are distinct separable isomers.

Comparative Analysis of Analytical Techniques

The following table compares the efficacy of standard analytical methods for this specific isomer problem.

TechniqueDiagnostic PowerThroughputLimitation

H NMR (1D)
LowHighChemical shifts are often ambiguous; solvent dependent.
NOESY / ROESY High HighRequires specific substitution patterns (e.g., C5-H or N1-Methyl).

N-HMBC
Very High MediumRequires sensitive probe or concentrated sample; definitive for N-connectivity.
Gated

C NMR
MediumLowRelies on

coupling constants; requires long acquisition times.
X-Ray AbsoluteLowRequires single crystal growth; not viable for library screening.

Recommended Analytical Protocol

This protocol is designed to be a self-validating system . Do not rely on a single data point; use the convergence of NOE and


N data to confirm the structure.
Step 1: Sample Preparation
  • Solvent: Dissolve ~10 mg of pure compound in DMSO-

    
     .
    
    • Why? DMSO slows proton exchange, sharpening the amine (

      
      ) signals and preventing peak broadening that occurs in CDCl
      
      
      
      .
  • Concentration: High concentration is required for

    
    N detection.
    
Step 2: H- H NOESY (The "Proximity Check")

This is the fastest method to distinguish isomers based on spatial geometry.

The Logic:

  • 5-Amino Isomer: The

    
    1-substituent (R) is spatially adjacent to the amine group (
    
    
    
    ) at position 5.
    • Look for: Strong NOE cross-peak between

      
      1-R protons and the 
      
      
      
      protons.
  • 3-Amino Isomer: The

    
    1-substituent (R) is spatially adjacent to the substituent at position 5 (often a proton, C5-H).
    
    • Look for: Strong NOE cross-peak between

      
      1-R protons and C5-H . (Absence of NOE to 
      
      
      
      ).
Step 3: H- N HMBC (The "Connectivity Check")

If NOESY is ambiguous (e.g., broad amine peaks),


N-HMBC provides irrefutable evidence by mapping the nitrogen chemical environment.

The Logic:

  • Pyridine-like Nitrogen (

    
    2):  Deshielded (High ppm).
    
  • Pyrrole-like Nitrogen (

    
    1):  Shielded (Low ppm).
    
  • Differentiation:

    • In 5-aminopyrazoles , the exocyclic amine is attached to C5, which is directly bonded to the pyrrole-like

      
      1. The amine lone pair donates density, shielding 
      
      
      
      1 significantly.
    • In 3-aminopyrazoles , the amine is remote from

      
      1.
      

Reference Data (Liquid NH


 Scale): 
  • 
    1 (Pyrrole-type): 
    
    
    
    130–180 ppm
  • 
    2 (Pyridine-type): 
    
    
    
    250–320 ppm
  • Diagnostic Cross-peak: Look for the correlation from the C4-H proton.

    • 3-Amino: C4-H typically shows a strong

      
       coupling to the pyridine-like 
      
      
      
      2.
    • 5-Amino: C4-H coupling patterns shift due to electron density changes, often showing stronger correlation to the amine-bearing carbon's neighbors.

Decision Tree Workflow

Use this flowchart to guide your experimental decision-making process.

AnalyticalWorkflow Start Isolate N-Substituted Aminopyrazole Solvent Dissolve in DMSO-d6 Start->Solvent NOESY Run 1H-1H NOESY Solvent->NOESY Check1 NOE between N1-R and Exocyclic NH2? NOESY->Check1 Result5 Identify as 5-Amino Isomer Check1->Result5 Yes (Strong) Check2 NOE between N1-R and C5-H (or C5-R)? Check1->Check2 No Result3 Identify as 3-Amino Isomer Check2->Result3 Yes Ambiguous Ambiguous NOE? (Broad peaks/Exchange) Check2->Ambiguous No/Unclear HMBC Run 1H-15N HMBC Ambiguous->HMBC AnalyzeHMBC Analyze N1 Chemical Shift & C4-H Correlations HMBC->AnalyzeHMBC AnalyzeHMBC->Result5 N1 Shielded AnalyzeHMBC->Result3 N1 Deshielded

Figure 2: Analytical decision tree for assigning aminopyrazole regioisomers.

Experimental Data Reference

The following table summarizes typical chemical shifts observed in DMSO-


. Note: Values are approximate and substituent-dependent.
Feature3-Amino-1-Methylpyrazole5-Amino-1-Methylpyrazole

-Me Protons (

)
~3.6 - 3.8 ppm~3.5 - 3.7 ppm
C4-H Proton (

)
~5.5 ppm~5.2 ppm (Often upfield)
NOE Correlation

-Me

C5-H

-Me



C C3 Signal
~155 - 160 ppm (C-

)
~140 - 150 ppm (C-H/R)

C C5 Signal
~130 - 140 ppm (C-H/R)~145 - 155 ppm (C-

)
Critical Causality

The upfield shift of the C4-H in the 5-amino isomer is caused by the resonance donation of the 5-amino group into the ring, which places significant electron density on C4 (ortho-like position). In the 3-amino isomer, this resonance effect is distributed differently relative to the


1-substituent.

References

  • Fustero, S., et al. "Regioselective Synthesis of Pyrazoles and Pyrazolo[1,5-a]pyrimidines." Journal of Organic Chemistry, 2008.

  • Holzer, W., et al. "15N NMR spectroscopy of pyrazoles: A review of chemical shifts and coupling constants." Magnetic Resonance in Chemistry, 2008.

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 3rd Edition, 2016. (Standard Text for NOE/HMBC protocols).

  • López-Tarifa, P., et al. "The tautomeric structures of 3(5)-aminopyrazoles." Journal of Chemical Information and Modeling, 2012.

Validation

UV-Vis absorption spectra comparison of substituted aminopyrazoles

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of Substituted Aminopyrazoles For researchers and professionals in drug development, understanding the nuanced physicochemical properties of heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of Substituted Aminopyrazoles

For researchers and professionals in drug development, understanding the nuanced physicochemical properties of heterocyclic scaffolds is paramount. Aminopyrazoles, a class of compounds renowned for their diverse pharmacological activities, are no exception.[1][2] Among the arsenal of analytical techniques, UV-Visible (UV-Vis) absorption spectroscopy offers a rapid, accessible, and information-rich method for characterizing these molecules. This guide provides an in-depth comparison of the UV-Vis absorption spectra of substituted aminopyrazoles, grounded in the principles of electronic transitions and supported by experimental data.

The absorption of UV-Vis light by a molecule is not an arbitrary event; it is a quantum mechanical phenomenon governed by the promotion of electrons from a ground electronic state to a higher energy excited state. In organic molecules like aminopyrazoles, the absorption in the 200-800 nm range is dominated by transitions of electrons in π (pi) and n (non-bonding) orbitals.

The core pyrazole ring, fused with an amino group, constitutes a chromophore—the part of the molecule responsible for light absorption. This system is rich in π electrons from the double bonds and lone pair (n) electrons on the nitrogen atoms. Consequently, the two primary electronic transitions we observe are:

  • π → π* (pi to pi-star) Transitions: An electron from a bonding π orbital is excited to an anti-bonding π* orbital. These transitions are typically of high energy and high intensity (large molar absorptivity, ε). They are characteristic of aromatic and conjugated systems. In aminopyrazoles, these bands are often observed in the 240-370 nm range.[3][4]

  • n → π* (n to pi-star) Transitions: An electron from a non-bonding orbital (i.e., a lone pair on a nitrogen atom) is promoted to an anti-bonding π* orbital. These transitions are of lower energy, meaning they occur at longer wavelengths (λmax), but are "forbidden" by symmetry rules, resulting in much lower intensity compared to π → π* transitions.[4]

The true power of UV-Vis spectroscopy lies in its sensitivity to the molecule's chemical environment. Substituents on the pyrazole or an attached phenyl ring can significantly alter the energy of these transitions, providing valuable structural insights.

The "How": A Validated Protocol for UV-Vis Spectral Acquisition

To ensure data comparability and reliability, a standardized experimental protocol is crucial. The following methodology is a robust starting point for the analysis of novel aminopyrazole derivatives.

Objective: To obtain the UV-Vis absorption spectrum of a substituted aminopyrazole and determine its wavelength of maximum absorption (λmax).

Materials:

  • Substituted aminopyrazole sample

  • Spectroscopic grade solvent (e.g., ethanol, methanol, acetonitrile, or dichloromethane)

  • UV-Vis Spectrophotometer (dual beam recommended)

  • Matched quartz cuvettes (1 cm path length)

  • Volumetric flasks and pipettes

Step-by-Step Protocol:

  • Solvent Selection: The choice of solvent is critical as it can influence the λmax.[5][6] Ethanol or methanol are common starting points due to their UV transparency and ability to dissolve a wide range of organic compounds.[3][7] For less polar compounds, dichloromethane or acetonitrile can be used. The key is consistency; all comparisons should be performed in the same solvent.

  • Stock Solution Preparation: Accurately weigh a small amount of the aminopyrazole sample (e.g., 1 mg) and dissolve it in a known volume of the chosen solvent (e.g., 10 mL) in a volumetric flask. This creates a stock solution of known concentration.

  • Working Solution Preparation: Dilute the stock solution to a concentration that results in a maximum absorbance between 0.5 and 1.5 AU (Absorbance Units). This range typically ensures a good signal-to-noise ratio while remaining within the linear range of the Beer-Lambert Law. A typical concentration for this is around 1 x 10⁻⁵ M.

  • Instrument Setup:

    • Turn on the spectrophotometer and its lamps (deuterium for UV, tungsten for visible) and allow them to warm up for at least 30 minutes to ensure stable output.

    • Set the desired wavelength range for the scan (e.g., 200-600 nm).

  • Baseline Correction:

    • Fill both the sample and reference cuvettes with the pure solvent.

    • Place them in the spectrophotometer and run a baseline scan. This subtracts any absorbance from the solvent and the cuvettes themselves, ensuring the final spectrum is only that of the analyte.

  • Sample Measurement:

    • Empty the sample cuvette and rinse it with a small amount of the working solution before filling it.

    • Place the sample cuvette back into the sample holder.

    • Run the sample scan. The instrument will record the absorbance at each wavelength, generating the UV-Vis spectrum.

  • Data Analysis:

    • Identify the wavelength(s) of maximum absorbance (λmax).

    • Record the absorbance value at each λmax. If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert Law (A = εcl).

Comparative Analysis: The Influence of Substituents

The electronic nature of substituents attached to the aminopyrazole core has a profound and predictable effect on the UV-Vis absorption spectrum. This is because substituents can alter the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[8]

  • Electron-Donating Groups (EDGs): Groups like amino (-NH2), hydroxyl (-OH), or methoxy (-OCH3) have lone pairs of electrons that can be donated into the π-system of the chromophore. This raises the energy of the HOMO, reducing the HOMO-LUMO gap. A smaller energy gap means less energy is required for electron promotion, resulting in absorption at a longer wavelength. This phenomenon is known as a bathochromic shift (or red shift).[9][10]

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2), cyano (-CN), or halogens (-F, -Cl, -Br) pull electron density away from the π-system.[1] This stabilizes the electronic ground state and lowers the energy of the LUMO, widening the HOMO-LUMO gap. More energy is now required for the transition, causing absorption to shift to a shorter wavelength. This is called a hypsochromic shift (or blue shift).[9][11]

The following table summarizes experimental λmax values for various substituted aminopyrazoles, illustrating these electronic effects.

CompoundSubstituent (on Phenyl Ring)TypeSolventλmax (π→π*) (nm)Reference
N-[(3,5-dimetyl-4-nitro-1H-pyrazol-1-yl)-methyl]-aniline -H (Unsubstituted)-Ethanol~324 (in CH3CN)[4]
N-[(3,5-dimetyl-4-nitro-1H-pyrazol-1-yl)-methyl]-4-fluoroaniline 4-Fluoro (-F)EWGEthanol330[12]
N-[(3,5-dimetyl-4-nitro-1H-pyrazol-1-yl)-methyl]-4-chloroaniline 4-Chloro (-Cl)EWGEthanol334[3]
Phenylazopyrazole Derivative4-Methoxy (-OCH3)EDGCH3CN368[4]
Phenylazopyrazole Derivative4-Nitro (-NO2)EWGCH3CN350[4]

Note: Data is compiled from different series of aminopyrazole derivatives to illustrate the general principles of substituent effects. Direct comparison is most accurate within the same molecular backbone.

The data shows that halogen substituents, which are weakly electron-withdrawing, cause a slight bathochromic shift relative to the unsubstituted compound in this specific series, which may be influenced by other structural factors.[12] However, comparing the stronger EWG (-NO2) to the strong EDG (-OCH3) on a phenylazopyrazole core clearly demonstrates the expected trend: the electron-donating methoxy group causes a significant red shift to 368 nm, while the electron-withdrawing nitro group results in a spectrum shifted to a shorter wavelength at 350 nm.[4]

The following diagram illustrates the general principle of how substituents modulate the HOMO-LUMO energy gap and the resulting absorption wavelength.

G cluster_0 Electron-Donating Group (EDG) cluster_1 Unsubstituted Core cluster_2 Electron-Withdrawing Group (EWG) edg_lumo LUMO edg_homo HOMO edg_lumo->edg_homo Smaller ΔE (Longer λ) Bathochromic Shift unsub_lumo LUMO unsub_homo HOMO unsub_lumo->unsub_homo      ΔE       ewg_lumo LUMO ewg_homo HOMO ewg_lumo->ewg_homo Larger ΔE (Shorter λ) Hypsochromic Shift

Caption: Effect of substituents on the HOMO-LUMO energy gap (ΔE).

Conclusion

UV-Vis spectroscopy is a powerful tool in the characterization of substituted aminopyrazoles. The position of the absorption maxima is highly sensitive to the electronic effects of substituents on the molecular framework. By understanding the principles of π→π* and n→π* transitions, researchers can correlate spectral shifts with the electron-donating or electron-withdrawing nature of various functional groups. This guide provides a foundational protocol and a comparative framework to aid scientists in leveraging UV-Vis spectroscopy for the rapid and effective analysis of these pharmacologically significant molecules.

References

  • Gugoasa, M. et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Antibiotics, 13(12), 1119. Available from: [Link]

  • Gugoasa, M. et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PubMed. Available from: [Link]

  • Friz, M. K. S. et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 53. Available from: [Link]

  • Sabatino, M. et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. International Journal of Molecular Sciences, 24(9), 7834. Available from: [Link]

  • Wang, R. et al. (2024). Visible-light-responsive indoleazopyrazole photoswitches: dual enhancement of redshift and half-life by ester modification at the ortho position. Chemical Science, 15(12), 4605-4613. Available from: [Link]

  • Nayak, S. K. et al. (2020). Synthesis, Characterization, DFT and TD-DFT Studies of (3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone. Physical Chemistry Research, 9(1), 125-141. Available from: [Link]

  • West, A. et al. (2024). Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journal of Organic Chemistry, 20, 712-724. Available from: [Link]

  • Soria, L. et al. (2018). UV-Vis absorption and normalised emission spectra of the pyrazole... ResearchGate. Available from: [Link]

  • Georgiev, M. et al. (2021). IR AND UV-VIS SPECTROSCOPIC ANALYSIS OF A NEW COMPOUND: N-[1-(4-HYDROXYPHENYL) AMINOETHILYDEN]-4-[1-(3,5,5,8,8-PENTAMETHYL- 6,7 - DIHYDRONAPHTHALENE-2-CARBONYL) HYDRAZINE]. Scripta Scientifica Pharmaceutica, 8(1), 47-52. Available from: [Link]

  • Guedes, R. C. et al. (2025). Reversal in Solvatochromism, enol-imine/keto-amine Tautomerism and (E)-(Z) Photoisomerizations in a Benzylidene Aniline Schiff Base Derivative in Different Solvents. Molecules, 30(4), 842. Available from: [Link]

  • Request PDF (2025). A study on solvatochromism of some monoazo dye derivatives. ResearchGate. Available from: [Link]

  • Odinity (2013). Effects of Substituents on the Absorption Spectra of molecules. Odinity. Available from: [Link]

  • Leistner, J. et al. (2022). Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journal of Organic Chemistry, 18, 1266-1277. Available from: [Link]

  • Tuccinardi, T. et al. (2024). Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. Pharmaceuticals, 17(5), 624. Available from: [Link]

  • ResearchGate (n.d.). (a) UV–vis absorption spectra of compounds 3a–h in MeOH; (b)... ResearchGate. Available from: [Link]

  • Semantic Scholar (n.d.). Spectroscopic investigation of the solvatochromic behavior of a new synthesized non symmetric viologen dye: Study of the solvent–solute interactions. Semantic Scholar. Available from: [Link]

  • Reva, I. et al. (2021). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules, 26(14), 4268. Available from: [Link]

  • Semantic Scholar (n.d.). Visible-light-responsive indoleazopyrazole photoswitches: dual enhancement of redshift and half-life by ester modification. Semantic Scholar. Available from: [Link]

  • Popović, Z. et al. (2007). Effects of substituents on the electronic absorption spectra of 3-N-(4-substituted phenyl). TechnoRep. Available from: [Link]

  • Goodpaster, J. V. et al. (2021). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. IU Indianapolis ScholarWorks. Available from: [Link]

  • Goodpaster, J. V. et al. (2021). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Analytica Chimica Acta, 1185, 339042. Available from: [Link]

  • Howe, G. W. et al. (2019). Modeling the Effect of Substituents on the Electronically Excited States of Indole Derivatives. Rose-Hulman Undergraduate Mathematics Journal, 20(2), Article 7. Available from: [Link]

  • ResearchGate (n.d.). UV-vis absorption spectra of the reduction of various nitro compounds:... ResearchGate. Available from: [Link]

  • Gugoasa, M. et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Antibiotics, 13(12), 1119. Available from: [Link]

Sources

Comparative

A Researcher's Guide to Elemental Analysis of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine: Achieving Accuracy and Ensuring Purity

In the landscape of drug discovery and chemical research, the precise characterization of novel compounds is paramount. For researchers working with 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a nitrogen-containing h...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and chemical research, the precise characterization of novel compounds is paramount. For researchers working with 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a nitrogen-containing heterocyclic compound with significant potential in medicinal chemistry, elemental analysis serves as a fundamental tool for verifying empirical formulas and assessing purity.[1][2][3][4] This guide provides a comprehensive comparison of theoretical and experimental elemental analysis standards for this specific molecule, offering in-depth protocols and expert insights to ensure data integrity.

The Theoretical Benchmark: Calculating Elemental Composition

The first step in any elemental analysis is to establish the theoretical composition based on the compound's molecular formula. For 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, the molecular formula is C₁₆H₁₅N₃.[5][6] With a molecular weight of approximately 249.31 g/mol , the theoretical percentages of carbon (C), hydrogen (H), and nitrogen (N) can be calculated as follows:

  • Carbon (C): (16 * 12.011 g/mol ) / 249.31 g/mol * 100% = 77.06%

  • Hydrogen (H): (15 * 1.008 g/mol ) / 249.31 g/mol * 100% = 6.07%

  • Nitrogen (N): (3 * 14.007 g/mol ) / 249.31 g/mol * 100% = 16.85%

These theoretical values represent the absolute standard against which all experimental results must be compared.

Experimental Verification: The Role of CHN Analysis

The most prevalent method for determining the elemental composition of organic compounds is automated CHN analysis.[7][8][9] This technique relies on the combustion of the sample in a high-oxygen environment, followed by the quantitative detection of the resulting gaseous products (CO₂, H₂O, and N₂).

Establishing an Internal Standard

The following table provides a direct comparison between the theoretical elemental composition and the acceptable range for experimental results, adhering to the widely accepted tolerance of ±0.4% for academic and industrial research.[9][10]

ElementTheoretical Percentage (%)Acceptable Experimental Range (%)
Carbon (C)77.0676.66 - 77.46
Hydrogen (H)6.075.67 - 6.47
Nitrogen (N)16.8516.45 - 17.25

Experimental Protocol for CHN Analysis

The following is a detailed, step-by-step methodology for performing CHN analysis on 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Instrumentation: A calibrated CHN elemental analyzer.

Materials:

  • High-purity 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (internal standard and sample)

  • Acetanilide or other suitable certified organic elemental analysis standard for calibration

  • Tin or silver capsules for sample encapsulation

  • Microbalance (accurate to at least 0.001 mg)

  • High-purity oxygen and helium carrier gas

Procedure:

  • Instrument Calibration:

    • Calibrate the CHN analyzer using a certified organic standard such as acetanilide.

    • Perform at least three calibration runs to ensure linearity and accuracy. The instrument should be recalibrated if the deviation on the standard is greater than 0.30% (absolute).[9]

  • Sample Preparation:

    • Ensure the sample of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is homogenous and completely dry to avoid interference from residual solvents or moisture.[9]

    • Using a microbalance, accurately weigh approximately 1-3 mg of the sample into a tin or silver capsule.

    • Securely crimp the capsule to ensure no sample is lost during handling and introduction into the analyzer.

  • Analysis:

    • Introduce the encapsulated sample into the CHN analyzer's autosampler.

    • Initiate the combustion sequence. The sample is dropped into a high-temperature furnace (typically ~900-1000 °C) in a pure oxygen environment.

    • The resulting combustion gases (CO₂, H₂O, and NOx) are passed through a reduction tube to convert NOx to N₂.

    • The gases are then separated, typically by gas chromatography, and detected by a thermal conductivity detector.

  • Data Interpretation:

    • The instrument software will calculate the percentage of C, H, and N based on the detector response and the initial sample weight.

    • Compare the experimental results to the theoretical values. The deviation should be within the acceptable ±0.4% range.[10]

Workflow for Elemental Analysis

The following diagram illustrates the key stages of the elemental analysis workflow, from sample preparation to data validation.

Elemental_Analysis_Workflow cluster_prep Sample Preparation cluster_analysis CHN Analysis cluster_data Data Evaluation P1 Homogenize & Dry Sample P2 Weigh 1-3 mg of Sample P1->P2 P3 Encapsulate in Tin/Silver Capsule P2->P3 A2 Combustion (~1000°C in O2) P3->A2 A1 Instrument Calibration (Certified Standard) A1->A2 A3 Reduction of NOx to N2 A2->A3 A4 Gas Separation & Detection A3->A4 D1 Calculate %C, %H, %N A4->D1 D2 Compare to Theoretical Values D1->D2 D3 Deviation ≤ ±0.4%? D2->D3 R1 Results Validated D3->R1 Yes R2 Troubleshoot & Re-analyze D3->R2 No

Caption: Workflow of CHN elemental analysis.

Troubleshooting Common Issues

Discrepancies outside the ±0.4% tolerance can arise from several sources. Here are some common issues and their solutions:

  • Inaccurate Weighing: Ensure the microbalance is properly calibrated and free from drafts or vibrations.

  • Incomplete Combustion: For heterocyclic nitrogen compounds, more vigorous oxidation conditions may be required to ensure complete conversion of nitrogen to N₂.[7] Consult your instrument's manual for adjusting combustion parameters.

  • Sample Impurities: The presence of residual solvents or inorganic impurities can significantly affect the results. Ensure the sample is of high purity.

  • Instrument Drift: Regularly run a certified standard to monitor for any drift in the instrument's calibration.[9]

By adhering to these rigorous standards and protocols, researchers can confidently determine the elemental composition of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, ensuring the integrity of their research and advancing the development of novel therapeutics.

References

  • PubChemLite. 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. [Link]

  • PubChem. Epinastine | C16H15N3. [Link]

  • Jackson, G. P., et al. "An International Study Evaluating Elemental Analysis." ACS Omega, 2020. [Link]

  • Universal Lab. "Basic principles and tests of organic element analysis." Universal Lab Blog, 2024. [Link]

  • AZoM. "A Look at Elemental Analysis for Organic Compounds." 2021. [Link]

  • University of Ottawa. Summary of CHNS Elemental Analysis Common Problems. [Link]

  • MDPI. "Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry." 2025. [Link]

  • Science.gov. heterocyclic nitrogenous compounds: Topics by Science.gov. [Link]

  • Der Pharma Chemica. "A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs." 2025. [Link]

  • ResearchGate. "Analysis and Investigations on Synthesis and Biological Evaluation of Certain Nitrogen Containing Heterocyclic Compounds." 2025. [Link]

  • NIST. 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. [Link]

  • US EPA. 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)- - Substance Details - SRS. [Link]

  • PubChem. 3-(3-methylphenyl)-1H-pyrazol-5-amine. [Link]

  • PubChem. 5-Amino-3-methyl-1-phenylpyrazole. [Link]

Sources

Validation

A Researcher's Guide to Benchmarking the Biological Activity of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

For researchers in drug discovery and development, the synthesis of a novel chemical entity like 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is the first step in a long journey of characterization. The pyrazole scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers in drug discovery and development, the synthesis of a novel chemical entity like 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is the first step in a long journey of characterization. The pyrazole scaffold is a well-established pharmacophore present in numerous biologically active compounds, exhibiting a wide range of activities including anticancer, anti-inflammatory, antimicrobial, and kinase inhibitory effects.[1][2][3][4] This guide provides a strategic framework and detailed protocols for benchmarking the biological performance of this specific pyrazole derivative against established assays. Our focus is on providing robust, reproducible methodologies that will generate high-quality, interpretable data to elucidate the compound's potential therapeutic value.

Pillar 1: Foundational Cytotoxicity Assessment

Before exploring specific mechanistic pathways, it is crucial to establish the general cytotoxic profile of a novel compound. This initial screen provides a broad understanding of its impact on cell viability and helps determine appropriate concentration ranges for subsequent, more targeted assays. The MTT assay is a reliable and widely used colorimetric method for this purpose.[5][6]

The MTT Cell Viability Assay: A Benchmark for Cytotoxicity

The principle of the MTT assay is based on the enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[5] The quantity of formazan produced is directly proportional to the number of viable cells, allowing for a quantitative assessment of cytotoxicity.[7]

Experimental Workflow: MTT Assay

cluster_prep Cell Preparation cluster_treatment Compound Treatment cluster_assay Assay Execution cluster_readout Data Acquisition seed Seed cells in 96-well plate (e.g., 1x10^4 cells/well) incubate1 Incubate for 24h at 37°C, 5% CO2 seed->incubate1 add_compound Add serial dilutions of 1-(3-methylphenyl)-3-phenyl- 1H-pyrazol-5-amine incubate1->add_compound incubate2 Incubate for 24-72h add_compound->incubate2 add_mtt Add MTT solution (e.g., 10 µL of 5 mg/mL) incubate2->add_mtt incubate3 Incubate for 4h at 37°C add_mtt->incubate3 solubilize Add solubilization solution (e.g., 100 µL SDS-HCl) incubate3->solubilize incubate4 Incubate overnight solubilize->incubate4 read Measure absorbance at 570 nm incubate4->read cluster_prep Reagent Preparation cluster_reaction Kinase Reaction cluster_separation Separation cluster_readout Data Acquisition reagents Prepare kinase buffer, recombinant kinase, substrate, and [γ-33P]ATP mix Mix kinase, substrate, and test compound in reaction buffer initiate Initiate reaction by adding [γ-33P]ATP mix->initiate incubate Incubate at 30°C for a defined time initiate->incubate spot Spot reaction mixture onto a filter membrane incubate->spot wash Wash membrane to remove unincorporated [γ-33P]ATP spot->wash scintillation Quantify radioactivity on the membrane via scintillation counting wash->scintillation

Caption: Workflow for an in vitro radiometric kinase assay.

Detailed Protocol: Radiometric Kinase Assay (e.g., for VEGFR-2) [8]

  • Reaction Setup: In a 96-well plate, prepare a reaction mixture containing kinase buffer, the recombinant kinase (e.g., VEGFR-2), and its specific substrate peptide.

  • Compound Addition: Add 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine at various concentrations. Include a positive control inhibitor (e.g., Sorafenib) and a vehicle control (DMSO).

  • Reaction Initiation: Start the kinase reaction by adding a solution of MgCl₂ and [γ-³³P]ATP.

  • Incubation: Incubate the reaction plate at 30°C for a specified period (e.g., 60 minutes).

  • Reaction Termination and Separation: Stop the reaction by adding phosphoric acid. Spot the reaction mixture onto a filter membrane, which captures the phosphorylated substrate. Wash the membrane extensively to remove any unincorporated [γ-³³P]ATP.

  • Quantification: Measure the amount of radioactivity on the filter membrane using a scintillation counter.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control and determine the IC₅₀ value.

Comparative Data Interpretation

CompoundTarget KinaseIC₅₀ Value
1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amineVEGFR-2To be determined
Sorafenib (Reference)VEGFR-2~90 nM
Staurosporine (Broad Spectrum)Multiple KinasesLow nM

A successful kinase inhibitor will demonstrate a low IC₅₀ value against the target kinase. Follow-up studies should assess selectivity by screening against a panel of other kinases.

Pillar 3: Exploring Neurological and Immunomodulatory Potential

Beyond cancer, pyrazole derivatives have shown activity as modulators of key enzymes and receptors in the central nervous system and immune system. Two important target classes are Monoamine Oxidases (MAOs) and Cannabinoid Receptors (CBRs).

A. Monoamine Oxidase (MAO) Inhibition Assay

MAOs are enzymes that catalyze the oxidative deamination of neurotransmitters. [9]MAO inhibitors are used to treat depression and neurodegenerative diseases. [9][10]A fluorometric assay can be used to screen for MAO-A and MAO-B inhibitory activity.

Assay Principle: The assay measures the hydrogen peroxide (H₂O₂) produced as a byproduct of MAO activity on a substrate like tyramine. [11]A probe, in the presence of horseradish peroxidase (HRP), reacts with H₂O₂ to produce a fluorescent product. Detailed Protocol: Fluorometric MAO Assay [11]

  • Sample Preparation: In a 96-well black plate, add samples containing MAO-A or MAO-B enzyme.

  • Inhibitor Addition: Add the test compound at various concentrations. To distinguish between MAO-A and MAO-B activity, use specific inhibitors like Clorgyline (for MAO-A) and Pargyline (for MAO-B) as controls. 3. Incubation: Incubate for approximately 10 minutes to allow the inhibitor to interact with the enzyme.

  • Reaction Initiation: Add a working reagent containing HRP, a fluorescent probe, and the MAO substrate (p-tyramine).

  • Signal Development: Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Fluorescence Reading: Measure the fluorescence at an excitation/emission wavelength of approximately 530/585 nm.

  • Data Analysis: Calculate the percentage of inhibition and determine the IC₅₀ values for both MAO-A and MAO-B.

B. Cannabinoid Receptor (CB1/CB2) Binding Assay

Cannabinoid receptors are G protein-coupled receptors (GPCRs) involved in a multitude of physiological processes, including pain, appetite, and immune response. [12]The pyrazole scaffold is found in some synthetic cannabinoid receptor modulators. A fluorescence-based binding assay can determine if the test compound interacts with CB1 or CB2 receptors.

Assay Principle: These assays often use a fluorescent ligand that binds to the receptor. [13]A test compound that also binds to the receptor will compete with the fluorescent ligand, causing a decrease in the fluorescence signal. [12] Detailed Protocol: Competitive Binding Assay (Illustrative) [13]

  • Cell Preparation: Use cells engineered to express the human CB1 or CB2 receptor (e.g., HEK-293T cells).

  • Reaction Setup: In a 96-well plate, incubate the cells with a known fluorescent ligand for the target receptor.

  • Compound Addition: Add increasing concentrations of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

  • Incubation: Allow the plate to incubate at room temperature for at least 2 hours to reach binding equilibrium.

  • Signal Detection: Measure the fluorescence signal using a suitable plate reader.

  • Data Analysis: A decrease in fluorescence indicates that the test compound is displacing the fluorescent ligand. Plot the data to calculate the binding affinity (Ki) of the compound.

Conclusion

This guide provides a foundational set of benchmark assays to begin the biological characterization of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. By systematically evaluating its cytotoxicity, kinase inhibitory potential, and activity against neurological and immunomodulatory targets, researchers can build a comprehensive profile of this novel compound. The data generated from these robust and well-validated protocols will be instrumental in guiding future optimization, elucidating its mechanism of action, and ultimately determining its therapeutic potential.

References

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. (2013). [Link]

  • Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). [Link]

  • PubMed. Enzyme Inhibition Assays for Monoamine Oxidase. [Link]

  • Promega Connections. Bioassay for Cannabinoid Receptor Agonists Designed with NanoBiT™ Techology. (2016). [Link]

  • National Institutes of Health. In vitro NLK Kinase Assay. [Link]

  • Antibodies-online.com. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). [Link]

  • A Robust and Efficient FRET-Based Assay for Cannabinoid Receptor Ligands Discovery. (2023). [Link]

  • BellBrook Labs. How Does a Biochemical Kinase Assay Work?. (2018). [Link]

  • Bio-protocol. In vitro kinase assay. (2022). [Link]

  • CB1 Human Cannabinoid GPCR Cell Based Agonist & Antagonist cAMP LeadHunter Assay. [Link]

  • Protocols.io. In vitro kinase assay. (2024). [Link]

  • Celtarys Research. Cannabinoid Receptor Binding and Assay Tools. (2025). [Link]

  • Reaction Biology. Kinase Screening Assay Services. [Link]

  • Innoprot GPCR Functional Assays. CB1 Cannabinoid Receptor Assay. [Link]

  • PubChem. 1H-Pyrazol-5-amine, 3-methyl-1-(4-methylphenyl)-. [Link]

  • MDPI. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026). [Link]

  • Journal of Organic and Pharmaceutical Chemistry. Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. [Link]

  • Arabian Journal of Chemistry. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. (2025). [Link]

  • RSC Publishing. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. (2023). [Link]

  • National Center for Biotechnology Information. Current status of pyrazole and its biological activities. [Link]

  • National Center for Biotechnology Information. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. [Link]

  • Journal of Chemical Health Risks. “Review on Biological Activities of Pyrazole Derivatives”. (2024). [Link]

  • PubChemLite. 1-(3-methylphenyl)-3-phenyl-1h-pyrazol-5-amine. [Link]

  • Journal of Medicinal and Chemical Sciences. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. [Link]

  • Indian Academy of Sciences. Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. [Link]

  • ResearchGate. Facile Synthesis and Antimicrobial Activity of 5-Amino-3-methyl-1-phenyl-1 H -thieno[3,2- c ]pyrazole-6-carbonitrile and Their Derivatives. [Link]

  • National Center for Biotechnology Information. 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. [Link]

  • Google Patents. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
  • Google Patents. CN103275010A - Preparation method of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Operational and Safety Guide: Handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine This document provides essential safety protocols and operational guidance for the handling and disposal of 1-(3-methylphenyl)-3-pheny...

Author: BenchChem Technical Support Team. Date: February 2026

Operational and Safety Guide: Handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

This document provides essential safety protocols and operational guidance for the handling and disposal of 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. As a substituted aromatic amine and pyrazole derivative, this compound requires stringent safety measures to mitigate potential health risks. This guide is designed for laboratory personnel, including researchers and drug development professionals, to ensure a safe and compliant working environment.

Disclaimer: Specific toxicological and safety data for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is not extensively published. The recommendations herein are based on the known hazards of structurally similar compounds, specifically aromatic amines and other substituted pyrazole derivatives.[1] It is imperative to treat this compound with a high degree of caution, assuming it possesses similar hazards until proven otherwise.

Hazard Assessment: A Proactive Approach to Safety

The primary hazards associated with this class of compounds—aromatic amines and pyrazoles—stem from their reactivity and potential biological effects. A thorough risk assessment is the first line of defense.

  • Acute Toxicity: Structurally related pyrazole derivatives are classified as harmful if swallowed or inhaled.[2] Aromatic amines as a class are known for their systemic toxicity.[3]

  • Skin and Eye Irritation: Direct contact is likely to cause significant skin irritation and serious eye irritation or damage.[4][5]

  • Respiratory Irritation: Inhalation of the powdered compound may cause respiratory tract irritation.[2][5]

  • Sensitization and Chronic Effects: Aromatic amines can be skin sensitizers, and some are suspected carcinogens or may cause organ damage through prolonged or repeated exposure.[1]

Given these potential risks, the cornerstone of safe handling is the consistent and correct use of Personal Protective Equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it is a comprehensive strategy to isolate the researcher from the chemical. The following table outlines the minimum required PPE for handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Protection Area Required Equipment Specifications & Rationale
Hand Protection Double-gloving with chemical-resistant glovesOuter Glove: Nitrile or neoprene for splash protection. Inner Glove: A second pair of nitrile gloves provides backup protection in case the outer glove is compromised. Always inspect gloves for degradation before use and use proper removal techniques to avoid skin contact.[6]
Eye & Face Protection Tightly-fitting safety goggles and a face shieldGoggles provide a seal against dust and splashes.[6] A full-face shield (minimum 8 inches) is mandatory when handling larger quantities or during procedures with a high risk of splashing to protect the entire face.[6]
Body Protection Flame-retardant laboratory coat and a chemical-resistant apronThe lab coat must be fully buttoned to provide maximum coverage.[1] An apron adds a necessary layer of protection against spills and splashes of corrosive or toxic materials.
Respiratory Protection Use within a certified chemical fume hoodAll handling of the solid compound or its solutions must be performed within a functioning chemical fume hood to control exposure to dust and vapors.[1] If a fume hood is unavailable or for spill cleanup outside a hood, a full-face respirator with appropriate cartridges is required.[6]

Operational Workflow: From Receipt to Disposal

A systematic workflow minimizes the points of potential exposure. The following procedure outlines the lifecycle of the compound within the laboratory environment.

Step-by-Step Handling Procedure
  • Preparation and Inspection: Before handling, ensure the chemical fume hood is operational and the area is clear of clutter.[1] Locate and verify the functionality of the nearest safety shower and eyewash station. Prepare a designated waste container for contaminated materials.

  • Donning PPE: Put on all required PPE as detailed in the table above before entering the designated handling area.

  • Weighing and Dispensing: Conduct all weighing and dispensing of the solid compound exclusively within the chemical fume hood to contain airborne particulates.[1] Use anti-static weigh boats or paper.

  • Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing. Ensure the vessel is appropriately sized and vented if any off-gassing is possible.

  • Post-Handling Decontamination: After completing the procedure, decontaminate the work surface. Carefully remove PPE, starting with the outer gloves, then the apron and face shield. The lab coat should be removed last before exiting the lab. Wash hands and forearms thoroughly with soap and water.[6]

Workflow Visualization

The following diagram illustrates the critical control points in the handling and disposal workflow for 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

G cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_cleanup Cleanup & Disposal prep_area Verify Fume Hood & Emergency Equipment don_ppe Don Full PPE prep_area->don_ppe weigh Weighing & Dispensing don_ppe->weigh dissolve Solution Preparation weigh->dissolve experiment Experimental Use dissolve->experiment decon Decontaminate Workspace experiment->decon waste Segregate Hazardous Waste decon->waste doff_ppe Doff PPE Correctly waste->doff_ppe wash Wash Hands Thoroughly doff_ppe->wash end_op End Operation wash->end_op start Start start->prep_area

Caption: Safe Handling Workflow Diagram.

Spill Management and Disposal Plan

Accidents can happen, but a prepared response minimizes their impact.

Spill Response:

  • Minor Spill (in fume hood): Wearing full PPE, cover the spill with an absorbent material appropriate for organic compounds. Gently collect the material using non-sparking tools and place it in a labeled, sealed container for hazardous waste.

  • Major Spill (outside fume hood): Evacuate the immediate area. Alert laboratory personnel and the safety officer. Prevent entry to the area. Cleanup should only be performed by trained personnel wearing appropriate respiratory protection and chemical-resistant clothing.

Disposal Plan:

  • Chemical Waste: Unused 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine and solutions containing it must be disposed of as hazardous chemical waste. Do not pour down the drain.[4]

  • Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh paper, absorbent pads, and pipette tips, must be collected in a dedicated, sealed hazardous waste container.[6]

  • Labeling and Collection: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name. Follow your institution's specific procedures for waste pickup and disposal.

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of an exposure.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

  • Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[4][7]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[6]

By adhering to these protocols, you can effectively manage the risks associated with handling 1-(3-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, ensuring a safe and productive research environment.

References

  • Vertex AI Search. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
  • SKC Inc. (2024, January 9). SDS 2002 - Aromatic Amine Cleaning Developing Solution.
  • Fisher Scientific. (2021, May 15). Air-Sensitive Chemistry: Practical and Safety Considerations.
  • Fisher Scientific. (2023, August 24). SAFETY DATA SHEET - 1-Methyl-3-phenyl-1H-pyrazol-5-amine.
  • BenchChem. (n.d.). Personal protective equipment for handling N-(Hex-5-en-2-yl)aniline.
  • Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. Wiley.
  • Spectrum Chemical. (2014, November 21). SAFETY DATA SHEET - 5-Amino-3-methyl-1-phenylpyrazole.
  • NOAA. (1992). 1-PHENYL-3-METHYL-5-PYRAZOLONE | CAMEO Chemicals.
  • Fluorochem Ltd. (2023, February 14). SAFETY DATA SHEET - 1-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)piperazine.
  • PubChem. (n.d.). 3-(3-methylphenyl)-1H-pyrazol-5-amine.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.